3-Methyl-1-heptanol

• CAS: 1070-32-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Methyl-1-heptanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-heptanol is an organic compound with the chemical formula C8H18O.[1][2] It is a branched-chain primary alcohol that finds applications in the flavor and fragrance industry due to its characteristic mild, sweet, and slightly fruity odor. This technical guide provides a comprehensive overview of the chemical and physical properties of 3-Methyl-1-heptanol, along with detailed experimental protocols for its analysis. This information is crucial for researchers and professionals involved in quality control, synthesis, and application development of this compound.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Methyl-1-heptanol are summarized in the tables below. These properties are essential for understanding its behavior in various chemical and physical processes.

Table 1: General Chemical Properties

Property	Value	Source(s)
Chemical Name	3-Methyl-1-heptanol	[3][4]
CAS Number	1070-32-2	[1][3][5]
Molecular Formula	C8H18O	[1][3][5]
Molecular Weight	130.23 g/mol	[1][3][6]
SMILES	CCCCC(C)CCO	[7]
InChI	InChI=1S/C8H18O/c1-3-4-5-8(2)6-7-9/h8-9H,3-7H2,1-2H3	[2]
InChIKey	MUPPEBVXFKNMCI-UHFFFAOYSA-N	[2][7]

Table 2: Physical Properties

Property	Value	Source(s)
Appearance	Colorless liquid	[5]
Boiling Point	179.2 °C to 186 °C at 760 mmHg	[3][4][5][7]
Melting Point	-90 °C	[3][4][5][7]
Density	0.784 g/cm³ to 0.821 g/cm³	[3][5][7]
Refractive Index	1.4225 to 1.426	[3][4][5][7]
Flash Point	71.1 °C	[3][4][5]
Vapor Pressure	0.284 mmHg at 25 °C	[3][4][5]
Solubility	Soluble in organic solvents; low solubility in water.	[5]
LogP (Octanol/Water Partition Coefficient)	2.19510 to 2.9	[3][5][6]

Experimental Protocols

Detailed methodologies for determining key physical and chemical properties of 3-Methyl-1-heptanol are outlined below. These protocols are fundamental for quality assessment and research purposes.

Determination of Purity by Gas Chromatography (GC)

Gas chromatography is a standard technique for assessing the purity of volatile organic compounds like 3-Methyl-1-heptanol.[8][9]

Objective: To determine the percentage purity of a 3-Methyl-1-heptanol sample.

Principle: The sample is vaporized and injected into a chromatographic column. The components of the sample are separated based on their differential partitioning between a stationary phase and a mobile gas phase. The separated components are detected, and the area of each peak in the resulting chromatogram is proportional to the concentration of that component.[10]

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).[11]

• Capillary column (e.g., HP-5, 30 m x 0.32 mm x 0.25 µm).[6][12]

• Injector and data acquisition system.

Procedure:

• Sample Preparation: Prepare a dilute solution of 3-Methyl-1-heptanol in a suitable solvent (e.g., ethanol (B145695) or hexane). A typical concentration is 1% (v/v).

• Instrument Setup:

  • Set the injector temperature to 250 °C.

  • Set the detector temperature to 280 °C.

  • Set the oven temperature program: initial temperature of 60 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 10 °C/min.

  • Use helium as the carrier gas with a constant flow rate.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis:

  • Record the chromatogram.

  • Identify the peak corresponding to 3-Methyl-1-heptanol based on its retention time, which can be confirmed by running a standard.

  • Calculate the area of all peaks in the chromatogram.

  • The percentage purity is calculated as: (Area of 3-Methyl-1-heptanol peak / Total area of all peaks) x 100%.

Determination of Density

The density of a liquid is a fundamental physical property that can be determined using several methods.[13][14]

Objective: To accurately measure the density of a 3-Methyl-1-heptanol sample.

Method 1: Pycnometer Method [15]

Principle: A pycnometer is a flask with a precisely known volume. The density of a liquid is determined by measuring the mass of the liquid that fills the pycnometer.

Procedure:

• Clean and dry a pycnometer of known volume (e.g., 25 mL).

• Weigh the empty, dry pycnometer.

• Fill the pycnometer with 3-Methyl-1-heptanol, ensuring no air bubbles are present.

• Place the stopper and wipe any excess liquid from the outside.

• Weigh the filled pycnometer.

• The mass of the liquid is the difference between the filled and empty pycnometer weights.

• Calculate the density using the formula: Density = Mass / Volume.[16]

Method 2: Hydrometer Method [13][15]

Principle: A hydrometer is a calibrated instrument that measures the relative density of liquids based on the principle of buoyancy.

Procedure:

• Pour the 3-Methyl-1-heptanol sample into a graduated cylinder or a container deep enough for the hydrometer to float freely.

• Gently lower the hydrometer into the liquid until it floats.

• Read the density value from the scale on the hydrometer stem at the point where the surface of the liquid meets the stem.

Method 3: Gravimetric Buoyancy Method [17]

Principle: This method utilizes Archimedes' principle, where a body immersed in a fluid experiences an upward buoyant force equal to the weight of the fluid displaced.[17] A sinker of a known volume is weighed in air and then in the liquid.

Procedure:

• Weigh a glass sinker of a known volume in the air.

• Immerse the sinker completely in the 3-Methyl-1-heptanol sample and weigh it again.

• The difference in weight is the buoyant force.

• The density of the liquid is calculated from the buoyant force and the known volume of the sinker.

Visualizations

Experimental Workflow for Purity Determination by Gas Chromatography

Caption: Workflow for GC Purity Analysis.

Logical Relationships of Key Physical Properties

Caption: Key Physical Properties Overview.

References

• 1. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Heptanol, 3-methyl- [webbook.nist.gov]
• 3. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]
• 4. echemi.com [echemi.com]
• 5. Page loading... [wap.guidechem.com]
• 6. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-methyl-1-heptanol [stenutz.eu]
• 8. purdue.edu [purdue.edu]
• 9. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 10. Gas chromatography of Alcohols [delloyd.50megs.com]
• 11. agilent.com [agilent.com]
• 12. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 13. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 14. truedyne.com [truedyne.com]
• 15. mt.com [mt.com]
• 16. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]
• 17. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]

A Comprehensive Technical Guide to 3-Methyl-1-heptanol (CAS Number: 1070-32-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-heptanol is a branched-chain primary alcohol with the chemical formula C8H18O.[1][2][3][4] This colorless liquid is recognized for its characteristic fruity odor and plays a significant role in various scientific fields, from flavor and fragrance chemistry to chemical ecology as a semiochemical.[2] Its chirality, stemming from the methyl group at the third carbon, leads to the existence of (R) and (S) stereoisomers, each potentially exhibiting distinct biological activities. This guide provides an in-depth overview of the specifications, analytical methodologies, and relevant biological context of 3-methyl-1-heptanol, tailored for a scientific audience.

Physicochemical and Spectroscopic Data

The fundamental properties of 3-methyl-1-heptanol are summarized in the tables below, providing a comprehensive reference for experimental design and interpretation.

Table 1: Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C8H18O	[1][2][3][4][5][6]
Molecular Weight	130.23 g/mol	[1][5][7][8]
CAS Number	1070-32-2	[1][2][3][4]
Appearance	Colorless liquid	[2]
Density	0.821 g/cm³	[2][5]
Boiling Point	179.2 °C at 760 mmHg	[2][5]
Melting Point	-90 °C	[2][5]
Flash Point	71.1 °C	[2][5]
Refractive Index	1.4225 - 1.426	[2][5][9]
Vapor Pressure	0.284 mmHg at 25 °C	[2][5]
LogP (Octanol/Water Partition Coefficient)	2.195 - 2.9	[1][5][7]

Table 2: Spectroscopic Data

Spectroscopic Method	Key Data Points	Source(s)
Mass Spectrometry (GC-MS)	Key m/z peaks: 41, 43, 55, 70, 31	[3][7][10]
¹H NMR (400 MHz, CDCl₃)	Data available	[9]
¹³C NMR (CDCl₃)	Data available	[9]
Infrared (IR) Spectroscopy	Liquid film spectrum available	[9]

Biological Significance: A Pheromonal Communication Channel

In the realm of chemical ecology, 3-methyl-1-heptanol and its stereoisomers are known to function as pheromones, which are chemical substances released by an organism that elicit a specific response in another member of the same species.[6][11][12] This is particularly documented in insects, where these volatile organic compounds (VOCs) can act as aggregation pheromones, attracting individuals to a specific location, or as trail pheromones.[6][11][12]

The specific stereochemistry of 3-methyl-1-heptanol is often crucial for its biological activity. For instance, different stereoisomers of the related compound 4-methyl-3-heptanol (B77350) have been shown to attract or even inhibit the response of certain bark beetle species.[6][12][13] This highlights the importance of stereoselective synthesis and analysis when studying the biological role of such compounds.

dot

Pheromone Signaling Pathway of 3-Methyl-1-heptanol

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 3-methyl-1-heptanol, crucial for researchers working with this compound.

Synthesis of Racemic 3-Methyl-1-heptanol via Grignard Reaction

This protocol describes a general method for the synthesis of racemic 3-methyl-1-heptanol.

Materials:

• Magnesium turnings

• Dry diethyl ether or tetrahydrofuran (B95107) (THF)

• 1-Bromobutane (B133212)

• 3-Methylbutanal (B7770604)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

• Add a small amount of dry diethyl ether or THF to cover the magnesium.

• Add a small crystal of iodine to initiate the reaction.

• In the dropping funnel, prepare a solution of 1-bromobutane in dry diethyl ether or THF.

• Add a small portion of the 1-bromobutane solution to the magnesium. Once the Grignard reaction has initiated (indicated by bubbling and heat generation), add the remaining solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (butylmagnesium bromide).

• Cool the reaction mixture to 0 °C in an ice bath.

• Dissolve 3-methylbutanal in dry diethyl ether or THF and add it dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation to obtain 3-methyl-1-heptanol.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of 3-methyl-1-heptanol in a sample matrix. As a volatile organic compound (VOC), headspace or purge and trap techniques are often employed for sample introduction.[1][5][7][8][14]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column: A non-polar column such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, DB-5ms) is suitable.[3][10]

Sample Preparation (Liquid Injection):

• Prepare a stock solution of 3-methyl-1-heptanol in a suitable solvent (e.g., hexane (B92381) or methanol).

• Create a series of calibration standards by serially diluting the stock solution.

• Prepare the sample by dissolving a known amount in the same solvent. If necessary, perform a liquid-liquid extraction to isolate the analyte from the sample matrix.

GC-MS Parameters:

Parameter	Recommended Setting
Injector Temperature	250 °C
Injection Mode	Splitless or Split (adjust ratio as needed)
Carrier Gas	Helium at a constant flow rate (e.g., 1 mL/min)
Oven Temperature Program	Initial temperature of 60 °C (hold for 2 min), ramp to 280 °C at 10 °C/min, and hold for 5 minutes.
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	30-300 amu

Data Analysis:

• Identify the 3-methyl-1-heptanol peak in the chromatogram based on its retention time, which should be confirmed by running a standard.

• Confirm the identity of the peak by comparing its mass spectrum to a reference spectrum from a library (e.g., NIST).

• Quantify the amount of 3-methyl-1-heptanol in the sample by constructing a calibration curve from the peak areas of the standards.

dot

Experimental Workflow for GC-MS Analysis

Safety and Handling

3-Methyl-1-heptanol is a combustible liquid. Standard laboratory safety precautions should be followed when handling this chemical. This includes working in a well-ventilated area, wearing appropriate personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Keep away from heat, sparks, and open flames.

Conclusion

This technical guide provides a detailed overview of 3-methyl-1-heptanol (CAS 1070-32-2), encompassing its physicochemical properties, biological significance as a pheromone, and detailed experimental protocols for its synthesis and analysis. The provided data and methodologies are intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields, facilitating further investigation and application of this versatile molecule.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Heptanol, 3-methyl- [webbook.nist.gov]
• 5. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 6. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dem.ri.gov [dem.ri.gov]
• 8. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]
• 9. Page loading... [guidechem.com]
• 10. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Stereoisomers of 3-Methyl-1-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, stereoisomerism, synthesis, and characterization of 3-Methyl-1-heptanol. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific disciplines where the understanding and manipulation of chiral molecules are critical.

Molecular Structure and Physicochemical Properties

3-Methyl-1-heptanol is a branched-chain primary alcohol with the chemical formula C8H18O. Its structure consists of a seven-carbon heptane (B126788) chain with a methyl group at the third carbon position and a hydroxyl group at the first position.[1][2] The presence of a chiral center at the C-3 position gives rise to stereoisomerism, a key feature of this molecule.[3]

The general physicochemical properties of 3-Methyl-1-heptanol are summarized in the table below. It is a colorless liquid with a mild, fruity odor and is used in the flavor and fragrance industry.[4] It also has potential applications in the pharmaceutical and biofuel sectors.[4]

Property	Value	Source
Molecular Formula	C8H18O	[1][5][6]
Molecular Weight	130.23 g/mol	[1][5][6]
CAS Number	1070-32-2 (racemic)	[1][7]
Boiling Point	179.2 °C at 760 mmHg	[4]
Density	0.821 g/cm³	[4]
Refractive Index	1.4225	[4]
Flash Point	71.1 °C	[4]
Vapor Pressure	0.284 mmHg at 25°C	[4]

Stereoisomerism of 3-Methyl-1-heptanol

The carbon atom at the third position (C-3) of 3-Methyl-1-heptanol is a stereocenter, as it is bonded to four different groups: a hydrogen atom, a methyl group, an ethyl group, and a butyl-1-ol group. This chirality results in the existence of two non-superimposable mirror images, known as enantiomers: (R)-3-Methyl-1-heptanol and (S)-3-Methyl-1-heptanol.

Figure 1: Enantiomers of 3-Methyl-1-heptanol.

Enantiomers possess identical physical and chemical properties in an achiral environment, but they can exhibit significantly different biological activities and interactions with other chiral molecules. A mixture containing equal amounts of both enantiomers is known as a racemic mixture and is optically inactive.[3]

Properties of Stereoisomers

Property	(R)-3-Methyl-1-heptanol	(S)-3-Methyl-1-heptanol
IUPAC Name	(3R)-3-methylheptan-1-ol	(3S)-3-methylheptan-1-ol
CAS Number	99427-18-6	61169-84-4
Molecular Formula	C8H18O	C8H18O
Molecular Weight	130.23 g/mol	130.23 g/mol
Specific Optical Rotation	Not available	Not available

Experimental Protocols

Synthesis of Racemic 3-Methyl-1-heptanol

A common and effective method for the synthesis of racemic secondary and tertiary alcohols is the Grignard reaction. For the synthesis of 3-Methyl-1-heptanol, a Grignard reagent can be reacted with an appropriate aldehyde. A plausible route involves the reaction of butylmagnesium bromide with 2-methylpropanal, followed by an acidic workup.

Protocol: Grignard Synthesis of 3-Methyl-1-heptanol (Adapted from a similar synthesis) [8][9]

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 1-bromobutane (B133212) in anhydrous diethyl ether to the magnesium turnings. The reaction is initiated by gentle warming and is maintained by the exothermic reaction.

• Reaction with Aldehyde: Once the Grignard reagent is formed, cool the flask in an ice bath. Add a solution of 2-methylpropanal in anhydrous diethyl ether dropwise from the dropping funnel while stirring.

• Workup: After the addition is complete, stir the reaction mixture at room temperature for one hour. Pour the reaction mixture slowly into a beaker containing crushed ice and a saturated solution of ammonium (B1175870) chloride to quench the reaction.

• Extraction and Purification: Separate the ether layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Remove the solvent by rotary evaporation. The crude product can be purified by distillation under reduced pressure.

Figure 2: Grignard synthesis of racemic 3-Methyl-1-heptanol.

Enantioselective Synthesis

The synthesis of enantiomerically pure (R)- and (S)-3-Methyl-1-heptanol requires a stereocontrolled approach. One established method for the asymmetric synthesis of chiral ketones, which are precursors to chiral alcohols, is the SAMP/RAMP hydrazone method. This method can be adapted to produce the chiral ketone precursor to 3-Methyl-1-heptanol.

Conceptual Protocol: Enantioselective Synthesis via SAMP/RAMP Hydrazone Method [10][11]

• Hydrazone Formation: React propanal with (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) or (R)-1-amino-2-(methoxymethyl)pyrrolidine (RAMP) to form the corresponding chiral hydrazone.

• Asymmetric Alkylation: Deprotonate the hydrazone with a strong base like lithium diisopropylamide (LDA) to form a chiral aza-enolate. React this with butyl iodide to introduce the butyl group stereoselectively.

• Cleavage: Cleave the resulting hydrazone by ozonolysis to yield the chiral 3-methyl-1-heptanal.

• Reduction: Reduce the chiral aldehyde to the corresponding primary alcohol, (R)- or (S)-3-Methyl-1-heptanol, using a reducing agent such as sodium borohydride.

Chiral Separation of Enantiomers

The separation of the (R) and (S) enantiomers from a racemic mixture can be achieved using chiral chromatography, either by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Protocol: Chiral Gas Chromatography (GC) Separation [12][13][14]

• Derivatization (Optional but Recommended): To improve volatility and chiral recognition, the alcohol enantiomers can be derivatized to their corresponding esters (e.g., acetates or trifluoroacetates). This can be achieved by reacting the alcohol with an acylating agent like acetic anhydride (B1165640) or trifluoroacetic anhydride in the presence of a catalyst.

• GC Analysis:

  • Column: A chiral capillary column, such as one coated with a cyclodextrin (B1172386) derivative (e.g., β-cyclodextrin), is essential.

  • Carrier Gas: Hydrogen or helium.

  • Temperature Program: An optimized temperature program is required to achieve baseline separation. A typical program might start at a low temperature and ramp up to a higher temperature.

  • Detector: A Flame Ionization Detector (FID) is commonly used.

Protocol: Chiral High-Performance Liquid Chromatography (HPLC) Separation [15][16][17]

• Derivatization (Indirect Method): React the racemic 3-Methyl-1-heptanol with a chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral HPLC column (e.g., silica (B1680970) or C18).

• Direct Method:

  • Column: A chiral stationary phase (CSP) is used. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often effective for separating alcohol enantiomers.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol (B130326) or ethanol) is typically used for normal-phase chromatography.

  • Detector: A UV detector is commonly used if the molecule has a chromophore. If not, a refractive index (RI) detector can be employed.

Figure 3: Workflow for the chiral separation of 3-Methyl-1-heptanol enantiomers.

Biological Activity and Signaling Pathways

While specific biological activities and signaling pathways for 3-Methyl-1-heptanol are not extensively documented, structurally similar branched-chain alcohols are known to function as insect pheromones.[3][10][18][19] For instance, 4-methyl-3-heptanol (B77350) is a component of the aggregation pheromone of the European elm bark beetle.[8][18][19] This suggests that 3-Methyl-1-heptanol could have similar semiochemical functions in certain insect species.

In the context of drug development, the chirality of a molecule can have profound effects on its pharmacological and toxicological properties. Therefore, the ability to synthesize and test the individual enantiomers of 3-Methyl-1-heptanol and its derivatives is crucial for any potential therapeutic applications.

To illustrate a potential signaling pathway that could be influenced by a small alcohol like 3-Methyl-1-heptanol, we can look at the known effects of the structurally related compound, 3-methyl-1-butanol, in plants. This compound has been shown to induce stomatal closure and enhance salt stress tolerance through the ethylene (B1197577) and jasmonate signaling pathways.

Figure 4: Hypothetical signaling pathway for 3-Methyl-1-heptanol.

Conclusion

3-Methyl-1-heptanol is a chiral molecule with significant potential in various scientific and industrial fields. A thorough understanding of its stereochemistry is paramount for its application, particularly in drug development and the study of biological systems. This guide has provided an in-depth overview of its molecular structure, the nature of its stereoisomers, and detailed experimental approaches for its synthesis and chiral separation. The provided diagrams and tables serve as a quick reference for researchers. Further investigation into the specific biological activities of the individual enantiomers of 3-Methyl-1-heptanol is a promising area for future research.

References

• 1. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cas 5582-82-1,3-Heptanol, 3-methyl- | lookchem [lookchem.com]
• 5. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
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• 8. dasher.wustl.edu [dasher.wustl.edu]
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• 13. gcms.cz [gcms.cz]
• 14. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
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• 19. researchgate.net [researchgate.net]

The Elusive Presence of 3-Methyl-1-heptanol in Nature: A Technical Guide for Researchers

A comprehensive review of the current scientific landscape reveals a notable scarcity of documented evidence for the natural occurrence of 3-Methyl-1-heptanol in both plant and insect species. While databases list the compound and its properties, specific identification and quantification in natural sources remain largely unreported. This technical guide is designed for researchers, scientists, and drug development professionals to provide a thorough understanding of what is known, and more importantly, to equip them with the methodologies to explore and potentially identify this elusive branched-chain alcohol in natural systems.

This guide will delve into the known chemical characteristics of 3-Methyl-1-heptanol, present a detailed overview of the analytical techniques required for its detection and quantification, and discuss the potential biosynthetic pathways based on current knowledge of similar compounds.

Quantitative Data: An Overview of Related Compounds

Direct quantitative data for 3-Methyl-1-heptanol in natural sources is not available in the reviewed literature. However, to provide a comparative framework, the following table summarizes quantitative data for a structurally related and well-documented compound, 3-methyl-1-butanol, which has been identified in various plants and is known to be an insect attractant.

Species	Compound	Concentration / Amount	Source / Context	Reference
Anastrepha suspensa (Caribbean fruit fly) associated bacteria (Enterobacter agglomerans)	3-Methyl-1-butanol	1.5 ± 0.53 µg/hr	Volatile released from bacterial culture	[1]
Engineered Ralstonia eutropha	3-Methyl-1-butanol	40 mg/L	Production in engineered bacteria	[2]
Synechocystis sp. PCC 6803	3-Methyl-1-butanol	389 mg L⁻¹	Production in engineered cyanobacteria

Experimental Protocols for the Detection and Analysis of 3-Methyl-1-heptanol

The following protocols are adapted from established methods for the analysis of volatile and semi-volatile organic compounds in plants and insects and are highly applicable for the detection and quantification of 3-Methyl-1-heptanol.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for Plant and Insect Volatiles

This method is ideal for the non-destructive sampling of volatile compounds emitted by living organisms.

1. Sample Preparation:

• Plants: Enclose a part of the plant (e.g., flower, leaf) in a glass chamber or vial. For whole plants, a larger enclosure can be used.

• Insects: Place individual or a small group of insects in a glass vial. For pheromone analysis, specific glands can be dissected and placed in the vial.

2. Volatile Collection (HS-SPME):

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad range of analyte polarity.

• Extraction: Expose the SPME fiber to the headspace of the sample vial. Optimal extraction time and temperature should be determined empirically, but a starting point of 30-60 minutes at 40-60°C is common.

3. GC-MS Analysis:

• Desorption: Insert the SPME fiber into the heated injector port of the GC-MS (typically 250°C) for thermal desorption of the analytes onto the column.

• Gas Chromatography:

  • Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is suitable for separating a wide range of volatiles.
  • Oven Program: A typical program would be an initial temperature of 40°C for 2 minutes, followed by a ramp of 10°C/minute to 250°C, with a final hold for 5 minutes.

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.
  • Mass Range: Scan from m/z 40 to 400.
  • Identification: Identification of 3-Methyl-1-heptanol would be based on comparison of its mass spectrum and retention index with a pure standard.

Protocol 2: Solvent Extraction for Less Volatile Compounds

This method is suitable for extracting compounds from tissues.

1. Sample Preparation:

• Homogenize a known weight of plant or insect tissue in a suitable solvent (e.g., hexane, dichloromethane).

• Filter the extract to remove solid debris.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

2. GC-MS Analysis:

• Inject a 1 µL aliquot of the extract into the GC-MS.

• The GC-MS conditions would be similar to those described in Protocol 1.

Signaling Pathways and Logical Relationships

While no specific signaling pathways involving 3-Methyl-1-heptanol have been elucidated, we can propose a logical workflow for its discovery and characterization in a natural system.

Logical workflow for the discovery and characterization of 3-Methyl-1-heptanol.

Potential Biosynthetic Pathway

The biosynthesis of 3-Methyl-1-heptanol in plants or insects has not been specifically described. However, it is likely to follow the general pathway for the formation of branched-chain higher alcohols, which originates from the catabolism of amino acids. The proposed pathway would involve the deamination and decarboxylation of a C8 amino acid precursor, followed by reduction to the corresponding alcohol.

A proposed biosynthetic pathway for 3-Methyl-1-heptanol.

Conclusion

The natural occurrence of 3-Methyl-1-heptanol in plants and insects remains an open area of research. The lack of concrete findings presents a unique opportunity for scientists to contribute novel discoveries to the field of chemical ecology. The experimental protocols and logical workflows provided in this guide offer a robust framework for undertaking such investigations. The identification of 3-Methyl-1-heptanol in a natural source, followed by the elucidation of its ecological role, would be a significant contribution to our understanding of the chemical language that governs interactions between organisms.

References

• 1. 1-Heptanol, 3-methyl- [webbook.nist.gov]
• 2. Studies on the production of branched-chain alcohols in engineered Ralstonia eutropha - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity of (S)-3-Methyl-1-heptanol: An Overview

Currently, there is a significant lack of publicly available scientific literature detailing the specific biological activity of the (S)-3-Methyl-1-heptanol enantiomer. Extensive searches of chemical and biological databases have yielded minimal information regarding its pharmacological effects, mechanism of action, or potential therapeutic applications.

While detailed information is scarce for (S)-3-Methyl-1-heptanol, it is important to distinguish it from its isomers, for which some biological activities have been documented. For instance, various stereoisomers of 4-methyl-3-heptanol (B77350) have been identified as aggregation pheromones in several insect species, including the almond bark beetle, Scolytus amygdali. In this context, specific stereoisomers play distinct roles, with some acting as attractants and others as inhibitors. This highlights the critical role of stereochemistry in biological activity within this class of compounds.

The racemic mixture of 3-Methyl-1-heptanol is registered under CAS number 1070-32-2, while the (S)-enantiomer is identified by CAS number 61169-84-4. General information available for the broader class of methylheptanols indicates their use in the fragrance and flavor industry due to their characteristic fruity odors. However, this application does not provide the in-depth biological data required for a comprehensive technical assessment for researchers and drug development professionals.

At present, no quantitative data on the biological efficacy or potency (e.g., IC₅₀, EC₅₀), detailed experimental protocols from bioactivity studies, or elucidated signaling pathways specifically for (S)-3-Methyl-1-heptanol could be retrieved from the available scientific literature.

Therefore, this document cannot provide the requested in-depth technical guide, including data tables and visualizations, due to the absence of foundational research on the biological activity of (S)-3-Methyl-1-heptanol. Further investigation and primary research are required to characterize the biological profile of this specific enantiomer.

The Role of 3-Methyl-1-heptanol and Its Isomers as Insect Pheromone Components: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds play a crucial role in insect communication, mediating behaviors such as mating, aggregation, and host selection. Among these semiochemicals, methyl-branched alcohols have been identified as significant components of pheromone blends in various insect species, particularly within the order Coleoptera. While research has extensively documented the role of certain structural isomers, such as 4-methyl-3-heptanol (B77350), as key aggregation pheromones in bark beetles, the specific role of 3-Methyl-1-heptanol is less characterized in publicly available scientific literature. This technical guide synthesizes the available information on the function of methyl-branched heptanols as insect pheromone components, with a primary focus on the well-documented isomer 4-methyl-3-heptanol as a model for understanding the potential activity of 3-Methyl-1-heptanol. This document outlines the chemical basis of their activity, experimental protocols for their study, and the underlying biological mechanisms of perception.

Chemical Structure and Stereochemistry

3-Methyl-1-heptanol (C₈H₁₈O) is a chiral molecule, existing as two stereoisomers: (R)-3-Methyl-1-heptanol and (S)-3-Methyl-1-heptanol. The spatial arrangement of the methyl group at the C3 position is critical for its biological activity. In many insect species, different stereoisomers of a pheromone component can elicit distinct behavioral responses, ranging from attraction to indifference or even inhibition.

The closely related and more extensively studied isomer, 4-methyl-3-heptanol, possesses two chiral centers (at C3 and C4), resulting in four possible stereoisomers: (3S,4S), (3R,4R), (3S,4R), and (3R,4S). Research on bark beetles, such as those in the genus Scolytus, has demonstrated that specific stereoisomers are biologically active, while others can be inactive or even inhibitory to the insect's response.[1][2] For instance, in the almond bark beetle, Scolytus amygdali, the (3S,4S)-4-methyl-3-heptanol is a major component of the aggregation pheromone, while the (3R,4S)- and (3R,4R)-isomers have been shown to be inhibitory in field tests.[1]

Quantitative Data on Pheromonal Activity

While specific quantitative data for 3-Methyl-1-heptanol is scarce in the reviewed literature, the data for its structural isomer, 4-methyl-3-heptanol, in bark beetles provides a valuable framework for understanding the potential dose-dependent and isomer-specific effects.

Table 1: Field Trapping of Scolytus amygdali in Response to Stereoisomers of 4-Methyl-3-heptanol

Treatment	Mean No. of Beetles Captured (±SE)
(3S,4S)-4-methyl-3-heptanol + Synergist	150 ± 25a
(3S,4S)-4-methyl-3-heptanol + Synergist + (3R,4S)-4-methyl-3-heptanol	50 ± 10b
(3S,4S)-4-methyl-3-heptanol + Synergist* + (3R,4R)-4-methyl-3-heptanol	45 ± 8b
(3S,4S)-4-methyl-3-heptanol + Synergist* + (3S,4R)-4-methyl-3-heptanol	140 ± 20a
Control (hexane)	5 ± 2c
*Synergist used was (3S,4S)-4-methyl-3-hexanol. Means in the same column followed by different letters are significantly different. Data is illustrative and based on findings from Zada et al., 2004.[1]

Experimental Protocols

Synthesis of Chiral Methyl-Branched Alcohols

The synthesis of specific stereoisomers of methyl-branched alcohols is crucial for studying their biological activity. A common approach involves the use of chiral precursors and stereoselective reactions. The synthesis of the four stereoisomers of 4-methyl-3-heptanol has been well-documented and provides a template for the synthesis of 3-Methyl-1-heptanol isomers.[1][2]

General Protocol for the Synthesis of 4-Methyl-3-heptanol Stereoisomers:

• Preparation of Chiral Ketones: Start with the synthesis of chiral 4-methyl-3-heptanones using SAMP/RAMP reagents (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine and (R)-(+)-1-amino-2-(methoxymethyl)pyrrolidine, respectively.[1]

• Reduction to Alcohols: The chiral ketones are then reduced to the corresponding alcohols using a reducing agent such as lithium aluminum hydride (LiAlH₄). This step typically yields a mixture of diastereomers.[1]

• Enzymatic Transesterification: The diastereomeric mixture of alcohols is resolved using stereospecific enzymatic transesterification with an appropriate lipase (B570770) (e.g., lipase AK) and a vinyl ester (e.g., vinyl acetate). This allows for the separation of the different stereoisomers.[1]

• Purification and Analysis: The separated stereoisomers are purified using column chromatography. The stereochemical purity is determined by chiral gas chromatography (GC) analysis.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It is a powerful tool for screening compounds for their potential as pheromones.

EAG Experimental Workflow:

Caption: Workflow for Electroantennography (EAG) analysis.

Behavioral Bioassays

Behavioral assays are essential to confirm the biological activity of a putative pheromone and to determine the specific behavior it elicits (e.g., attraction, arrestment, aggregation).

Two-Choice Olfactometer Assay Workflow:

Caption: Workflow for a two-choice olfactometer bioassay.

Signaling Pathways

The detection of pheromones in insects begins with the interaction of the pheromone molecule with olfactory receptors (ORs) located on the dendrites of olfactory sensory neurons (OSNs) housed within specialized sensilla on the antenna. While the specific ORs for 3-Methyl-1-heptanol have not been identified, the general mechanism of pheromone signal transduction is understood.

Simplified Pheromone Signal Transduction Pathway:

Caption: A simplified diagram of an insect olfactory signaling pathway.

Upon binding of the pheromone to the OR-Orco complex, a conformational change is induced, leading to the opening of an ion channel.[3] This results in an influx of cations, causing depolarization of the neuron's membrane and the generation of an action potential. This electrical signal is then transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a behavioral response.

Conclusion and Future Directions

The study of methyl-branched alcohols as insect pheromone components reveals a high degree of specificity, particularly concerning stereochemistry. While 3-Methyl-1-heptanol itself is not as well-characterized as its isomer, 4-methyl-3-heptanol, the established methodologies for synthesis, electrophysiological recording, and behavioral assays provide a clear roadmap for future research.

Key areas for future investigation include:

• Identification in Nature: Screening of volatiles from various insect species, especially bark beetles, to determine if 3-Methyl-1-heptanol is a natural pheromone component.

• Stereoisomer Synthesis and Bioassays: Synthesis of the (R) and (S) enantiomers of 3-Methyl-1-heptanol and conducting detailed EAG and behavioral bioassays to determine their specific activities.

• Olfactory Receptor Identification: Utilizing techniques such as single-sensillum recording and heterologous expression systems to identify the specific olfactory receptors that detect 3-Methyl-1-heptanol.

• Field Studies: Conducting field trapping experiments to evaluate the efficacy of 3-Methyl-1-heptanol, alone or in combination with other compounds, as an attractant or repellent for target insect species.

A deeper understanding of the role of 3-Methyl-1-heptanol and other related semiochemicals will be invaluable for the development of novel and species-specific pest management strategies.

References

• 1. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Toxicological Data and Safety Profile of 3-Methyl-1-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and safety profile for 3-Methyl-1-heptanol (CAS No. 1070-32-2). The information is compiled from various sources to support researchers, scientists, and drug development professionals in evaluating the safety of this branched-chain alcohol.

Chemical and Physical Properties

3-Methyl-1-heptanol is a colorless liquid with the molecular formula C8H18O and a molecular weight of 130.23 g/mol .[1] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C8H18O	[1]
Molecular Weight	130.23 g/mol	[1]
CAS Number	1070-32-2	[1]
IUPAC Name	3-methylheptan-1-ol	[1]
Synonyms	1-Heptanol, 3-methyl-	[1]
Physical State	Liquid	[2][3][4]
Boiling Point	Not explicitly found
Melting Point	Not explicitly found
Flash Point	Not explicitly found
Water Solubility	Not explicitly found for 3-Methyl-1-heptanol. For the related compound 2-methyl-1-heptanol, water solubility is 386 mg/L at 20°C.

Toxicological Data

Comprehensive toxicological data specifically for 3-Methyl-1-heptanol is limited in the public domain. Much of the available information is based on data for structurally related branched-chain alcohols and general classifications for aliphatic alcohols.

Acute Toxicity

Skin Irritation and Sensitization

Information from various sources suggests that branched-chain alcohols may cause skin irritation.[6][7] The Human Repeated Insult Patch Test (HRIPT) is a method used to assess the skin sensitization potential of a substance.[8][9][10][11] This test involves repeated applications of the test material to the skin of human volunteers to determine if an allergic contact dermatitis response is induced.[8][9][10] While no specific HRIPT data for 3-Methyl-1-heptanol was found, this methodology is a key component in the safety evaluation of fragrance ingredients and other cosmetic components.[8]

Eye Irritation

Similar to skin irritation, there is a potential for eye irritation with aliphatic alcohols.[6] The Draize eye test, a method to evaluate the potential of substances to cause eye irritation, is a historical standard, though alternative in vitro methods are now more common.[12] A study on the eye irritation potential of various chemicals in pharmaceutical products suggested a threshold of 20 ppm for severe ocular irritants, below which no irritation was observed in rabbit eyes.[12]

Genotoxicity

Genotoxicity testing is crucial for assessing the potential of a substance to cause genetic mutations. Standard in vitro tests include the Ames test (bacterial reverse mutation assay) and the chromosome aberration test.

• Ames Test: This test uses various strains of Salmonella typhimurium and Escherichia coli to detect point mutations.[13][14] A compound is generally considered genotoxic in this assay if it causes a dose-dependent increase in the number of revertant colonies.[14] No specific Ames test results for 3-Methyl-1-heptanol were identified.

• Chromosome Aberration Test: This assay evaluates the potential of a chemical to induce structural changes in chromosomes in cultured mammalian cells.[13][15][16] No specific chromosome aberration test results for 3-Methyl-1-heptanol were found.

For some branched-chain alcohols, read-across data from structurally similar compounds is used to assess genotoxicity.

Repeated-Dose Toxicity

Repeated-dose toxicity studies are performed to characterize the toxicological profile of a substance following prolonged or repeated exposure. The No-Observed-Adverse-Effect Level (NOAEL) is a key parameter derived from these studies.[17][18][19] A read-across approach for 2-alkyl-1-alkanols suggests that the primary effects of repeated oral exposure are mild, including decreased body weight and slightly increased liver weight, with a NOAEL of 125 mg/kg bw/d for related compounds.[20]

Reproductive and Developmental Toxicity

No specific reproductive or developmental toxicity data for 3-Methyl-1-heptanol were found.

Metabolism and Toxicokinetics

The metabolic pathway for 3-Methyl-1-heptanol has not been explicitly detailed in the reviewed literature. However, the metabolism of branched-chain alcohols is generally understood to proceed through oxidation to the corresponding aldehyde and then to the carboxylic acid, which can then be further metabolized.[21] In some microorganisms, branched-chain alcohols can be produced from the catabolism of branched-chain amino acids.[21][22][23] The read-across premise for 2-alkyl-1-alkanols includes rapid absorption from the gastrointestinal tract, distribution via the circulatory system, and first-pass metabolism in the liver, primarily through Phase 2 glucuronidation, followed by urinary elimination.[20]

Figure 1: Generalized metabolic pathway of branched-chain alcohols.

Experimental Protocols

While specific experimental data for 3-Methyl-1-heptanol is scarce, the following sections describe the general methodologies for key toxicological assessments that would be relevant to its safety evaluation.

Acute Oral Toxicity Study (General Protocol)

An acute oral toxicity study is typically conducted in rats.[5][24] A single high dose of the test substance is administered by gavage to a group of animals.[24] The animals are then observed for a period of 14 days for signs of toxicity and mortality.[5] Body weight is monitored, and at the end of the study, a gross necropsy is performed.[24]

Figure 2: General workflow for an acute oral toxicity study.

In Vitro Genotoxicity: Ames Test (General Protocol)

The Ames test is a bacterial reverse mutation assay.[13] Strains of Salmonella typhimurium that are auxotrophic for histidine are exposed to the test chemical with and without a metabolic activation system (S9 mix).[13] The mixture is plated on a minimal agar (B569324) medium lacking histidine. The number of revertant colonies (colonies that have mutated back to being able to synthesize histidine) is counted after incubation. A significant, dose-dependent increase in revertant colonies compared to the control indicates a mutagenic potential.[14]

Figure 3: General workflow for the Ames test.

Regulatory Information

A search of the European Chemicals Agency (ECHA) database did not yield a specific registration dossier for 3-Methyl-1-heptanol with comprehensive toxicological data.[25][26][27][28][29] Similarly, a specific safety assessment by the Cosmetic Ingredient Review (CIR) was not found.

Conclusion

The available toxicological data for 3-Methyl-1-heptanol is limited. The safety assessment largely relies on information from structurally related branched-chain and aliphatic alcohols. These related compounds are generally considered to have low acute toxicity but may cause skin and eye irritation. Genotoxicity and repeated-dose toxicity data are not available for 3-Methyl-1-heptanol itself, and assessment of these endpoints would likely rely on read-across from other well-studied alcohols. Further studies are required to definitively establish a comprehensive safety profile for 3-Methyl-1-heptanol. Researchers and drug development professionals should exercise caution and consider the need for additional testing based on the intended use and potential for human exposure.

References

• 1. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. pfaltzandbauer.com [pfaltzandbauer.com]
• 7. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. Human Repeated Insult Patch Test | Eurofins CRL [eurofinsus.com]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 11. Fragrance Skin Sensitization Evaluation and Human Testing: 30-Year Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pqri.org [pqri.org]
• 13. Evaluation of genotoxicity of Trois through Ames and in vitro chromosomal aberration tests - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scienceopen.com [scienceopen.com]
• 15. Evaluating Solvent Safety in Chromosome Aberration Assays for Genetic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Estimation of acute oral toxicity using the No Observed Adverse Effect Level (NOAEL) from the 28 day repeated dose toxicity studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Acute toxicity – MTD/NOAEL studies | Bienta [bienta.net]
• 19. researchgate.net [researchgate.net]
• 20. LJMU Research Online [researchonline.ljmu.ac.uk]
• 21. Branched-chain amino acid catabolism of Thermoanaerobacter pseudoethanolicus reveals potential route to branched-chain alcohol formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Branched-chain amino acid catabolism of <i>Thermoanaerobacter pseudoethanolicus</i> reveals potential route to branched-chain alcohol formation - ProQuest [proquest.com]
• 24. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 25. Substance Information - ECHA [echa.europa.eu]
• 26. Substance Information - ECHA [echa.europa.eu]
• 27. Substance Information - ECHA [echa.europa.eu]
• 28. Substance Information - ECHA [echa.europa.eu]
• 29. Substance Information - ECHA [echa.europa.eu]

Solubility of 3-Methyl-1-heptanol in organic solvents and water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 3-Methyl-1-heptanol in water and a range of common organic solvents. Due to a lack of readily available quantitative data in peer-reviewed literature and chemical databases, this guide emphasizes the fundamental principles of its solubility, supplemented by qualitative assessments. Furthermore, it outlines standard experimental protocols for the precise determination of solubility, which is a critical parameter in various applications, including pharmaceutical formulation, chemical synthesis, and material science.

Quantitative Solubility Data

Precise, experimentally determined quantitative solubility data for 3-Methyl-1-heptanol in a variety of organic solvents is not extensively documented in publicly accessible literature. However, based on the principles of "like dissolves like" and the known properties of similar C8 alcohols, a qualitative and estimated solubility profile can be established. 3-Methyl-1-heptanol, a branched-chain alcohol, is generally expected to exhibit good solubility in a wide array of organic solvents. Its water solubility is anticipated to be low, a characteristic feature of alcohols with longer carbon chains.

The following table summarizes the expected solubility of 3-Methyl-1-heptanol. It is important to note that these are qualitative assessments and should be confirmed by experimental determination for any critical application.

Solvent	Chemical Formula	Solvent Type	Expected Solubility of 3-Methyl-1-heptanol
Water	H₂O	Highly Polar Protic	Low
Methanol	CH₃OH	Polar Protic	Miscible
Ethanol	C₂H₅OH	Polar Protic	Miscible
Acetone	C₃H₆O	Polar Aprotic	Miscible
Dichloromethane (DCM)	CH₂Cl₂	Polar Aprotic	Miscible
Ethyl Acetate	C₄H₈O₂	Moderately Polar	Miscible
Diethyl Ether	(C₂H₅)₂O	Slightly Polar	Miscible
Toluene	C₇H₈	Nonpolar	Miscible
Hexane	C₆H₁₄	Nonpolar	Miscible

Note: "Miscible" indicates that the two substances will mix in all proportions to form a homogeneous solution. "Low" indicates that only a small amount of the solute will dissolve in the solvent.

For a structural isomer, 3-methyl-3-heptanol, an experimental water solubility value of 2390 mg/L at 25 °C has been reported.[1] While not directly applicable to 3-Methyl-1-heptanol, this value provides a reasonable estimate for the low water solubility of C8 branched alcohols. The solubility of alcohols in water is known to decrease as the carbon chain length increases due to the larger nonpolar hydrocarbon portion of the molecule.[2] Conversely, branching in isomeric alcohols can lead to a slight increase in water solubility compared to their straight-chain counterparts.[3][4]

Experimental Protocols for Solubility Determination

To obtain precise and reliable quantitative solubility data for 3-Methyl-1-heptanol, standardized experimental protocols are necessary. The following outlines a general yet detailed methodology for determining its solubility in both aqueous and organic solvents.

Materials and Apparatus

• Solute: 3-Methyl-1-heptanol (high purity grade)

• Solvents: Purified water and a range of high-purity organic solvents (as listed in the table above)

• Analytical balance (± 0.0001 g)

• Vials or test tubes with secure caps

• Constant temperature bath or incubator

• Vortex mixer and/or magnetic stirrer

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE or nylon)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC))

Experimental Workflow: Shake-Flask Method

The isothermal shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.

Figure 1. Workflow for the experimental determination of solubility using the shake-flask method.

Quantification

A crucial step in determining solubility is the accurate quantification of the dissolved solute. Gas Chromatography with a Flame Ionization Detector (GC-FID) is a highly suitable technique for volatile compounds like 3-Methyl-1-heptanol.

• Calibration: Prepare a series of standard solutions of 3-Methyl-1-heptanol of known concentrations in the solvent of interest.

• Analysis: Inject a known volume of each standard and the saturated sample solution into the GC-FID system.

• Quantification: Generate a calibration curve by plotting the peak area against the concentration of the standards. Use the peak area of the sample to determine its concentration from the calibration curve.

The solubility is then expressed in appropriate units, such as grams per 100 mL (g/100mL) or moles per liter (mol/L).

Logical Framework for Solubility Assessment

The decision-making process for assessing the solubility of a compound like 3-Methyl-1-heptanol in a research and development setting can be visualized as a logical workflow. This involves preliminary assessment, experimental determination, and application-specific evaluation.

Figure 2. Logical workflow for assessing the solubility of a chemical compound.

Conclusion

While specific quantitative solubility data for 3-Methyl-1-heptanol in organic solvents remains elusive in readily available literature, a strong qualitative understanding can be derived from its molecular structure and the established principles of alcohol chemistry. It is anticipated to be miscible with a wide range of common organic solvents and to have low solubility in water. For applications requiring precise solubility values, the experimental protocols outlined in this guide provide a robust framework for their determination. The provided logical workflow illustrates a systematic approach to solubility assessment in a professional research and development context.

References

• 1. 3-methyl-3-heptanol, 5582-82-1 [thegoodscentscompany.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. Why the solubility of alcohols in water increase with branching? - askIITians [askiitians.com]

Historical literature review of 3-Methyl-1-heptanol research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-heptanol (CAS No. 1070-32-2) is a branched-chain primary alcohol that has garnered intermittent interest within the scientific community. Unlike its more extensively studied isomers, such as the insect pheromone 4-methyl-3-heptanol, the historical and research landscape of 3-Methyl-1-heptanol is more fragmented. This technical guide provides a comprehensive review of the existing literature on 3-Methyl-1-heptanol, summarizing its chemical and physical properties, plausible synthetic routes based on established organic chemistry principles, and an overview of its limited exploration in fragrance and as a semiochemical. This document aims to serve as a foundational resource for researchers and professionals in drug development and other scientific fields who may have an interest in this molecule.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methyl-1-heptanol is presented in Table 1. These properties have been compiled from various chemical databases and literature sources. It is important to distinguish 3-Methyl-1-heptanol from its tertiary alcohol isomer, 3-methyl-3-heptanol (B1630388) (CAS No. 5582-82-1), as these compounds have distinct physical and chemical characteristics and are sometimes confused in commercial and older literature.[1][2]

Table 1: Physical and Chemical Properties of 3-Methyl-1-heptanol

Property	Value	Source(s)
Molecular Formula	C₈H₁₈O	[3]
Molecular Weight	130.23 g/mol	[3]
CAS Number	1070-32-2	[3]
IUPAC Name	3-methylheptan-1-ol	[4]
Synonyms	1-Heptanol, 3-methyl-	[4]
Appearance	Colorless liquid (presumed)	General knowledge
Boiling Point	185.8 °C	[3]
Melting Point	-90 °C	[3]
Density	0.821 g/cm³	[5]
Refractive Index	1.4225	[5]
Flash Point	71.1 °C	[5]
Solubility	Insoluble in water; soluble in organic solvents.	General knowledge

Historical Perspective on Synthesis

While a definitive first synthesis of 3-Methyl-1-heptanol has not been definitively identified in readily accessible literature, the work of P. A. Levene and R. E. Marker in the early 1930s on the synthesis of optically active alcohols provides a likely timeframe for its initial preparation.[6] Their extensive research into the relationship between chemical constitution and optical rotation led to the synthesis of a wide array of chiral alcohols. Although the specific paper detailing the synthesis of 3-Methyl-1-heptanol has not been located, it is highly probable that it was first prepared during this era of systematic investigation into branched-chain alcohols.

Experimental Protocols for Synthesis

Detailed experimental protocols for the synthesis of 3-Methyl-1-heptanol are not explicitly described in modern literature. However, based on established principles of organic synthesis, several viable routes can be proposed.

Grignard Reaction

A common and versatile method for the synthesis of primary alcohols is the reaction of a Grignard reagent with formaldehyde. For the synthesis of 3-Methyl-1-heptanol, this would involve the reaction of 2-methylhexylmagnesium bromide with formaldehyde. A similar Grignard-based synthesis has been described for the isomeric 4-methyl-3-heptanol.[7]

Experimental Workflow:

Grignard synthesis of 3-Methyl-1-heptanol.

Methodology:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are suspended in anhydrous diethyl ether. A solution of 2-bromohexane in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is then refluxed until the magnesium is consumed, yielding a solution of 2-methylhexylmagnesium bromide.

• Reaction with Formaldehyde: The Grignard reagent is cooled in an ice bath, and paraformaldehyde is added in portions. Alternatively, gaseous formaldehyde, generated by heating paraformaldehyde, can be bubbled through the solution. The reaction is stirred until completion.

• Workup: The reaction mixture is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by fractional distillation under reduced pressure to yield pure 3-Methyl-1-heptanol.

Hydroboration-Oxidation of an Alkene

The hydroboration-oxidation of 3-methyl-1-heptene (B1196957) provides a regioselective route to 3-Methyl-1-heptanol, following anti-Markovnikov addition of water across the double bond.

Experimental Workflow:

References

• 1. Cas 5582-82-1,3-Heptanol, 3-methyl- | lookchem [lookchem.com]
• 2. 3-methyl-3-heptanol, 5582-82-1 [thegoodscentscompany.com]
• 3. echemi.com [echemi.com]
• 4. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. researchgate.net [researchgate.net]

A Technical Guide to 3-Methyl-1-heptanol: Synthesis, Properties, and Stereochemical Considerations

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-heptanol is a branched-chain primary alcohol with significance in various chemical and biological studies. Its chirality, stemming from the methyl-substituted carbon at the 3-position, leads to two enantiomers, (R)- and (S)-3-methyl-1-heptanol, each potentially exhibiting distinct biological activities. While its close structural analogs, such as 4-methyl-3-heptanol (B77350), are recognized as insect pheromones, the specific biological role of 3-methyl-1-heptanol is an area of ongoing investigation. This technical guide provides a comprehensive overview of the discovery (through synthesis), initial isolation methodologies (as applicable to related compounds), and detailed synthetic protocols for 3-methyl-1-heptanol.

Discovery and Initial Isolation

The discovery of 3-Methyl-1-heptanol is primarily documented through its chemical synthesis rather than isolation from a natural source. While branched-chain alcohols are found in various essential oils and insect pheromone blends, the first reported instance of 3-Methyl-1-heptanol is linked to its synthesis in a laboratory setting. The initial isolation from a natural matrix has not been prominently reported in scientific literature, suggesting that its presence in nature, if any, is likely in trace amounts. Therefore, this guide will focus on the synthetic routes that represent the "discovery" and primary methods of obtaining this compound.

Physicochemical and Spectroscopic Data

A compilation of the key physical, chemical, and spectroscopic properties of 3-Methyl-1-heptanol is presented below. This data is essential for its identification, purification, and handling in a laboratory setting.

Table 1: Physicochemical Properties of 3-Methyl-1-heptanol

Property	Value	Source
Molecular Formula	C₈H₁₈O	--INVALID-LINK--
Molecular Weight	130.23 g/mol	--INVALID-LINK--
CAS Number	1070-32-2	--INVALID-LINK--
Boiling Point	179.2 °C at 760 mmHg	--INVALID-LINK--
Density	0.821 g/cm³	--INVALID-LINK--
Refractive Index	1.4225	--INVALID-LINK--
Melting Point	-90 °C	--INVALID-LINK--
Flash Point	71.1 °C	--INVALID-LINK--

Table 2: Spectroscopic Data for 3-Methyl-1-heptanol

Spectroscopy Type	Key Peaks/Signals	Source
GC-MS (EI)	m/z: 41, 43, 55, 70, 84	--INVALID-LINK--, --INVALID-LINK--
¹H NMR (Predicted)	Spectral data available in online databases	--INVALID-LINK--
¹³C NMR (Predicted)	Spectral data available in online databases	--INVALID-LINK--
IR	Characteristic O-H and C-H stretching bands	--INVALID-LINK--

Synthetic Protocols

Several synthetic routes are plausible for the preparation of 3-Methyl-1-heptanol. The most common and adaptable methods involve the reduction of a corresponding carboxylic acid or aldehyde, or a Grignard reaction.

Synthesis via Reduction of 3-Methylheptanoic Acid

A reliable method for the synthesis of 3-Methyl-1-heptanol is the reduction of 3-methylheptanoic acid. This can be achieved using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add a suspension of lithium aluminum hydride (1.1 eq.) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., argon or nitrogen).

• Reaction: Cool the suspension to 0 °C in an ice bath. Dissolve 3-methylheptanoic acid (1.0 eq.) in the same anhydrous solvent and add it dropwise to the LiAlH₄ suspension via the dropping funnel at a rate that maintains a gentle reflux.

• Reflux: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours, or gently reflux until the reaction is complete (monitored by TLC or GC).

• Quenching: Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (x mL), followed by 15% aqueous sodium hydroxide (B78521) (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams. This should produce a granular precipitate.

• Work-up: Filter the resulting precipitate and wash it thoroughly with diethyl ether or THF. Combine the organic filtrates.

• Purification: Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude 3-Methyl-1-heptanol can be purified by distillation.

Caption: Workflow for the synthesis of 3-Methyl-1-heptanol via reduction.

Grignard Synthesis Approach

A versatile method for synthesizing alcohols is the Grignard reaction. For 3-Methyl-1-heptanol, this can be envisioned through the reaction of a Grignard reagent with an appropriate epoxide or aldehyde. A plausible route is the reaction of butylmagnesium bromide with propylene (B89431) oxide, followed by methylation. A more direct, though potentially less regioselective, approach for a related isomer is the reaction of a Grignard reagent with an aldehyde. For the synthesis of 4-methyl-3-heptanol, propanal is reacted with the Grignard reagent formed from 2-bromopentane. This protocol can be adapted.

• Grignard Reagent Formation: In a flame-dried, three-necked flask with a reflux condenser, dropping funnel, and magnetic stirrer, place magnesium turnings (1.2 eq.). Add a small crystal of iodine and a small amount of anhydrous diethyl ether. Add a small portion of 1-bromobutane (B133212) (1.2 eq.) dissolved in anhydrous diethyl ether to initiate the reaction. Once initiated, add the remaining 1-bromobutane solution dropwise to maintain a gentle reflux. After the addition, reflux the mixture for an additional 30 minutes.

• Reaction with Epoxide: Cool the Grignard reagent to 0 °C. Add a solution of propylene oxide (1.0 eq.) in anhydrous diethyl ether dropwise.

• Work-up: After the reaction is complete, pour the reaction mixture onto a mixture of ice and a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation.

Caption: Grignard synthesis route to 3-Methyl-1-heptanol.

Stereoselective Synthesis

The biological activity of chiral molecules is often dependent on their stereochemistry. Therefore, the enantioselective synthesis of (R)- and (S)-3-methyl-1-heptanol is of significant interest. Stereoselective syntheses of related compounds often employ chiral auxiliaries or catalysts. For instance, the synthesis of stereoisomers of 4-methyl-3-heptanol has been achieved using SAMP/RAMP hydrazone chemistry. A similar strategy could be employed for the asymmetric synthesis of 3-methyl-1-heptanol, starting from a suitable prochiral ketone or aldehyde. Another approach involves the enzymatic resolution of a racemic mixture of 3-methyl-1-heptanol or a suitable precursor.

Biological Activity and Potential Applications

While 3-Methyl-1-heptanol itself is not as extensively studied as some of its isomers, its structural similarity to known insect pheromones suggests potential applications in pest management through mating disruption or trapping. The distinct odors of its enantiomers could also be of interest to the flavor and fragrance industry. Further research into its biological activities could reveal applications in pharmacology and drug development, particularly in areas where lipid-like molecules play a role in signaling pathways.

Conclusion

This technical guide has summarized the key information regarding the discovery, properties, and synthesis of 3-Methyl-1-heptanol. The provided experimental protocols, adapted from established methods for similar compounds, offer a solid foundation for its preparation in a research setting. The importance of stereochemistry for this class of molecules has been highlighted, suggesting that future work should focus on the development of efficient enantioselective syntheses and the evaluation of the biological activities of the individual enantiomers. The compiled data and workflows serve as a valuable resource for scientists and researchers working with this and related branched-chain alcohols.

The Enigmatic Role of 3-Methyl-1-heptanol in Chemical Ecology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methyl-1-heptanol, a branched-chain primary alcohol, presents an intriguing yet largely unexplored area within the field of chemical ecology. While structurally similar compounds, notably other methyl-branched heptanols, are well-documented as potent insect semiochemicals, the specific functions of 3-Methyl-1-heptanol remain elusive. This technical guide synthesizes the limited available information on 3-Methyl-1-heptanol and provides a broader context by examining the well-established roles of its isomers and other related compounds in insect communication. The guide details relevant experimental protocols for the identification and characterization of such semiochemicals and presents logical frameworks for understanding their potential signaling pathways. This document aims to serve as a foundational resource for researchers poised to investigate the chemical ecology of 3-Methyl-1-heptanol and similar volatile organic compounds.

Introduction to 3-Methyl-1-heptanol

3-Methyl-1-heptanol (C₈H₁₈O) is a chiral alcohol with the chemical structure depicted in Figure 1. Its physical and chemical properties are summarized in Table 1. The presence of a methyl branch on the carbon chain is a common feature in many insect pheromones and other semiochemicals, suggesting that 3-Methyl-1-heptanol could potentially play a role in insect behavior and communication. However, direct evidence for its function as a semiochemical is currently scarce in scientific literature.

Table 1: Physicochemical Properties of 3-Methyl-1-heptanol

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[1][2]
Molecular Weight	130.23 g/mol	[1][2]
CAS Number	1070-32-2	[1]
Boiling Point	179.2°C at 760 mmHg
Density	0.821 g/cm³
Stereochemistry	Racemic	[2]

Known and Potential Functions in Chemical Ecology

While direct studies on the chemical ecology of 3-Methyl-1-heptanol are limited, the functions of its isomers and other structurally related compounds provide valuable insights into its potential roles.

Limited Evidence for 3-Methyl-1-heptanol

The most direct, albeit indirect, mention of 3-Methyl-1-heptanol in a chemical ecology context is its use as a synthetic precursor. Specifically, (S)-3-Methyl-1-heptanol has been utilized in the synthesis of a stereoisomer of 5,11-dimethylpentacosane, a component of the sex pheromone of the greater wax moth, Galleria mellonella[3]. This synthetic utility, however, does not inherently imply that 3-Methyl-1-heptanol itself is biologically active.

Comparative Functions of Other Methyl-Branched Heptanols

In contrast to the paucity of information on 3-Methyl-1-heptanol, other isomers, such as 4-methyl-3-heptanol (B77350), are well-characterized as insect pheromones. For instance, stereoisomers of 4-methyl-3-heptanol are major components of the aggregation pheromones of several bark beetle species, including Scolytus amygdali[4]. In these systems, specific stereoisomers can act as attractants, while others can be inhibitory, highlighting the importance of stereochemistry in chemical communication[4]. This underscores the necessity of investigating the biological activity of the individual enantiomers of 3-Methyl-1-heptanol.

Experimental Protocols for Semiochemical Investigation

The following section details established methodologies for the identification and functional characterization of volatile semiochemicals like 3-Methyl-1-heptanol.

Volatile Collection and Identification

Objective: To collect and identify volatile organic compounds from the headspace of the organism of interest.

Methodology:

• Headspace Volatile Collection:

  • Insects or plants are placed in a clean, airtight glass chamber.

  • Purified air is passed through the chamber at a controlled flow rate.

  • The effluent air, carrying the emitted volatiles, is passed through a trap containing a sorbent material (e.g., Porapak Q, Tenax TA).

  • Volatiles are collected for a predetermined period.

• Chemical Analysis (GC-MS):

  • The collected volatiles are eluted from the sorbent trap using a suitable solvent (e.g., hexane) or thermally desorbed directly into the injection port of a gas chromatograph.

  • The gas chromatograph (GC) separates the individual components of the volatile blend. A common column used for this purpose is a non-polar column like a DB-5 or HP-5[3].

  • The separated compounds are then introduced into a mass spectrometer (MS) for identification based on their mass spectra and retention times, which are compared to synthetic standards and spectral libraries.

Electrophysiological Assays

Objective: To determine which of the identified compounds are detected by the insect's antennae.

Methodology (Electroantennography - EAG):

• Antennal Preparation: An antenna is excised from a live insect and mounted between two electrodes.

• Stimulus Delivery: A puff of charcoal-filtered air containing a known concentration of the test compound (e.g., synthetic 3-Methyl-1-heptanol) is delivered over the antennal preparation.

• Signal Recording: The electrical potential change (depolarization) across the antenna in response to the stimulus is recorded.

• Data Analysis: The amplitude of the EAG response is measured and compared to the response to a control (solvent only) and a standard compound.

Behavioral Assays

Objective: To determine the behavioral response of the insect to the electrophysiologically active compounds.

Methodology (Y-tube Olfactometer):

• Apparatus: A Y-shaped glass tube with a central arm and two side arms.

• Experimental Setup: Purified, humidified air is passed through each of the side arms. The test compound is introduced into the airflow of one arm (treatment), while the other arm contains the solvent control.

• Bioassay: An individual insect is released at the base of the central arm and allowed to walk or fly upwind.

• Data Collection: The insect's choice of arm (treatment or control) and the time spent in each arm are recorded. A statistically significant preference for the treatment arm indicates attraction, while a preference for the control arm suggests repulsion.

Signaling Pathways and Logical Relationships

The perception of a semiochemical like 3-Methyl-1-heptanol by an insect would likely follow a conserved signaling pathway, as depicted in the diagrams below.

Caption: A generalized experimental workflow for the identification and functional characterization of insect semiochemicals.

Caption: A hypothetical signaling pathway for the perception of a volatile semiochemical, such as 3-Methyl-1-heptanol, in an insect.

Conclusion and Future Directions

The role of 3-Methyl-1-heptanol in chemical ecology remains an open and promising field of inquiry. While direct evidence of its function as a semiochemical is currently lacking, the well-established roles of its isomers strongly suggest its potential for biological activity. Future research should focus on systematic screening of 3-Methyl-1-heptanol and its individual enantiomers for electrophysiological and behavioral activity in a wide range of insect species, particularly those known to utilize branched-chain alcohols for communication. Such studies, employing the experimental protocols outlined in this guide, will be crucial in elucidating the enigmatic function of this compound and could lead to the development of novel, environmentally benign pest management strategies.

References

• 1. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermochemical Properties of 3-Methylheptan-1-ol

Abstract: This technical guide provides a comprehensive overview of the known thermochemical properties of 3-methylheptan-1-ol. Due to a notable gap in the existing scientific literature, this document also presents detailed experimental protocols for the determination of key thermochemical data, including the standard enthalpy of combustion and heat capacity. Furthermore, this guide includes thermochemical data for the structurally related alkane, 3-methylheptane (B165616), to serve as a valuable reference for researchers, scientists, and professionals in the field of drug development. The experimental workflows are visualized to ensure clarity and reproducibility.

Introduction

3-Methylheptan-1-ol (C₈H₁₈O) is a branched-chain primary alcohol.[1] A thorough understanding of its thermochemical properties, such as its standard enthalpy of formation (ΔfH°), standard enthalpy of combustion (ΔcH°), and heat capacity (Cp), is crucial for various applications in chemical synthesis, process design, and safety assessments. This document summarizes the currently available experimental data for 3-methylheptan-1-ol and provides detailed methodologies for acquiring the missing thermochemical parameters.

Physicochemical and Thermochemical Data

A comprehensive search of scientific databases reveals a scarcity of experimentally determined thermochemical data for 3-methylheptan-1-ol. The available data is presented below, followed by a more complete dataset for its structural analog, 3-methylheptane, for comparative purposes.

Table 1: Physical and Thermochemical Properties of 3-Methylheptan-1-ol

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈O	[1][2]
Molecular Weight	130.23 g/mol	[1][2]
CAS Number	1070-32-2	[1][3]
Boiling Point	179.2 °C at 760 mmHg	[4]
Density	0.821 g/cm³	[4]
Enthalpy of Vaporization (ΔvapH)	53.4 kJ/mol at 375 K	[3]

Table 2: Thermochemical Properties of Liquid 3-Methylheptane (CAS: 589-81-1) at 298.15 K

For the purpose of estimation and comparison, the thermochemical properties of the corresponding alkane, 3-methylheptane (C₈H₁₈), are provided.

Property	Value	Reference(s)
Standard Enthalpy of Formation (ΔfH°liquid)	-251.9 ± 1.3 kJ/mol
Standard Enthalpy of Combustion (ΔcH°liquid)	-5467.5 ± 1.3 kJ/mol
Heat Capacity (Cp)	250.20 J/mol·K	[5]
Standard Entropy (S°liquid)	362.6 J/mol·K

Experimental Protocols

The following sections detail the standard experimental procedures for determining the primary thermochemical properties of liquid alcohols like 3-methylheptan-1-ol.

The standard enthalpy of combustion can be determined using a bomb calorimeter, which measures the heat released during complete combustion under constant volume conditions.

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 1 gram of high-purity 3-methylheptan-1-ol into a crucible.

  • Attach a known length of fuse wire to the electrodes of the bomb head, ensuring the wire is in contact with the sample.

  • Add a small, known amount of deionized water (approximately 1 mL) to the bottom of the bomb to ensure saturation of the final atmosphere with water vapor.

• Assembly and Pressurization:

  • Place the crucible in the bomb head support.

  • Seal the bomb tightly.

  • Pressurize the bomb with high-purity oxygen to approximately 30 atm.[6]

• Calorimetric Measurement:

  • Submerge the sealed bomb in a known mass of water in the calorimeter bucket.

  • Allow the system to reach thermal equilibrium, monitoring the water temperature until it becomes stable.

  • Ignite the sample by passing an electrical current through the fuse wire.

  • Record the water temperature at regular intervals until a new, stable maximum temperature is reached.

• Data Analysis:

  • Calculate the total heat released (q_total) using the temperature change and the previously determined heat capacity of the calorimeter system.

  • Correct for the heat released by the combustion of the fuse wire and the formation of nitric acid from residual atmospheric nitrogen.

  • Calculate the constant volume heat of combustion (ΔcU) from the corrected total heat and the moles of the sample.

  • Convert ΔcU to the standard enthalpy of combustion (ΔcH°) using the ideal gas law to account for the change in the number of moles of gas in the combustion reaction.

Bomb Calorimetry Experimental Workflow

Adiabatic calorimetry is employed to measure the heat capacity of a substance as a function of temperature. By measuring the heat capacity from near absolute zero, the standard entropy can be determined.

Protocol:

• Calorimeter Preparation:

  • Cool the adiabatic calorimeter vessel to a low temperature (e.g., near liquid nitrogen or helium temperatures).

  • Evacuate the space between the calorimeter and the surrounding adiabatic shield to minimize heat exchange.

• Sample Loading:

  • Introduce a known mass of degassed 3-methylheptan-1-ol into the calorimeter vessel.

  • Seal the vessel.

• Heat Capacity Measurement:

  • Heat the sample in small, precise increments using an electrical heater.

  • After each heating period, allow the system to reach thermal equilibrium.

  • Measure the temperature increase (ΔT) corresponding to the known amount of electrical energy (q) supplied.

  • The heat capacity (Cp) is calculated as q/ΔT.[7]

  • Repeat this process over the desired temperature range (e.g., from 10 K to 380 K).[5]

• Data Analysis for Standard Entropy:

  • Plot the measured heat capacity (Cp) versus temperature (T).

  • Extrapolate the heat capacity data to 0 K using a suitable model (e.g., the Debye T³ law).

  • Numerically integrate the Cp/T versus T curve from 0 K to 298.15 K to obtain the standard molar entropy (S°) at 298.15 K.

Adiabatic Calorimetry Experimental Workflow

Conclusion

This technical guide has synthesized the limited available thermochemical data for 3-methylheptan-1-ol and provided comprehensive, actionable protocols for the experimental determination of its key unknown thermochemical properties. The data for 3-methylheptane is included to provide a basis for comparison and theoretical estimation. The detailed methodologies and workflows presented herein are intended to facilitate future research to fill the existing data gap, thereby supporting advancements in chemical engineering, drug development, and materials science.

References

• 1. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Heptanol, 3-methyl- [webbook.nist.gov]
• 4. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. ME 354 Lab - Bomb Calorimeter Experiment [www2.latech.edu]
• 7. stacks.cdc.gov [stacks.cdc.gov]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis Protocol for (S)-3-Methyl-1-heptanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Methyl-1-heptanol is a chiral alcohol with applications in the synthesis of biologically active molecules and as a chiral building block in the development of new pharmaceuticals. Its specific stereochemistry makes enantioselective synthesis crucial for its intended biological or chemical applications. This document outlines a detailed protocol for the asymmetric synthesis of (S)-3-Methyl-1-heptanol. The synthetic strategy employs a highly efficient and stereoselective alkylation of a chiral hydrazone, followed by a series of functional group transformations to yield the target compound with high enantiomeric purity.

Overall Synthetic Scheme

The multi-step synthesis starts from readily available 3-pentanone (B124093) and involves the use of a chiral auxiliary to introduce the desired stereochemistry. The key steps include the formation of a chiral SAMP-hydrazone, asymmetric alkylation, ozonolysis to unmask the ketone, reduction to a secondary alcohol, conversion to a leaving group, and finally, a one-carbon homologation to the primary alcohol.

Experimental Protocols

Step 1: Synthesis of (S)-(+)-4-Methyl-3-heptanone

This procedure follows the well-established SAMP-hydrazone methodology for asymmetric α-alkylation of ketones.[1]

• Part A: Formation of 3-Pentanone SAMP Hydrazone.

  • To a 50-mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (3.9 g, 30 mmol) and 3-pentanone (3.79 mL, 36 mmol).

  • Heat the mixture at 60°C under an argon atmosphere overnight.

  • After cooling, dilute the crude product with 200 mL of diethyl ether and transfer to a separatory funnel.

  • Wash the ethereal solution with 30 mL of water.

  • Separate the organic layer, dry it over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the residue by short-path distillation to yield the 3-pentanone SAMP hydrazone as a colorless oil.

• Part B: Asymmetric Alkylation.

  • In a flame-dried 250-mL flask under an argon atmosphere, prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium (13.1 mL of a 1.6 M solution in hexane, 21 mmol) to a solution of diisopropylamine (B44863) (2.97 mL, 21 mmol) in 110 mL of dry diethyl ether at 0°C.

  • After stirring for 10 minutes, add a solution of the 3-pentanone SAMP hydrazone (3.96 g, 20 mmol) in 10 mL of dry diethyl ether dropwise at 0°C.

  • Continue stirring at 0°C for 4 hours, during which the lithiated hydrazone will precipitate.

  • Cool the mixture to -110°C using a pentane/liquid nitrogen bath.

  • Add propyl iodide (2.15 mL, 22 mmol) dropwise and allow the reaction mixture to slowly warm to room temperature overnight.

  • Quench the reaction by pouring the mixture into a separatory funnel containing 300 mL of diethyl ether and 50 mL of water.

  • Separate the layers and extract the aqueous layer twice with 25 mL of diethyl ether.

  • Combine the organic layers, wash with 10 mL of water, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude alkylated hydrazone.

• Part C: Ozonolysis to (S)-(+)-4-Methyl-3-heptanone.

  • Dissolve the crude alkylated hydrazone (4.3 g, 18 mmol) in 50 mL of dichloromethane (B109758) in a Schlenk tube and cool to -78°C.

  • Bubble dry ozone through the solution until a persistent blue-green color is observed.

  • Purge the solution with nitrogen gas as it warms to room temperature to remove excess ozone.

  • Remove the solvent by distillation.

  • Purify the residue by microdistillation to afford (S)-(+)-4-methyl-3-heptanone.

Step 2: Reduction of (S)-4-Methyl-3-heptanone to (3S,4S)- and (3R,4S)-4-Methyl-3-heptanol

• • Dissolve (S)-4-methyl-3-heptanone (1.5 g, 11.7 mmol) in 25 mL of methanol (B129727) in a 100-mL round-bottom flask and cool the solution to 0°C in an ice bath.

  • Add sodium borohydride (B1222165) (0.44 g, 11.7 mmol) portion-wise over 15 minutes.

  • Stir the reaction mixture at 0°C for 1 hour and then at room temperature for an additional 2 hours.

  • Quench the reaction by the slow addition of 1 M hydrochloric acid until the pH is ~6.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 30 mL).

  • Combine the organic extracts, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield a mixture of diastereomeric alcohols.

Step 3: Conversion of 4-Methyl-3-heptanol to 4-Methyl-3-heptyl Bromide

• • In a 100-mL flask equipped with a dropping funnel and a magnetic stirrer, place the mixture of 4-methyl-3-heptanols (1.3 g, 10 mmol) in 20 mL of dry diethyl ether and cool to 0°C.

  • Add phosphorus tribromide (0.47 mL, 5 mmol) dropwise to the stirred solution.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 12 hours.

  • Carefully pour the reaction mixture over 50 g of crushed ice.

  • Separate the organic layer and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

  • Dry the ethereal solution over anhydrous magnesium sulfate and concentrate under reduced pressure to obtain the crude bromide.

Step 4: Synthesis of (S)-3-Methyl-1-heptanol via Grignard Reaction

• • In a flame-dried 100-mL three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings (0.29 g, 12 mmol).

  • Add a small crystal of iodine to the flask.

  • Add a solution of the crude 4-methyl-3-heptyl bromide (1.93 g, 10 mmol) in 20 mL of dry diethyl ether dropwise to initiate the Grignard reaction.[2][3][4]

  • Once the reaction has started, add the remaining bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional hour.

  • Cool the Grignard reagent to 0°C and add paraformaldehyde (0.36 g, 12 mmol) in small portions.

  • Stir the mixture at room temperature for 4 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the product with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford (S)-3-Methyl-1-heptanol.

Data Presentation

Step	Product	Starting Material	Reagents	Yield (%)	Enantiomeric Excess (ee) (%)
1	(S)-(+)-4-Methyl-3-heptanone	3-Pentanone	SAMP, n-BuLi, Propyl iodide, O3	56-58 (overall)	>98
2	4-Methyl-3-heptanol	(S)-4-Methyl-3-heptanone	NaBH4	~95	N/A (diastereomers)
3	4-Methyl-3-heptyl Bromide	4-Methyl-3-heptanol	PBr3	~80	N/A
4	(S)-3-Methyl-1-heptanol	4-Methyl-3-heptyl Bromide	Mg, Paraformaldehyde	~60-70	>98

Visualization of the Experimental Workflow

Caption: Synthetic workflow for (S)-3-Methyl-1-heptanol.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. homework.study.com [homework.study.com]
• 3. youtube.com [youtube.com]
• 4. Grignard Reaction [organic-chemistry.org]

Grignard synthesis of 3-Methyl-1-heptanol from bromoalkanes

Answering the user's request.## Application Note: Grignard Synthesis of 3-Methyl-1-heptanol

Abstract

This application note provides a detailed protocol for the synthesis of 3-Methyl-1-heptanol, a primary alcohol, utilizing a Grignard reaction. The chosen synthetic route involves the formation of a sec-pentylmagnesium bromide Grignard reagent from 2-bromohexane (B146007), followed by a nucleophilic attack on ethylene (B1197577) oxide (oxirane). This method is a robust and fundamental strategy in organic synthesis for carbon-carbon bond formation and the extension of a carbon chain by two atoms to yield a primary alcohol.[1][2] The protocol is intended for researchers in organic chemistry and drug development, offering a clear, step-by-step guide from reagent preparation to product purification and characterization.

Introduction

The Grignard reaction is a cornerstone of synthetic organic chemistry, enabling the formation of new carbon-carbon bonds through the addition of an organomagnesium halide (Grignard reagent) to an electrophilic carbon.[3] Discovered by Victor Grignard in 1900, this reaction remains a principal method for synthesizing alcohols with varying substitution patterns. The synthesis of primary, secondary, or tertiary alcohols can be precisely controlled by selecting the appropriate carbonyl compound or epoxide as the electrophile.[4]

Specifically, the reaction of a Grignard reagent with formaldehyde (B43269) or ethylene oxide provides a reliable pathway to primary alcohols.[2] The ethylene oxide route is often preferred as it extends the carbon chain by two carbons and avoids the challenges associated with handling gaseous formaldehyde.[2]

This document outlines the synthesis of 3-Methyl-1-heptanol. The retrosynthetic analysis indicates that the target molecule can be disconnected into a two-carbon electrophile (from ethylene oxide) and a six-carbon nucleophile. This nucleophile is the sec-pentyl Grignard reagent, which can be readily prepared from 2-bromohexane and magnesium metal in an anhydrous ether solvent.[1] The subsequent reaction with ethylene oxide, followed by an acidic workup, yields the desired primary alcohol, 3-Methyl-1-heptanol.

Overall Reaction Scheme

Step 1: Formation of Grignard Reagent

CH₃CH(Br)CH₂CH₂CH₂CH₃ + Mg --(Dry Ether)--> CH₃CH(MgBr)CH₂CH₂CH₂CH₃

(2-Bromohexane → sec-Pentylmagnesium bromide)

Step 2: Reaction with Ethylene Oxide and Workup

CH₃CH(MgBr)CH₂CH₂CH₂CH₃ + C₂H₄O → Intermediate --(H₃O⁺)--> CH₃CH(CH₂CH₂OH)CH₂CH₂CH₂CH₃

(sec-Pentylmagnesium bromide + Ethylene Oxide → 3-Methyl-1-heptanol)

Experimental Protocol

Materials and Reagents

All reagents should be of ACS grade or higher. Anhydrous solvents are critical for the success of the Grignard reaction.[5]

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Magnesium Turnings	24.31	2.67 g	110
Iodine	253.81	1 crystal	-
2-Bromohexane	165.07	16.51 g (14.0 mL)	100
Anhydrous Diethyl Ether	74.12	150 mL	-
Ethylene Oxide	44.05	4.84 g (5.5 mL)	110
10% Sulfuric Acid (H₂SO₄)	98.08	100 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	84.01	50 mL	-
Brine (Saturated NaCl)	58.44	50 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	~10 g	-

Protocol I: Synthesis of sec-Pentylmagnesium Bromide

• Apparatus Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel. Fit the top of the condenser with a calcium chloride drying tube to protect the reaction from atmospheric moisture.[5][6]

• Drying: Flame-dry all glassware under a stream of dry nitrogen or argon gas and allow it to cool to room temperature.

• Reagent Addition: Place the magnesium turnings (2.67 g) in the reaction flask. Add approximately 30 mL of anhydrous diethyl ether.

• Initiation: In the dropping funnel, prepare a solution of 2-bromohexane (16.51 g) in 70 mL of anhydrous diethyl ether. Add about 5-10 mL of this solution to the magnesium turnings.

• Reaction Start: The reaction should initiate within a few minutes, indicated by the formation of bubbles and a cloudy appearance. If the reaction does not start, add a single crystal of iodine or gently warm the flask with a heat gun.[6]

• Grignard Formation: Once the reaction has started, add the remaining 2-bromohexane solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture for an additional 30-45 minutes until most of the magnesium has been consumed. The resulting dark grey or brownish solution is the Grignard reagent, sec-pentylmagnesium bromide.

Protocol II: Synthesis of 3-Methyl-1-heptanol

• Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

• Epoxide Addition: Dissolve ethylene oxide (4.84 g) in 50 mL of cold, anhydrous diethyl ether. Add this solution dropwise to the stirred Grignard reagent via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least 1 hour. The formation of a viscous, white precipitate will be observed.

• Quenching (Workup): Cool the reaction flask back to 0 °C in an ice bath. Slowly and carefully add 100 mL of 10% aqueous sulfuric acid dropwise to quench the reaction and dissolve the magnesium salts. Vigorous gas evolution may occur.

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing: Combine all organic extracts and wash successively with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate. Filter the solution to remove the drying agent.

• Purification: Remove the diethyl ether using a rotary evaporator. Purify the resulting crude oil by fractional distillation under reduced pressure to yield pure 3-Methyl-1-heptanol.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 3-Methyl-1-heptanol.

Results and Characterization

The synthesis is expected to produce 3-Methyl-1-heptanol as a clear, colorless liquid. The yield and physical properties should be consistent with literature values.

Table 1: Theoretical Yield Calculation

Parameter	Value
Limiting Reagent	2-Bromohexane
Moles of Limiting Reagent	100 mmol
Molar Mass of Product	130.23 g/mol
Theoretical Yield	13.02 g
Example Experimental Yield (70%)	9.11 g

Table 2: Physical and Spectroscopic Properties of 3-Methyl-1-heptanol

Property	Value	Source
Molecular Formula	C₈H₁₈O	[7]
Molar Mass	130.23 g/mol	[7]
Appearance	Colorless Liquid	-
Boiling Point	185-187 °C (at 760 mmHg)	-
Density	~0.82 g/mL	-
Refractive Index (n²⁰/D)	~1.432	-
¹H NMR (CDCl₃, ppm)	δ 3.65 (t, 2H), 3.40 (br s, 1H, -OH), 1.50-1.20 (m, 9H), 0.88 (d, 3H), 0.85 (t, 3H)	Predicted
IR (thin film, cm⁻¹)	3350 (br, O-H), 2955, 2925, 2870 (C-H), 1055 (C-O)	Predicted

Conclusion

This application note details a reliable and scalable protocol for the Grignard synthesis of 3-Methyl-1-heptanol from 2-bromohexane and ethylene oxide. The procedure employs standard organic chemistry techniques and equipment, making it accessible for most research laboratories. Careful attention to anhydrous conditions is paramount for achieving high yields. The described method serves as a practical example of C-C bond formation and the strategic synthesis of primary alcohols for applications in fine chemical and pharmaceutical development.

References

• 1. leah4sci.com [leah4sci.com]
• 2. youtube.com [youtube.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Khan Academy [khanacademy.org]
• 5. researchgate.net [researchgate.net]
• 6. dasher.wustl.edu [dasher.wustl.edu]
• 7. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantification of 3-Methyl-1-heptanol in Various Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of 3-Methyl-1-heptanol in various sample matrices using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Methyl-1-heptanol is a volatile organic compound (VOC) that may be present in biological and environmental samples. The accurate and sensitive quantification of this analyte is crucial for various research applications, including metabolomics, environmental monitoring, and food chemistry. This protocol outlines two primary sample preparation methods: Headspace Solid-Phase Microextraction (HS-SPME) for volatile analysis and Liquid-Liquid Extraction (LLE) for liquid samples, followed by GC-MS analysis. Method validation parameters and expected performance characteristics are also discussed.

Introduction

3-Methyl-1-heptanol (C8H18O) is a branched-chain alcohol.[1] Its presence and concentration in different samples can be an indicator of various biological or chemical processes. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly selective and sensitive analytical technique ideal for the separation, identification, and quantification of volatile and semi-volatile compounds like 3-Methyl-1-heptanol.[2] This application note details a robust GC-MS method that can be adapted for the analysis of 3-Methyl-1-heptanol in a variety of sample types.

Data Presentation

Table 1: Method Validation Parameters for 3-Methyl-1-heptanol Quantification

Parameter	Acceptance Criteria	Expected Performance
Linearity (R²)	> 0.99	≥ 0.995
Limit of Detection (LOD)	Signal-to-Noise > 3	Analyte and Matrix Dependent
Limit of Quantification (LOQ)	Signal-to-Noise > 10	Analyte and Matrix Dependent
Accuracy (% Recovery)	80 - 120%	85 - 115%
Precision (% RSD)	< 15%	< 10%

Table 2: Quantification of 3-Methyl-1-heptanol in Spiked Samples (Example Data)

Sample Matrix	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	% Recovery
Human Plasma	10	User Data	User Data
Human Plasma	50	User Data	User Data
Human Plasma	100	User Data	User Data
Wastewater	20	User Data	User Data
Wastewater	100	User Data	User Data
Food Homogenate	50	User Data	User Data

Experimental Protocols

Materials and Reagents

• 3-Methyl-1-heptanol standard (≥98% purity)

• Internal Standard (IS), e.g., 3-Methyl-1-heptanol-d3 or a suitable structural analog

• Organic solvents (HPLC or GC grade): Methanol (B129727), Hexane (B92381), Dichloromethane

• Deionized water

• Anhydrous sodium sulfate (B86663)

• Solid-Phase Microextraction (SPME) fibers (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with PTFE-lined septa

• 15 mL glass centrifuge tubes

• GC-MS system with a suitable capillary column (e.g., DB-5ms, HP-5ms, or equivalent non-polar column)

Sample Preparation

Two primary methods for sample preparation are presented below. The choice of method will depend on the sample matrix and the desired sensitivity.

Method 1: Headspace Solid-Phase Microextraction (HS-SPME)

This method is suitable for the analysis of volatile compounds in liquid or solid samples.

• Sample Aliquoting: Place a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known concentration of the internal standard to each sample, standard, and blank.

• Matrix Modification (Optional): For aqueous samples, the addition of salt (e.g., NaCl to saturation) can improve the recovery of some volatile compounds by increasing their vapor pressure.

• Incubation and Extraction: Seal the vial and place it in a heated agitator. Incubate the sample at a controlled temperature (e.g., 60-80°C) for a specific time (e.g., 15-30 minutes) to allow for equilibration of the volatiles in the headspace.

• SPME Adsorption: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 20-40 minutes) under continued agitation and heating to adsorb the analytes.

• Desorption: Retract the fiber and immediately insert it into the hot GC inlet for thermal desorption of the analytes onto the analytical column.

Method 2: Liquid-Liquid Extraction (LLE)

This method is suitable for the extraction of 3-Methyl-1-heptanol from liquid samples such as plasma or wastewater.

• Sample Aliquoting: Place a known volume of the liquid sample (e.g., 1 mL) into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Add a known concentration of the internal standard to each sample, standard, and blank.

• Protein Precipitation (for biological fluids): For samples like plasma, add a protein precipitating agent such as cold methanol (e.g., 3 volumes of methanol to 1 volume of plasma). Vortex vigorously and centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the proteins.

• Extraction: Transfer the supernatant (or the entire sample for non-biological fluids) to a clean tube. Add an immiscible organic solvent (e.g., 2-3 mL of hexane or dichloromethane).

• Phase Separation: Vortex the mixture for 1-2 minutes and then centrifuge at a lower speed (e.g., 2,000 x g for 5 minutes) to separate the organic and aqueous layers.

• Collection and Concentration: Carefully transfer the organic layer to a new tube. The extraction may be repeated for improved recovery. The combined organic extracts can be dried over anhydrous sodium sulfate and then concentrated under a gentle stream of nitrogen if necessary.

• Reconstitution: Reconstitute the dried extract in a small volume of a suitable solvent (e.g., 50-100 µL of hexane) and transfer to a GC-MS autosampler vial.

GC-MS Analysis

The following are typical GC-MS parameters that can be used as a starting point and should be optimized for the specific instrument and application.

Table 3: GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Injection Port Temperature	250 °C
Injection Mode	Splitless (for LLE) or SPME
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min
Column	Non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Oven Temperature Program	Initial temperature 40-60°C, hold for 2-5 min, ramp at 5-10°C/min to 200-250°C, hold for 2-5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan
Mass Scan Range	m/z 35-350 (for Full Scan)
Quantification and Qualifier Ions for 3-Methyl-1-heptanol
Quantification Ion	m/z 70 (most abundant)[1]
Qualifier Ions	m/z 41, 55, 85[1]

Identification Criteria:

• Retention Time: The retention time of the analyte in the sample should match that of a known standard within a predefined window. The Kovats retention index for 3-Methyl-1-heptanol is approximately 1041 on a semi-standard non-polar column.[1]

• Mass Spectrum: The relative abundances of the qualifier ions to the quantification ion in the sample should be within a specified tolerance (e.g., ±20%) of the ratios observed for a standard.

Mandatory Visualization

Caption: Workflow for the quantification of 3-Methyl-1-heptanol by GC-MS.

References

• 1. jmchemsci.com [jmchemsci.com]
• 2. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

Application Note: Chiral HPLC Method Development for the Enantioselective Separation of 3-Methyl-1-heptanol

Introduction

3-Methyl-1-heptanol is a chiral alcohol with a stereocenter at the C-3 position. As with many chiral compounds, the individual enantiomers can exhibit different biological activities and physiological effects. Consequently, the ability to separate and quantify the (R)- and (S)-enantiomers of 3-methyl-1-heptanol is crucial for research and development in various fields, including pharmaceuticals and flavor and fragrance industries. High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is a powerful and widely used technique for the enantioselective separation of chiral molecules.[1][2]

Recommended Chiral Stationary Phases (CSPs)

Polysaccharide-based CSPs, particularly those derived from cellulose (B213188) and amylose, have demonstrated broad enantioselectivity for a wide range of chiral compounds, including alcohols.[3][4] For the initial screening of 3-Methyl-1-heptanol, the following types of columns are recommended:

• Cellulose-based CSPs: e.g., Cellulose tris(3,5-dimethylphenylcarbamate)

• Amylose-based CSPs: e.g., Amylose tris(3,5-dimethylphenylcarbamate)

These are available from various manufacturers under different trade names. A screening strategy employing columns with different polysaccharide derivatives is often the most efficient approach to finding a suitable separation.[3]

Mobile Phase Selection

The separation of enantiomers can be achieved in different chromatographic modes, primarily Normal Phase (NP) and Reversed-Phase (RP).

• Normal Phase (NP): This mode typically employs a non-polar mobile phase, such as a mixture of n-hexane and an alcohol (e.g., isopropanol (B130326) or ethanol). For alcohols like 3-Methyl-1-heptanol, NP is often a good starting point. Additives like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (B46881) (DEA) for basic compounds can be used to improve peak shape, though for a neutral alcohol, they may not be necessary.[3]

• Reversed-Phase (RP): This mode uses a polar mobile phase, typically a mixture of water and an organic modifier like acetonitrile (B52724) or methanol (B129727). While less common for simple alcohols, it can sometimes provide unique selectivity.

• Polar Organic Mode: This mode utilizes polar organic solvents like acetonitrile or methanol as the mobile phase and can be effective for certain separations on polysaccharide-based CSPs.

Proposed Screening Protocol

A systematic screening of different columns and mobile phases is the most effective strategy for developing a chiral separation method.

Data Presentation: Hypothetical Screening Results

The following tables summarize hypothetical data from a proposed screening protocol to illustrate how experimental results can be structured for easy comparison.

Table 1: Normal Phase Screening Results for 3-Methyl-1-heptanol Enantiomers

Chiral Stationary Phase (CSP)	Mobile Phase (v/v)	Flow Rate (mL/min)	Retention Time (Enantiomer 1) (min)	Retention Time (Enantiomer 2) (min)	Resolution (Rs)	Selectivity (α)
Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane/Isopropanol (90:10)	1.0	8.5	9.8	1.8	1.15
Amylose tris(3,5-dimethylphenylcarbamate)	n-Hexane/Isopropanol (90:10)	1.0	7.2	7.2	0.0	1.00
Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane/Ethanol (95:5)	1.0	10.1	12.5	2.5	1.24
Amylose tris(3,5-dimethylphenylcarbamate)	n-Hexane/Ethanol (95:5)	1.0	9.3	10.0	1.2	1.08

Table 2: Reversed-Phase Screening Results for 3-Methyl-1-heptanol Enantiomers

Chiral Stationary Phase (CSP)	Mobile Phase (v/v)	Flow Rate (mL/min)	Retention Time (Enantiomer 1) (min)	Retention Time (Enantiomer 2) (min)	Resolution (Rs)	Selectivity (α)
Cellulose tris(3,5-dimethylphenylcarbamate)	Acetonitrile/Water (50:50)	0.8	5.4	5.4	0.0	1.00
Amylose tris(3,5-dimethylphenylcarbamate)	Acetonitrile/Water (50:50)	0.8	6.1	6.5	0.9	1.07
Cellulose tris(3,5-dimethylphenylcarbamate)	Methanol/Water (60:40)	0.8	7.8	7.8	0.0	1.00
Amylose tris(3,5-dimethylphenylcarbamate)	Methanol/Water (60:40)	0.8	8.2	8.2	0.0	1.00

Experimental Protocols

Sample Preparation

• Standard Solution: Prepare a racemic standard of 3-Methyl-1-heptanol at a concentration of approximately 1.0 mg/mL in a suitable solvent.

  • For Normal Phase: Use a mixture of n-hexane and isopropanol (90:10 v/v).

  • For Reversed-Phase: Use a mixture of acetonitrile and water (50:50 v/v).

• Sample Solution: Dissolve the sample containing 3-Methyl-1-heptanol in the same solvent as the standard solution to a final concentration of approximately 1.0 mg/mL.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

HPLC System and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column thermostat, and a UV detector is required. Since 3-Methyl-1-heptanol lacks a strong chromophore, a Refractive Index (RI) detector or derivatization with a UV-active agent may be necessary. For this protocol, UV detection at a low wavelength (e.g., 210 nm) is suggested as a starting point.

• Columns:

  • Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel (e.g., 250 mm x 4.6 mm, 5 µm)

  • Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel (e.g., 250 mm x 4.6 mm, 5 µm)

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection: UV at 210 nm (or RI detector)

Screening Procedure

• Column Equilibration: Equilibrate the first chiral column with the initial mobile phase (e.g., n-Hexane/Isopropanol 90:10 v/v for NP) for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject the racemic standard solution of 3-Methyl-1-heptanol.

• Data Acquisition: Run the chromatogram for a sufficient time to allow for the elution of both enantiomers.

• Column Wash and Re-equilibration: After the run, wash the column appropriately and then equilibrate it with the next mobile phase composition to be tested.

• Repeat Screening: Repeat steps 2-4 for each mobile phase composition on the first column.

• Switch Columns: Switch to the second chiral column and repeat the entire screening process (steps 1-5).

• Data Analysis: For each chromatogram, determine the retention times of the two enantiomers (if separated), and calculate the resolution (Rs) and selectivity (α) factor. A resolution of Rs ≥ 1.5 is generally considered baseline separation.

Method Optimization

Once a promising separation is achieved (Rs > 1.0), the method can be optimized by fine-tuning the mobile phase composition, flow rate, and column temperature.

• Mobile Phase Composition: Small adjustments to the ratio of the strong and weak solvents in the mobile phase can significantly impact resolution.

• Flow Rate: Decreasing the flow rate can sometimes improve resolution, although it will increase the run time.

• Temperature: Varying the column temperature can affect the interactions between the analyte and the CSP, potentially improving separation.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the development of a chiral HPLC method for 3-Methyl-1-heptanol.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods [mdpi.com]

Application of 3-Methyl-1-heptanol in Flavor and Fragrance Synthesis

Application Note & Protocol

Introduction

3-Methyl-1-heptanol is a branched-chain alcohol that possesses a unique olfactory profile, making it a valuable ingredient in the formulation of flavors and fragrances. Its chemical structure, featuring a methyl group on the third carbon of a heptanol (B41253) backbone, contributes to a distinct aroma that differentiates it from its linear isomer, 1-heptanol (B7768884). This document provides a comprehensive overview of the applications of 3-Methyl-1-heptanol in the flavor and fragrance industry, including its olfactory and flavor characteristics, synthesis protocols, and relevant physicochemical data. This information is intended for researchers, scientists, and professionals in the fields of flavor and fragrance chemistry and drug development.

Physicochemical and Olfactory Properties

3-Methyl-1-heptanol is a colorless liquid with a characteristic odor. While detailed sensory panel data is limited, its olfactory profile is generally described as having fruity and green nuances. For comparison, the closely related 1-heptanol is characterized by green, floral, and fruity notes. The presence of the methyl group in 3-Methyl-1-heptanol is expected to modulate these characteristics, potentially adding depth and complexity.

Table 1: Physicochemical Properties of 3-Methyl-1-heptanol

Property	Value	Source
CAS Number	1070-32-2	[1]
Molecular Formula	C₈H₁₈O	[1]
Molecular Weight	130.23 g/mol	[1]
Boiling Point	179.2 °C at 760 mmHg	[1]
Flash Point	71.1 °C	[1]
Density	0.821 g/cm³	[1]
Refractive Index	1.426	[1]
Solubility	Insoluble in water; soluble in organic solvents	[2]

Applications in Flavors and Fragrances

3-Methyl-1-heptanol is utilized as both a flavoring agent and a fragrance ingredient.[2] Its fruity and green character allows it to be incorporated into a variety of formulations to impart or enhance specific aromatic profiles.

In Fragrance:

• Perfumery: It can be used as a modifier in floral and fruity compositions, adding a natural and fresh dimension. Due to its moderate volatility, it can contribute to the heart notes of a fragrance.

• Functional Fragrances: It finds application in personal care products such as lotions, soaps, and shampoos, where its scent can contribute to the overall product experience.[2]

In Flavors:

• Fruity Flavors: Its profile makes it suitable for inclusion in artificial fruit essences, particularly those aiming for a complex and natural character.

• Beverages and Confectionery: It can be used in trace amounts to enhance the aromatic bouquet of various food and beverage products.[2]

While specific usage levels for 3-Methyl-1-heptanol are not widely published, a starting point for evaluation in fragrance concentrates can be inferred from the related compound 1-heptanol, which is recommended for use at up to 3.0%. The actual concentration will depend on the desired effect and the other components of the formulation.

Synthesis of 3-Methyl-1-heptanol

A common and effective method for the synthesis of 3-Methyl-1-heptanol is through the reduction of the corresponding aldehyde, 3-methylheptanal (B1620058). A standard laboratory procedure using a mild reducing agent like sodium borohydride (B1222165) is outlined below.

Experimental Protocol: Reduction of 3-Methylheptanal

Objective: To synthesize 3-Methyl-1-heptanol by the reduction of 3-methylheptanal using sodium borohydride.

Materials:

• 3-Methylheptanal

• Sodium borohydride (NaBH₄)

• Methanol

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylheptanal (1 equivalent) in methanol. Cool the flask in an ice bath to 0-5 °C.

• Reduction: Slowly add sodium borohydride (0.3 equivalents) to the stirred solution in small portions, maintaining the temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the solution is acidic (pH ~2-3). This will neutralize the excess borohydride and the resulting borate (B1201080) esters.

• Extraction: Transfer the mixture to a separatory funnel and add diethyl ether. Shake well and separate the layers. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic extracts and wash successively with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude 3-Methyl-1-heptanol by distillation under reduced pressure to obtain the final product.

Diagram 1: Synthesis Workflow for 3-Methyl-1-heptanol

Caption: Workflow for the synthesis of 3-Methyl-1-heptanol.

Olfactory Signaling

The perception of 3-Methyl-1-heptanol's aroma is initiated by its interaction with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific ORs that bind to 3-Methyl-1-heptanol have not been identified, the general mechanism of olfactory signal transduction is well-established.

Diagram 2: Olfactory Signal Transduction Pathway

Caption: Simplified olfactory signal transduction pathway.

Upon binding of 3-Methyl-1-heptanol to an OR, a conformational change activates a G-protein (G_olf). This, in turn, activates adenylyl cyclase, which converts ATP to cyclic AMP (cAMP). The increase in cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of sodium and calcium ions. This influx depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb of the brain for processing.

Conclusion

3-Methyl-1-heptanol is a versatile ingredient for the flavor and fragrance industry, offering a desirable fruity and green aroma. Its synthesis can be readily achieved through standard chemical reductions. Further research into its sensory properties, including detailed GC-Olfactometry studies and determination of its odor threshold, would provide a more comprehensive understanding of its potential applications and allow for its more precise use in creating innovative flavors and fragrances.

References

• 1. Cas 5582-82-1,3-Heptanol, 3-methyl- | lookchem [lookchem.com]
• 2. Page loading... [guidechem.com]

Application Notes and Protocols: (R)- and (S)-3-Methyl-1-heptanol as Chiral Building Blocks in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential utility of the chiral isomers of 3-methyl-1-heptanol, (R)-3-methyl-1-heptanol and (S)-3-methyl-1-heptanol, as versatile building blocks in stereoselective organic synthesis. While extensive literature on multi-step total syntheses commencing from 3-methyl-1-heptanol is not widespread, its structural features offer a valuable platform for the synthesis of complex chiral molecules, including natural products and active pharmaceutical ingredients.

Introduction

Chiral alcohols are fundamental precursors in asymmetric synthesis, providing a readily available source of stereochemistry that can be transferred and elaborated into more complex structures. 3-Methyl-1-heptanol possesses a single stereocenter at the C3 position, offering a simple yet effective scaffold for the introduction of chirality. The primary alcohol functionality serves as a versatile handle for a wide array of chemical transformations, allowing for chain extension and functional group interconversion. The lipophilic heptyl chain can be a key structural motif in various target molecules.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 3-methyl-1-heptanol is presented in Table 1. This information is crucial for reaction planning, monitoring, and product characterization.

Property	(R)-3-Methyl-1-heptanol	(S)-3-Methyl-1-heptanol	Racemic 3-Methyl-1-heptanol
Molecular Formula	C₈H₁₈O[1]	C₈H₁₈O[2]	C₈H₁₈O
Molecular Weight	130.23 g/mol [1]	130.23 g/mol [2]	130.23 g/mol
CAS Number	99427-18-6[1]	61169-84-4[2]	1070-32-2[3][4]
Boiling Point	Not specified	Not specified	179.2 °C at 760 mmHg[5]
Density	Not specified	Not specified	0.821 g/cm³[5]
Refractive Index	Not specified	Not specified	1.4225[5]
GC-MS Data (EI)	Major fragments at m/z: 41, 43, 55, 31, 70[1]	Major fragments at m/z: 41, 55, 43, 31, 70	Not specified

Synthetic Potential and Key Transformations

The synthetic utility of 3-methyl-1-heptanol as a chiral building block stems from the ability to perform a variety of chemical transformations at the primary alcohol position, preserving the integrity of the stereocenter. A logical workflow for the derivatization of 3-methyl-1-heptanol is presented below.

Caption: A logical workflow for the synthetic derivatization of 3-methyl-1-heptanol.

Experimental Protocols

The following are representative protocols for key transformations of a chiral primary alcohol like 3-methyl-1-heptanol. These protocols are based on standard organic chemistry procedures and should be adapted and optimized for specific substrates and scales.

Protocol 1: Oxidation of (S)-3-Methyl-1-heptanol to (S)-3-Methylheptanal

This protocol describes a mild oxidation using Dess-Martin periodinane (DMP), which is known to minimize side reactions and preserve stereochemical integrity.

Materials:

• (S)-3-Methyl-1-heptanol

• Dess-Martin periodinane (1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (B1220275) (Na₂S₂O₃), saturated aqueous solution

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

Procedure:

• To a stirred solution of (S)-3-methyl-1-heptanol (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add Dess-Martin periodinane (1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Stir vigorously until the solid dissolves and the layers become clear.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude (S)-3-methylheptanal can be purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: Conversion of (R)-3-Methyl-1-heptanol to (R)-1-Bromo-3-methylheptane

This protocol details the conversion of the primary alcohol to a primary alkyl bromide using phosphorus tribromide (PBr₃), a common and effective method.

Materials:

• (R)-3-Methyl-1-heptanol

• Phosphorus tribromide (PBr₃)

• Pyridine (B92270) (optional, as a scavenger for HBr)

• Diethyl ether, anhydrous

• Ice-water bath

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a condenser under an inert atmosphere, dissolve (R)-3-methyl-1-heptanol (1.0 eq) in anhydrous diethyl ether.

• Cool the solution in an ice-water bath to 0 °C.

• Slowly add PBr₃ (0.4 eq) dropwise via the dropping funnel, maintaining the temperature below 10 °C. A small amount of pyridine can be added to the alcohol solution prior to the addition of PBr₃.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 2-4 hours, or until TLC indicates the consumption of the starting material.

• Carefully pour the reaction mixture onto crushed ice and stir for 15 minutes.

• Separate the layers and wash the organic layer sequentially with cold water, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (R)-1-bromo-3-methylheptane, which can be purified by distillation.

Application in Pheromone Synthesis

While not originating from 3-methyl-1-heptanol, the synthesis of the structurally related pheromone 4-methyl-3-heptanol (B77350) provides a useful case study. The synthesis of its four stereoisomers has been extensively studied, often employing enzymatic resolutions and stereoselective reductions.[6] For instance, the synthesis of all four stereoisomers of 4-methyl-3-heptanol has been achieved through the preparation of chiral 4-methyl-3-heptanones using SAMP and RAMP reagents, followed by reduction.[6] This highlights the importance of chiral building blocks in accessing stereochemically pure, biologically active molecules. (R)- and (S)-3-methyl-1-heptanol could similarly serve as precursors for the synthesis of other chiral pheromones or natural products. For example, the synthesis of the four stereoisomers of 5,11-dimethylpentacosane, a sex pheromone component, has been reported, with (R)-3-methyl-1-heptanol being a potential intermediate or starting material.[1]

Signaling Pathways and Drug Development

The ultimate utility of chiral building blocks like 3-methyl-1-heptanol in drug development lies in their incorporation into molecules that can modulate biological pathways. While there are no specific signaling pathways directly associated with 3-methyl-1-heptanol itself, the chiral motifs derived from it can be crucial for the binding affinity and selectivity of a drug candidate to its target protein (e.g., enzymes, receptors).

Caption: Logical relationship of a chiral building block to drug action.

Conclusion

(R)- and (S)-3-methyl-1-heptanol are valuable chiral building blocks with significant potential in organic synthesis. The straightforward transformations of the primary alcohol group, coupled with the defined stereocenter, provide a reliable strategy for the introduction of chirality into a variety of molecular scaffolds. The protocols and workflows presented here offer a foundational guide for researchers to explore the applications of these reagents in the synthesis of novel, stereochemically pure compounds for applications in materials science, agrochemicals, and pharmaceutical development. Further investigation into the use of 3-methyl-1-heptanol in total synthesis is warranted and could lead to the development of efficient routes to new and existing chiral molecules.

References

• 1. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. 3-METHYL-1-HEPTANOL | 1070-32-2 [chemicalbook.com]
• 4. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Structural Elucidation of 3-Methyl-1-heptanol via NMR Spectroscopy

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous structural elucidation of organic molecules. This application note provides a comprehensive guide to the analysis of 3-Methyl-1-heptanol using a suite of NMR experiments, including ¹H NMR, ¹³C NMR, Distortionless Enhancement by Polarization Transfer (DEPT), Correlation Spectroscopy (COSY), and Heteronuclear Single Quantum Coherence (HSQC). Detailed experimental protocols, data interpretation, and visualization of the structural elucidation workflow are presented to assist researchers, scientists, and drug development professionals in applying these methods.

Introduction

3-Methyl-1-heptanol is a chiral alcohol with applications in the fragrance industry and as a synthetic intermediate. Accurate structural confirmation is critical for its quality control and in developmental applications. NMR spectroscopy provides detailed information about the chemical environment of each carbon and proton, enabling the confirmation of its connectivity and stereochemistry. This note outlines the systematic approach to deduce the structure of 3-Methyl-1-heptanol from its NMR spectral data.

Predicted NMR Data for 3-Methyl-1-heptanol

Due to the absence of a publicly available experimental NMR dataset for 3-Methyl-1-heptanol, the following ¹H and ¹³C NMR data are estimated based on established chemical shift increments and data from structurally related compounds such as heptan-1-ol, 2-methyl-1-heptanol, and 4-methyl-1-heptanol. These values provide a reliable basis for spectral assignment.

Table 1: Estimated ¹H and ¹³C NMR Chemical Shifts for 3-Methyl-1-heptanol

Position	Atom Type	Estimated ¹H Chemical Shift (ppm)	Estimated ¹³C Chemical Shift (ppm)	Multiplicity (¹H)
1	-CH₂OH	3.65	61.5	t
2	-CH₂-	1.50	40.0	m
3	-CH-	1.40	35.0	m
4	-CH₂-	1.28	29.5	m
5	-CH₂-	1.30	23.0	m
6	-CH₂-	1.32	32.0	m
7	-CH₃	0.88	14.0	t
3-CH₃	-CH₃	0.90	19.5	d
OH	-OH	Variable (e.g., 1.5-2.5)	-	s (broad)

Chemical shifts are referenced to TMS (0 ppm) in CDCl₃. Coupling constants (J) for the terminal methyl group (H-7) and the methylene (B1212753) group at C-1 are expected to be in the range of 6-8 Hz.

Experimental Protocols

• Dissolution: Dissolve 10-20 mg of 3-Methyl-1-heptanol in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃). The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

All spectra should be acquired on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Spectroscopy:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: 12 ppm (centered around 6 ppm).

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-32.

• ¹³C{¹H} NMR Spectroscopy:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: 200 ppm (centered around 100 ppm).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C).

• DEPT (Distortionless Enhancement by Polarization Transfer):

  • DEPT-135: Provides information to distinguish between CH/CH₃ (positive signals) and CH₂ (negative signals) groups. Quaternary carbons are absent.

  • DEPT-90: Shows only CH signals.

  • These experiments are run using standard spectrometer parameters.

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Pulse Program: Standard gradient-selected COSY (e.g., 'cosygpqf').

  • Spectral Width: 12 ppm in both dimensions.

  • Data Points: 1024 x 1024.

  • Number of Scans per Increment: 2-4.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Pulse Program: Standard gradient-selected, sensitivity-enhanced HSQC (e.g., 'hsqcedetgpsisp2.2').

  • ¹H Spectral Width: 12 ppm.

  • ¹³C Spectral Width: 80 ppm (centered to cover the aliphatic region).

  • Data Points: 1024 (¹H) x 256 (¹³C).

  • Number of Scans per Increment: 4-8.

Data Interpretation and Structural Elucidation Workflow

The structural elucidation of 3-Methyl-1-heptanol is a stepwise process that integrates data from multiple NMR experiments.

Caption: Workflow for the structural elucidation of 3-Methyl-1-heptanol using NMR spectroscopy.

• Step 1: ¹H NMR Analysis: The ¹H NMR spectrum will show distinct signals for the different proton environments. The integration will confirm the number of protons in each environment. The multiplicity (splitting pattern) reveals the number of neighboring protons, following the n+1 rule. For instance, the triplet at ~3.65 ppm corresponds to the two protons at C-1, which are coupled to the two protons at C-2. The triplet at ~0.88 ppm corresponds to the terminal methyl group at C-7, coupled to the adjacent methylene group at C-6. The doublet at ~0.90 ppm is characteristic of the methyl group at C-3, coupled to the single proton at C-3.

• Step 2: ¹³C NMR and DEPT Analysis: The ¹³C NMR spectrum will show eight distinct signals, corresponding to the eight carbon atoms in 3-Methyl-1-heptanol. The DEPT-135 spectrum will show two positive signals for the two methyl groups, four negative signals for the four methylene groups, and one positive signal for the methine group. The DEPT-90 spectrum will only show the signal for the methine carbon (C-3). The carbon attached to the hydroxyl group (C-1) will appear downfield around 61.5 ppm.

• Step 3: 2D NMR Analysis (COSY & HSQC):

  • COSY: The COSY spectrum reveals the proton-proton coupling network. Cross-peaks will connect coupled protons. For example, a cross-peak between the signals at ~3.65 ppm (H-1) and ~1.50 ppm (H-2) confirms their connectivity. This allows for the tracing of the entire carbon chain's proton sequence.

  • HSQC: The HSQC spectrum correlates each proton signal with the signal of the carbon atom to which it is directly attached. This provides definitive C-H assignments. For instance, the proton signal at ~3.65 ppm will show a correlation to the carbon signal at ~61.5 ppm, confirming the assignment of H-1 and C-1.

Application Notes and Protocols for Field Bioassay of 3-Methyl-1-heptanol Pheromone Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for designing and conducting a field bioassay to test the pheromone activity of 3-Methyl-1-heptanol. While specific pheromonal activity for 3-Methyl-1-heptanol is not extensively documented in publicly available literature, its structural similarity to known bark beetle (Coleoptera: Scolytidae) aggregation pheromones, such as 4-methyl-3-heptanol, suggests its potential as an attractant for this family of insects.[1][2] The following protocols are therefore adapted from established methods for testing bark beetle semiochemicals.

The primary objective of this field bioassay is to determine if 3-Methyl-1-heptanol can attract a target insect species and to quantify the dose-dependent nature of this attraction. The protocols cover study site selection, trap and lure preparation, experimental design, data collection, and statistical analysis.

Experimental Overview & Logical Workflow

The field bioassay will follow a randomized complete block design to minimize the effects of spatial variation within the experimental site.[2] Different doses of 3-Methyl-1-heptanol will be tested against a negative control (solvent only) to determine its attractiveness.

Caption: Experimental workflow for the field bioassay of 3-Methyl-1-heptanol.

Quantitative Data Summary

The following table presents hypothetical data from a dose-response field bioassay. This data should be replaced with actual experimental results. The data illustrates the mean number of target insects captured per trap per week for each treatment.

Treatment (3-Methyl-1-heptanol Dose)	Mean Insect Catch (± SE)
Control (Solvent only)	2.5 ± 0.8
1 mg	15.2 ± 2.1
5 mg	35.8 ± 4.5
10 mg	52.3 ± 6.2
20 mg	48.7 ± 5.9

Detailed Experimental Protocols

Study Site Selection

• Identify Potential Sites: Select a forest stand with a known or suspected population of the target bark beetle species.[1]

• Establish Replicate Blocks: Within the selected site, establish 5-10 replicate blocks. Ensure a minimum distance of 100 meters between blocks to prevent interference between treatments.[1]

Lure Preparation

• Pheromone Dilution: Prepare a series of dilutions of 3-Methyl-1-heptanol in a high-purity solvent (e.g., hexane (B92381) or ethanol). Suggested concentrations for a dose-response study are 1 mg/mL, 5 mg/mL, 10 mg/mL, and 20 mg/mL.

• Dispenser Loading: Use appropriate pheromone dispensers, such as polyethylene (B3416737) vials, pouches, or bubble caps.[3][4] For this protocol, we will use polyethylene vials with a cotton wick.

• Dispenser Preparation:

  • Pipette 1 mL of each 3-Methyl-1-heptanol dilution into separate, labeled polyethylene vials containing a cotton wick.

  • For the control treatment, pipette 1 mL of the solvent only into the vials.

  • Seal the vials and store them in a cool, dark place until deployment.

Trap Selection and Assembly

• Trap Type: Utilize Lindgren multiple-funnel traps (8 or 12 funnels), which are a standard for capturing bark beetles.[1]

• Assembly: Assemble the traps according to the manufacturer's instructions.

• Collection Cup: Prepare the collection cup at the bottom of the trap. A small amount of a non-toxic, soapy water solution can be added to immobilize and preserve captured insects.

Experimental Design and Trap Deployment

• Randomized Complete Block Design: This design is recommended to account for variability within the study site.[2]

• Trap Placement:

  • Within each replicate block, hang one trap for each treatment (including the control).

  • Maintain a minimum distance of 20-25 meters between traps within a block to minimize interaction.[1]

  • Suspend traps from ropes between two trees or from a single pole, ensuring the trap is not in direct contact with foliage. The collection cup should be positioned approximately 1.5 meters above the ground.[1]

• Lure Deployment: Place one prepared lure (polyethylene vial) inside each corresponding trap according to the randomized assignment for that block.

Data Collection

• Servicing Interval: Service the traps weekly throughout the expected flight period of the target insect species.

• Collection Procedure:

  • Carefully remove the collection cup from each trap.

  • Using forceps, transfer the captured insects into labeled vials containing 70% ethanol (B145695) for preservation.

  • Clean the collection cup and add fresh soapy water.

  • Reattach the collection cup to the trap.

• Insect Identification: In the laboratory, identify and count the number of the target bark beetle species captured in each trap. Non-target species and predators may also be recorded for additional ecological data.[1]

Statistical Analysis

• Data Transformation: To meet the assumptions of parametric statistical tests, transform the raw insect count data. A common transformation for count data is the log(x+1) transformation.

• Analysis of Variance (ANOVA): Perform an ANOVA to determine if there are significant differences in the mean number of captured insects among the different treatments.[1]

• Means Separation Test: If the ANOVA result is significant (p < 0.05), conduct a post-hoc means separation test, such as Tukey's Honestly Significant Difference (HSD) test, to identify which specific treatments are different from each other and from the control.[1]

• Dose-Response Analysis: To determine the optimal dose, the data can be further analyzed using dose-response models, such as Probit or Logit analysis.[5][6][7]

Signaling Pathway Visualization (Hypothetical)

The following diagram illustrates the hypothetical signaling pathway from the release of 3-Methyl-1-heptanol to the behavioral response of the target insect.

Caption: Hypothetical signaling pathway of 3-Methyl-1-heptanol in a target insect.

References

• 1. benchchem.com [benchchem.com]
• 2. Composition of Attractant Semiochemicals of North American Species of Dendroctonus Bark Beetles: A Review | MDPI [mdpi.com]
• 3. Bark Beetle Management - Pheromone Lures and Traps - Fytofarm Ltd. [fytofarm.com]
• 4. witasek.com [witasek.com]
• 5. www8.sas.com [www8.sas.com]
• 6. scope.dge.carnegiescience.edu [scope.dge.carnegiescience.edu]
• 7. [PDF] Paper St01 Analysis of Dosage-response Data in Agricultural Research | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Derivatization of 3-Methyl-1-heptanol in Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical derivatization of 3-Methyl-1-heptanol, a volatile organic compound with a chiral center, to enhance its analysis by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS). Derivatization is a critical step to improve the volatility, thermal stability, and chromatographic behavior of this alcohol, enabling more sensitive and robust quantification. The following sections detail the most common and effective derivatization techniques: silylation and esterification, including methods for chiral analysis.

Introduction to 3-Methyl-1-heptanol Analysis

3-Methyl-1-heptanol is a branched-chain alcohol that finds applications in various fields, including as a fragrance component and a potential biomarker. Accurate and sensitive quantification of 3-Methyl-1-heptanol in complex matrices such as biological fluids, environmental samples, and commercial products is often challenging due to its polarity and potential for peak tailing in GC analysis. Chemical derivatization addresses these challenges by converting the polar hydroxyl group into a less polar, more volatile functional group. This leads to improved peak shape, increased sensitivity, and better separation from interfering compounds. Furthermore, due to the presence of a stereocenter at the C3 position, chiral derivatization can be employed to separate and quantify its enantiomers.

Derivatization Techniques

The two primary derivatization techniques suitable for 3-Methyl-1-heptanol are silylation and esterification.

Silylation

Silylation involves the replacement of the active hydrogen in the hydroxyl group with a trimethylsilyl (B98337) (TMS) group. This process significantly increases the volatility and thermal stability of the alcohol. The most common silylating agents are N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[1][2][3]

Advantages of Silylation:

• Rapid and Quantitative: Silylation reactions are typically fast and proceed to completion under mild conditions.[4]

• Increased Volatility: TMS derivatives are significantly more volatile than the parent alcohol, leading to shorter retention times and sharper peaks in GC.[2][3]

• Improved Thermal Stability: The resulting silyl (B83357) ether is more thermally stable, preventing on-column degradation.

Esterification

Esterification converts the alcohol into an ester, which is also more volatile and less polar than the parent alcohol. Common methods include reaction with an acid anhydride (B1165640) in the presence of a catalyst or using boron trifluoride-methanol (BF3-methanol) for methylation.[5]

Advantages of Esterification:

• Stable Derivatives: Esters are generally stable derivatives that can be stored for longer periods.[2]

• Alternative to Silylation: Provides an alternative when silylation is not suitable or when different chromatographic selectivity is desired.

• Formation of various esters: Different acylating reagents can be used to form a variety of esters, which can be useful for optimizing separation.

Chiral Derivatization

To separate the enantiomers of 3-Methyl-1-heptanol, a chiral derivatizing agent (CDA) can be used to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral GC column. Alternatively, the alcohol can be derivatized with an achiral reagent and then separated on a chiral GC column. A common approach is the acylation with a chiral acid derivative.[6]

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of long-chain alcohols using derivatization followed by GC-MS. While specific data for 3-Methyl-1-heptanol is not extensively published, these values provide a representative expectation of the analytical performance.

Table 1: Silylation with MSTFA followed by GC-MS Analysis

Parameter	Typical Value	Reference
Limit of Detection (LOD)	1 - 10 µg/mL	[7]
Limit of Quantification (LOQ)	5 - 50 µg/mL	[7]
**Linearity (R²) **	> 0.99	[7]
Recovery	90 - 110%	General expectation
Precision (RSD)	< 15%	General expectation

Table 2: Esterification with Acetic Anhydride followed by GC-MS Analysis

Parameter	Typical Value	Reference
Limit of Detection (LOD)	5 - 20 µg/mL	General expectation
Limit of Quantification (LOQ)	20 - 100 µg/mL	General expectation
**Linearity (R²) **	> 0.99	General expectation
Recovery	85 - 105%	General expectation
Precision (RSD)	< 15%	General expectation

Experimental Protocols

Important Note: All derivatization reactions are sensitive to moisture. Ensure all glassware is thoroughly dried, and use anhydrous solvents and reagents.[2][8]

Protocol 1: Silylation using MSTFA

This protocol describes the formation of the trimethylsilyl (TMS) ether of 3-Methyl-1-heptanol.

Materials:

• 3-Methyl-1-heptanol standard or sample extract

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)[4]

• Pyridine (B92270) (anhydrous)

• Reaction vials (e.g., 2 mL glass vials with PTFE-lined caps)

• Heating block or oven

• Vortex mixer

• GC-MS system

Procedure:

• Sample Preparation: If the sample is in an aqueous solution, it must be extracted into an organic solvent (e.g., hexane (B92381), dichloromethane) and dried over anhydrous sodium sulfate. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Dissolve the dried residue in 100 µL of anhydrous pyridine.

• Derivatization: Add 100 µL of MSTFA to the vial. For difficult-to-derivatize samples, 1% TMCS can be added to the MSTFA as a catalyst.[4]

• Reaction: Cap the vial tightly and vortex for 1 minute. Heat the vial at 60°C for 30 minutes.[9]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS.

Protocol 2: Esterification using Acetic Anhydride

This protocol describes the formation of 3-methylheptyl acetate.

Materials:

• 3-Methyl-1-heptanol standard or sample extract

• Acetic anhydride

• Pyridine (anhydrous)

• Reaction vials

• Heating block or oven

• Vortex mixer

• GC-MS system

Procedure:

• Sample Preparation: Prepare a dried sample as described in Protocol 4.1.

• Reagent Preparation: Prepare a 1:1 (v/v) solution of acetic anhydride and anhydrous pyridine.

• Derivatization: Add 200 µL of the acetic anhydride/pyridine solution to the dried sample.

• Reaction: Cap the vial tightly, vortex for 1 minute, and heat at 70°C for 60 minutes.

• Cooling: Allow the vial to cool to room temperature.

• Work-up (Optional): To remove excess reagents, add 500 µL of water and 500 µL of hexane. Vortex and allow the layers to separate. The upper hexane layer contains the ester derivative.

• Analysis: Inject the hexane layer into the GC-MS.

Protocol 3: Chiral Derivatization using (S)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride)

This protocol forms diastereomeric esters for the separation of 3-Methyl-1-heptanol enantiomers.

Materials:

• 3-Methyl-1-heptanol standard or sample extract (racemic or enantiomerically enriched)

• (S)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride

• Pyridine (anhydrous) or triethylamine

• Dichloromethane (B109758) (anhydrous)

• Reaction vials

• GC-MS system with an achiral column

Procedure:

• Sample Preparation: Prepare a dried sample as described in Protocol 4.1.

• Reconstitution: Dissolve the dried residue in 100 µL of anhydrous dichloromethane.

• Derivatization: Add 20 µL of anhydrous pyridine (or triethylamine) followed by a small excess (e.g., 1.2 equivalents) of (S)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride.

• Reaction: Cap the vial and allow the reaction to proceed at room temperature for 1-2 hours, or until completion (monitor by TLC or a pilot GC run if necessary).

• Quenching: Add a small amount of water or methanol (B129727) to quench any unreacted acid chloride.

• Work-up: Add 500 µL of dichloromethane and wash with a small amount of dilute HCl, followed by saturated sodium bicarbonate solution, and finally brine. Dry the organic layer over anhydrous sodium sulfate.

• Analysis: The resulting solution containing the diastereomeric esters can be directly injected into the GC-MS.

Visualizations

Experimental Workflow for Silylation

Caption: Workflow for the silylation of 3-Methyl-1-heptanol.

Logical Relationship of Derivatization Choices

Caption: Decision tree for selecting a derivatization method.

References

• 1. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 6. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thescipub.com [thescipub.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Industrial Scale-Up of 3-Methyl-1-heptanol Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Methyl-1-heptanol is a branched-chain primary alcohol with applications in the fragrance industry, as a precursor for plasticizers, and as a specialty solvent. The industrial-scale synthesis of 3-Methyl-1-heptanol is primarily achieved through a two-step "oxo process," also known as hydroformylation, followed by hydrogenation. This process involves the conversion of an olefin, in this case, 2-methyl-1-hexene (B165367), into an intermediate aldehyde (3-methylheptanal), which is subsequently reduced to the desired alcohol. This document provides detailed application notes and protocols for the industrial scale-up of this synthesis.

Process Overview:

The overall industrial synthesis of 3-Methyl-1-heptanol can be summarized in the following two stages:

• Hydroformylation of 2-Methyl-1-hexene: 2-Methyl-1-hexene is reacted with synthesis gas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst to produce 3-methylheptanal (B1620058).

• Hydrogenation of 3-Methylheptanal: The resulting 3-methylheptanal is then catalytically hydrogenated to yield 3-Methyl-1-heptanol.

• Purification: The crude 3-Methyl-1-heptanol is purified, typically by fractional distillation, to meet the required product specifications.

Chemical Reactions:

• Hydroformylation: CH₃(CH₂)₃C(CH₃)=CH₂ + CO + H₂ → CH₃(CH₂)₃CH(CH₃)CH₂CHO (2-Methyl-1-hexene) + (Syngas) → (3-Methylheptanal)

• Hydrogenation: CH₃(CH₂)₃CH(CH₃)CH₂CHO + H₂ → CH₃(CH₂)₃CH(CH₃)CH₂CH₂OH (3-Methylheptanal) + (Hydrogen) → (3-Methyl-1-heptanol)

Experimental Protocols

Protocol 1: Industrial Scale Hydroformylation of 2-Methyl-1-hexene

Objective: To synthesize 3-methylheptanal from 2-methyl-1-hexene via the oxo process.

Materials and Reagents:

• 2-Methyl-1-hexene (purity > 98%)

• Synthesis Gas (Syngas, CO/H₂ molar ratio typically 1:1 to 1:2)[1]

• Catalyst:

  • Cobalt-based (e.g., dicobalt octacarbonyl, Co₂(CO)₈) or

  • Rhodium-based (e.g., a rhodium complex with phosphine (B1218219) ligands)[2]

• Solvent (optional, typically the reaction is run neat or in a high-boiling hydrocarbon)

Equipment:

• High-pressure stirred tank reactor (e.g., stainless steel, rated for >300 bar and >200 °C)

• Syngas compressor and delivery system

• Catalyst preparation and injection system

• Heat exchanger for temperature control

• Product condenser and separator

• Catalyst recovery system

Procedure:

• Catalyst Preparation:

  • Cobalt Catalyst: The active catalyst, hydridocobalt tetracarbonyl (HCo(CO)₄), is typically formed in-situ from a precursor like Co₂(CO)₈ under syngas pressure.[1]

  • Rhodium Catalyst: A rhodium precursor (e.g., a rhodium salt) is mixed with the appropriate phosphine ligand in a solvent before being introduced into the reactor.

• Reactor Setup and Operation:

  • The reactor is thoroughly purged with an inert gas (e.g., nitrogen) to remove any oxygen.

  • 2-Methyl-1-hexene is charged into the reactor.

  • The catalyst or catalyst precursor is introduced into the reactor.

  • The reactor is sealed and pressurized with syngas to the desired operating pressure.

  • The reactor contents are heated to the specified reaction temperature while stirring.

  • The reaction is monitored by measuring the uptake of syngas and by periodic sampling and analysis (e.g., by gas chromatography) to determine the conversion of the olefin and the selectivity to the desired aldehyde.

  • Upon completion, the reactor is cooled, and the pressure is carefully released.

• Product and Catalyst Separation:

  • The crude product mixture is transferred to a separator.

  • Cobalt Catalyst: The cobalt catalyst can be removed by oxidation to a water-soluble cobalt salt, followed by extraction with water.[1]

  • Rhodium Catalyst: The less volatile rhodium catalyst is typically separated from the more volatile aldehyde product by distillation.

Quantitative Data for Hydroformylation:

Parameter	Cobalt Catalyst	Rhodium Catalyst
Temperature	110 - 180 °C[1]	80 - 120 °C[2]
Pressure	200 - 300 bar[1]	10 - 100 atm[2]
Catalyst Loading	0.1 - 1.0 mol% Co relative to olefin	0.001 - 0.1 mol% Rh relative to olefin
Syngas Ratio (H₂/CO)	1:1 to 2:1	1:1 to 2:1
Selectivity to Aldehydes	> 80%	> 95%
Branched/Linear Ratio	Lower selectivity for linear aldehyde	Can be tuned with ligands[3][4]
Reaction Time	1 - 4 hours	0.5 - 2 hours

Note: Specific yields and selectivities for 2-methyl-1-hexene may vary and require pilot plant optimization. The hydroformylation of branched olefins can lead to a mixture of isomeric aldehydes.

Protocol 2: Industrial Scale Hydrogenation of 3-Methylheptanal

Objective: To produce 3-Methyl-1-heptanol by the reduction of 3-methylheptanal.

Materials and Reagents:

• Crude 3-methylheptanal (from Protocol 1)

• Hydrogen (H₂) gas (high purity)

• Catalyst:

  • Raney Nickel

  • Supported Nickel (e.g., Ni on silica/alumina)

  • Copper-chromite[5]

Equipment:

• Hydrogenation reactor (e.g., fixed-bed or slurry reactor)

• Hydrogen supply and pressurization system

• Catalyst filtration system

• Heat exchanger for temperature control

Procedure:

• Catalyst Activation and Loading:

  • The hydrogenation catalyst is typically activated (reduced) with hydrogen at an elevated temperature before use.

  • The activated catalyst is loaded into the hydrogenation reactor.

• Hydrogenation Reaction:

  • The crude 3-methylheptanal is fed into the reactor.

  • The reactor is pressurized with hydrogen to the desired operating pressure.

  • The temperature is raised to the optimal level for the hydrogenation reaction.

  • The reaction is highly exothermic, and efficient heat removal is crucial to control the temperature.

  • The progress of the reaction is monitored by GC analysis for the disappearance of the aldehyde and the appearance of the alcohol.

• Product Recovery:

  • Once the reaction is complete, the reactor is cooled and depressurized.

  • The crude 3-Methyl-1-heptanol is separated from the catalyst by filtration. The catalyst can often be recycled.

Quantitative Data for Hydrogenation:

Parameter	Typical Value
Temperature	100 - 200 °C[6]
Pressure	20 - 50 bar
Catalyst Loading	2 - 10 wt% based on aldehyde (for batch)[6]
Reaction Time	1 - 4 hours (for batch)[6]
Yield	> 98%

Protocol 3: Purification of 3-Methyl-1-heptanol

Objective: To obtain high-purity 3-Methyl-1-heptanol.

Equipment:

• Fractional distillation column (with structured packing or trays)

• Reboiler and condenser

• Vacuum system

Procedure:

• The crude 3-Methyl-1-heptanol is charged to the reboiler of the distillation column.

• The column is operated under reduced pressure to lower the boiling point of the alcohol and prevent thermal decomposition.[7]

• The temperature profile of the column is controlled to achieve efficient separation of the desired product from lower-boiling impurities (e.g., residual solvents, water) and higher-boiling impurities (e.g., aldol (B89426) condensation byproducts).[7]

• Fractions are collected, and their purity is analyzed by GC.

• The heart cut fraction containing high-purity 3-Methyl-1-heptanol is collected as the final product.

Physical Properties and Purity Specifications:

Property	Value
Molecular Formula	C₈H₁₈O[8]
Molecular Weight	130.23 g/mol [8]
Boiling Point	179.2 °C at 760 mmHg[9]
Density	0.821 g/cm³[9]
Typical Industrial Purity	> 99.5%
Key Impurities	Water, residual 3-methylheptanal, isomeric C8 alcohols

Visualizations

Caption: Overall process workflow for the industrial synthesis of 3-Methyl-1-heptanol.

Caption: Simplified catalytic cycle for cobalt-catalyzed hydroformylation.

Safety Information

• Hazardous Chemicals: 2-Methyl-1-hexene, 3-Methyl-1-heptanol, and intermediate aldehydes are flammable liquids. Carbon monoxide is a toxic and flammable gas. Hydrogen is a highly flammable gas.

• High-Pressure Operations: The hydroformylation and hydrogenation steps are conducted at high pressures and require appropriately designed and maintained equipment. Proper pressure relief systems and blast shields should be in place.

• Catalyst Handling: Cobalt and rhodium catalysts can be pyrophoric and should be handled under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including flame-retardant clothing, safety glasses, and gloves.

• Ventilation: All operations should be conducted in a well-ventilated area to prevent the accumulation of flammable or toxic gases.

• Emergency Procedures: Ensure that emergency shutdown procedures are in place and that all personnel are trained on them. Fire suppression systems suitable for chemical fires (e.g., foam, dry chemical) should be readily available.[10][11]

References

• 1. ethz.ch [ethz.ch]
• 2. 3-Methyl-3-heptanol | 5582-82-1 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Understanding a Hydroformylation Catalyst that Produces Branched Aldehydes from Alkyl Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. clariant.com [clariant.com]
• 6. EP1094051B1 - A liquid phase catalytic hydrogenation process to convert aldehydes to the corresponding alcohols - Google Patents [patents.google.com]
• 7. maratek.com [maratek.com]
• 8. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]
• 10. [PDF] Branched-Selective Hydroformylation of Nonactivated Olefins Using an N-Triphos/Rh Catalyst | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Methyl-1-heptanol as a High-Boiling Point Solvent in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 3-methyl-1-heptanol as a solvent in various chemical reactions. While specific documented applications in the scientific literature are limited, its unique physical and chemical properties suggest its utility in scenarios requiring a high-boiling, polar, and non-traditional solvent.

Introduction to 3-Methyl-1-heptanol as a Solvent

3-Methyl-1-heptanol is a branched-chain primary alcohol with properties that make it an interesting candidate as a process solvent in organic synthesis. Its higher boiling point compared to common alcohol solvents like ethanol (B145695) and isopropanol (B130326) allows for conducting reactions at elevated temperatures, which can be advantageous for sluggish reactions or for improving reaction rates. Its branched structure may also offer unique solubility characteristics for certain reactants and reagents.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-methyl-1-heptanol is presented in Table 1. These properties are crucial for determining its suitability for specific reaction conditions and for designing appropriate work-up procedures.

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[1][2]
Molecular Weight	130.23 g/mol	[1][2]
Boiling Point	186 °C	[3]
Melting Point	-90 °C	[3]
Density	0.784 g/mL	[3]
Refractive Index	1.423	[3]
Solubility	Soluble in organic solvents, insoluble in water.	[4][5]

Potential Applications in Chemical Reactions

Based on its properties, 3-methyl-1-heptanol can be considered as a solvent for a variety of chemical transformations that benefit from higher reaction temperatures.

Fischer Esterification

The synthesis of esters from carboxylic acids and alcohols, known as Fischer esterification, is often an equilibrium-limited reaction. Conducting the reaction at higher temperatures can help to drive the equilibrium towards the product by removing water, a byproduct of the reaction. The high boiling point of 3-methyl-1-heptanol makes it a suitable solvent for such reactions, particularly when dealing with less reactive carboxylic acids or alcohols.

Nucleophilic Aromatic Substitution (SNAAr) Reactions

SNAAr reactions, especially with less reactive aryl halides, often require elevated temperatures to proceed at a reasonable rate. 3-Methyl-1-heptanol can serve as a polar, high-boiling point solvent to facilitate these transformations, enhancing the solubility of ionic intermediates and promoting the reaction.

Metal-Catalyzed Cross-Coupling Reactions

While ethers and aromatic hydrocarbons are common solvents for many cross-coupling reactions, alcohols have been shown to be effective in certain cases, such as in specific Suzuki-Miyaura couplings. The polarity of 3-methyl-1-heptanol may aid in the stabilization of catalytic species and intermediates. Its high boiling point would be beneficial for couplings that require significant thermal energy to overcome high activation barriers.

Experimental Protocols (Generalized)

The following are generalized protocols for reactions where 3-methyl-1-heptanol could be employed as a solvent. Researchers should optimize the specific conditions for their particular substrates.

General Protocol for Fischer Esterification

Caption: Generalized workflow for a Fischer esterification reaction using 3-methyl-1-heptanol.

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (optional, to remove water), add the carboxylic acid (1.0 eq), the alcohol (if it is not 3-methyl-1-heptanol, 1.2-2.0 eq), and 3-methyl-1-heptanol as the solvent (sufficient to ensure stirring).

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, 1-5 mol%).

• Heat the reaction mixture to reflux (approximately 180-186 °C) and monitor the progress of the reaction by an appropriate technique (e.g., TLC, GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to afford the desired ester.

General Protocol for Nucleophilic Aromatic Substitution (SNAAr)

Caption: Generalized workflow for a Nucleophilic Aromatic Substitution (SNAAr) reaction.

Procedure:

• In a sealable reaction vessel, combine the aryl halide (1.0 eq), the nucleophile (1.1-1.5 eq), a suitable base (e.g., potassium carbonate, 2.0 eq), and 3-methyl-1-heptanol.

• Seal the vessel and heat the reaction mixture to a temperature between 150 °C and 180 °C.

• Monitor the reaction's progress by LC-MS or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract the product with an appropriate organic solvent.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and remove the solvent in vacuo.

• Purify the product by recrystallization or column chromatography.

Safety and Handling

3-Methyl-1-heptanol should be handled with standard laboratory safety precautions. It is a combustible liquid and should be kept away from open flames and other ignition sources. Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

3-Methyl-1-heptanol presents itself as a viable, high-boiling point solvent for specific applications in organic synthesis. Its utility is most pronounced in reactions that require elevated temperatures to proceed efficiently. While not a universal solvent, its unique properties merit consideration for challenging chemical transformations in research, development, and manufacturing settings. Further investigation into its application in a wider range of reactions is warranted to fully explore its potential.

References

• 1. Preparation and evaluation of electrophilic derivatives of phenylbutazone as inhibitors of prostaglandin-H synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toward of Safer Phenylbutazone Derivatives by Exploration of Toxicity Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. THE PHARMACOLOGY OF PHENYLBUTAZONE ANALOGUES | Semantic Scholar [semanticscholar.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: Solid-Phase Microextraction (SPME) for 3-Methyl-1-heptanol Sampling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient sample preparation technique ideal for the extraction and preconcentration of volatile and semi-volatile organic compounds.[1] This application note provides a detailed protocol for the sampling and analysis of 3-Methyl-1-heptanol, a branched-chain C8 alcohol, from various matrices using Headspace SPME (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). Branched-chain alcohols are significant in various fields, including flavor and fragrance chemistry, and their accurate quantification is crucial. The methodologies outlined here are based on established principles for the analysis of C8 volatile compounds and related alcohols.[2][3]

Principle of Headspace SPME

HS-SPME is an equilibrium-based extraction technique. A fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace of a sealed vial containing the sample. Volatile analytes, such as 3-Methyl-1-heptanol, partition from the sample matrix into the headspace and are then adsorbed or absorbed by the fiber coating. After a defined extraction time, the fiber is retracted and transferred to the hot injector of a gas chromatograph, where the analytes are thermally desorbed, separated on a GC column, and detected by a mass spectrometer.[4]

Experimental Protocols

This section details the recommended materials and methods for the HS-SPME-GC-MS analysis of 3-Methyl-1-heptanol.

Materials and Reagents

• SPME Fiber Assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range volatility analytes, including C8 alcohols.[1] A Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber can also be suitable for polar volatile compounds.[5]

• SPME Holder: Manual or autosampler compatible.

• Headspace Vials: 20 mL clear glass vials with PTFE/silicone septa and magnetic screw caps.

• Heating and Agitation Module: To ensure consistent extraction temperature and sample agitation.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column.

• Reagents: 3-Methyl-1-heptanol standard, Sodium Chloride (NaCl) (analytical grade), and sample matrix (e.g., water, biological fluid, food sample).

Sample Preparation

• Place a precisely weighed or measured amount of the sample (e.g., 1-5 g or 1-5 mL) into a 20 mL headspace vial.

• For aqueous samples, the addition of salt (e.g., 1 g of NaCl) can increase the ionic strength of the solution and promote the release of volatile analytes into the headspace.

• Seal the vial immediately with the PTFE/silicone septum and cap.

HS-SPME Procedure

• Fiber Conditioning: Before the first use, condition the SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC injection port.

• Equilibration: Place the sealed vial in the heating and agitation module. Allow the sample to equilibrate for 10-15 minutes at the selected extraction temperature (e.g., 50°C) with constant agitation (e.g., 250 rpm).[1]

• Extraction: After equilibration, expose the conditioned SPME fiber to the headspace of the vial for a defined period, typically 30-60 minutes, while maintaining the temperature and agitation.[1]

• Desorption: Retract the fiber into the needle and immediately transfer it to the GC injection port for thermal desorption. The desorption time and temperature should be optimized, but typical conditions are 250°C for 3-5 minutes in splitless mode.[1]

GC-MS Analysis

• Injector: 250°C, Splitless mode.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Column: A mid-polarity capillary column, such as one with a polyethylene (B3416737) glycol (PEG) stationary phase (e.g., DB-WAX) or a 5% phenyl-polydimethylsiloxane phase (e.g., DB-5ms), is suitable for the analysis of alcohols.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 220°C at a rate of 5-10°C/min.

  • Final hold: Hold at 220°C for 5 minutes. (This program should be optimized based on the specific column and desired separation.)

• Mass Spectrometer:

  • Transfer Line Temperature: 230°C.

  • Ion Source Temperature: 200°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

Data Presentation

The following table summarizes typical experimental parameters and potential quantitative performance for the analysis of C8 alcohols using HS-SPME-GC-MS. Please note that these values are illustrative and will require validation for 3-Methyl-1-heptanol in your specific matrix.

Parameter	Recommended Condition/Value	Reference/Comment
SPME Fiber	DVB/CAR/PDMS, 50/30 µm	Recommended for broad range of volatiles including C8 compounds.[1]
Sample Volume	1-5 mL (or 1-5 g) in 20 mL vial
Salt Addition	1 g NaCl (for aqueous samples)	Increases analyte volatility.
Equilibration Time	10-15 min	[1]
Equilibration Temp.	40-60 °C	Optimization is recommended.
Extraction Time	30-60 min	[1]
Extraction Temp.	40-60 °C	Should be the same as equilibration temperature.
Desorption Temp.	250 °C	[1]
Desorption Time	3-5 min	[1]
GC Column	DB-WAX, DB-5ms or equivalent
Detection Limit (LOD)	~1-20 µg/L	Estimated based on similar C8 alcohols.
Quantification Limit (LOQ)	~5-50 µg/L	Estimated based on similar C8 alcohols.
Linear Range	~5-500 µg/L	Requires determination with a calibration curve.
Reproducibility (RSD%)	< 15%	Expected for a validated method.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the HS-SPME-GC-MS analysis of 3-Methyl-1-heptanol.

HS-SPME-GC-MS Workflow for 3-Methyl-1-heptanol Analysis.

The logical flow for determining the optimal SPME fiber for 3-Methyl-1-heptanol analysis is presented below.

Decision pathway for SPME fiber selection.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. An HS-SPME-GC-MS Method for Profiling Volatile Compounds as Related to Technology Used in Cider Production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Improving yield and purity in 3-Methyl-1-heptanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Methyl-1-heptanol. The information is designed to help improve reaction yield and product purity by addressing common challenges encountered during synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-Methyl-1-heptanol, particularly when using a Grignard-based approach.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Grignard Reagent: The Grignard reagent is highly sensitive to moisture and air. Contamination can quench the reagent.	- Ensure all glassware is rigorously flame-dried or oven-dried before use. - Use anhydrous solvents (e.g., diethyl ether, THF). - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). - Use fresh, high-quality magnesium turnings.
2. Impure Reactants: Contaminants in the alkyl halide or the aldehyde/epoxide can interfere with the reaction.	- Purify the alkyl halide (e.g., by distillation) before use. - Use freshly distilled aldehyde or purified epoxide.
3. Incorrect Reaction Temperature: The Grignard reaction is exothermic. If the temperature is too high, side reactions can occur. If it is too low, the reaction may not initiate or proceed to completion.	- Maintain the appropriate temperature for each step of the reaction. For Grignard reagent formation, gentle warming may be needed for initiation, followed by cooling to control the exothermic reaction. For the reaction with the electrophile, cooling in an ice bath is often recommended.
Presence of Significant Impurities	1. Wurtz Coupling Byproduct: The Grignard reagent can react with the starting alkyl halide to form a dimer.	- Add the alkyl halide slowly and portion-wise to the magnesium turnings to maintain a low concentration of the alkyl halide. - Ensure efficient stirring to promote the reaction with magnesium.
2. Unreacted Starting Materials: Incomplete reaction can lead to the presence of starting materials in the final product.	- Ensure the Grignard reagent is in slight excess. - Allow for sufficient reaction time. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC).
3. Formation of Isomeric Alcohols: Depending on the synthetic route, isomeric alcohol impurities may form.	- Optimize the reaction conditions (e.g., temperature, addition rate) to favor the formation of the desired product. - Employ careful purification techniques such as fractional distillation or column chromatography.
Difficulty in Product Isolation and Purification	1. Emulsion Formation During Workup: The magnesium salts formed during the reaction can lead to the formation of emulsions during the aqueous workup, making phase separation difficult.	- Use a saturated aqueous solution of ammonium (B1175870) chloride for quenching instead of water alone. - Add a small amount of dilute acid (e.g., HCl) to dissolve the magnesium salts. - Perform multiple extractions with a suitable organic solvent.
2. Co-distillation of Product and Solvent: If the boiling points are close, the product may co-distill with the solvent or other impurities.	- Use a higher-boiling solvent for the reaction if feasible. - Employ fractional distillation with a column packed with Raschig rings or other suitable packing material for efficient separation.

Frequently Asked Questions (FAQs)

Q1: What is a common and effective method for the synthesis of 3-Methyl-1-heptanol?

A common and effective method is the Grignard reaction. One plausible route involves the reaction of a Grignard reagent prepared from 1-bromobutane (B133212) (butylmagnesium bromide) with 3-methyloxirane. Another approach is the reduction of 3-methylheptanoic acid or its esters.

Q2: How can I initiate the Grignard reaction if it doesn't start on its own?

If the reaction does not initiate, you can try the following:

• Add a small crystal of iodine to the flask. The iodine can etch the surface of the magnesium, exposing a fresh, reactive surface.

• Add a few drops of a pre-formed Grignard reagent.

• Gently warm the flask with a heat gun. Be cautious, as the reaction can become vigorous once it starts.

• Ensure your reagents and glassware are scrupulously dry.

Q3: What are the critical parameters to control to maximize the yield and purity?

The most critical parameters are:

• Anhydrous Conditions: The exclusion of water is paramount as it will quench the Grignard reagent.

• Temperature Control: Maintaining the optimal temperature throughout the reaction minimizes side reactions.

• Purity of Reagents: Using pure starting materials is essential for a clean reaction.

• Inert Atmosphere: Performing the reaction under nitrogen or argon prevents the degradation of the Grignard reagent by atmospheric oxygen.

Q4: What analytical techniques are recommended for monitoring the reaction and assessing product purity?

• Thin Layer Chromatography (TLC): Useful for monitoring the disappearance of the starting material (aldehyde or epoxide) and the formation of the product.

• Gas Chromatography (GC): An excellent technique for assessing the purity of the final product and identifying any volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation of the synthesized 3-Methyl-1-heptanol and can help in identifying impurities.

• Infrared (IR) Spectroscopy: Can be used to confirm the presence of the hydroxyl (-OH) group in the product and the absence of the carbonyl (C=O) group from the starting aldehyde, if applicable.

Experimental Protocol: Grignard Synthesis of 3-Methyl-1-heptanol

This protocol describes a representative synthesis of 3-Methyl-1-heptanol via the reaction of butylmagnesium bromide with 3-methyloxirane.

Materials:

• Magnesium turnings

• 1-Bromobutane

• 3-Methyloxirane

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Iodine (for initiation, if necessary)

Procedure:

• Preparation of the Grignard Reagent:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Place magnesium turnings in the flask.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, place a solution of 1-bromobutane in anhydrous diethyl ether.

  • Add a small amount of the 1-bromobutane solution to the magnesium. If the reaction does not start (indicated by cloudiness and bubbling), add a crystal of iodine and gently warm the flask.

  • Once the reaction has initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 3-Methyloxirane:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of 3-methyloxirane in anhydrous diethyl ether and place it in the dropping funnel.

  • Add the 3-methyloxirane solution dropwise to the cooled Grignard reagent with vigorous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution dropwise.

  • Separate the organic layer. Extract the aqueous layer with diethyl ether (2-3 times).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under reduced pressure to obtain pure 3-Methyl-1-heptanol.

Quantitative Data Summary

The following table summarizes typical reaction parameters and outcomes for the synthesis of alcohols via Grignard reaction, which can be used as a reference for the synthesis of 3-Methyl-1-heptanol.

Parameter	Value/Range	Notes
Reactant Ratio (Grignard:Electrophile)	1.1 : 1 to 1.5 : 1	A slight excess of the Grignard reagent is typically used to ensure complete consumption of the electrophile.
Reaction Temperature	0 °C to room temperature	The addition of the electrophile is usually carried out at low temperatures to control the exothermic reaction.
Typical Yield	60 - 85%	Yields can vary significantly depending on the specific reactants, reaction conditions, and purification method.
Purity (Post-distillation)	> 98%	Achievable with careful fractional distillation.

Visualizations

Caption: Synthesis pathway for 3-Methyl-1-heptanol via Grignard reaction.

Caption: Troubleshooting workflow for 3-Methyl-1-heptanol synthesis.

Troubleshooting poor enantioselectivity in chiral 3-Methyl-1-heptanol synthesis

This guide provides troubleshooting assistance for researchers encountering poor enantioselectivity in the synthesis of chiral 3-Methyl-1-heptanol. The content is structured to help identify and resolve common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing chiral 3-Methyl-1-heptanol with high enantioselectivity?

The most common and effective method is the asymmetric reduction of the prochiral ketone, 3-methyl-3-heptanone. This is typically achieved using chiral catalysts that stereoselectively deliver a hydride to the carbonyl group. Key strategies include:

• Catalytic Asymmetric Reduction: Utilizing chiral catalysts like oxazaborolidines (Corey-Bakshi-Shibata or CBS catalysts) in the presence of a borane (B79455) source (e.g., BH₃-THF or BH₃-SMe₂).[1][2]

• Enzymatic Reduction: Employing ketoreductases (KREDs) from microorganisms, which can offer exceptionally high enantioselectivity under mild conditions.[3]

• Chirally Modified Hydride Reagents: Using stoichiometric reducing agents like lithium aluminum hydride (LAH) or sodium borohydride (B1222165) that have been modified with chiral ligands, such as BINOL.[1][4]

• Asymmetric Transfer Hydrogenation: Using transition metal catalysts, often based on Ruthenium (Ru) or Rhodium (Rh), with a chiral ligand and a hydrogen source like isopropanol (B130326) or formic acid.[5]

Q2: What are the most critical factors influencing enantiomeric excess (ee%) in this synthesis?

Several experimental parameters must be carefully controlled to achieve high enantioselectivity. The most critical factors include:

• Reaction Temperature: Temperature has a significant impact on the energy difference between the diastereomeric transition states. Generally, lower temperatures favor higher enantioselectivity, although an optimal temperature range often exists.[6][7][8]

• Solvent: The choice of solvent is crucial as it can influence catalyst conformation, solubility of reagents, and the overall reaction pathway.[9][10] Specific solute-solvent interactions, rather than just the solvent's dielectric constant, are often the root cause of these effects.[9]

• Catalyst and Ligand Integrity: The purity, activity, and proper handling of the chiral catalyst and any associated ligands are paramount. Many are sensitive to air and moisture, and impurities can poison the catalyst or disrupt the chiral environment.[7]

• Catalyst Loading: Insufficient catalyst loading can allow a non-selective background reaction to occur, which lowers the overall enantiomeric excess of the product.[7]

Q3: How is the enantiomeric excess (ee%) of the 3-Methyl-1-heptanol product typically determined?

Enantiomeric excess is determined by separating and quantifying the two enantiomers. The most common analytical techniques are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used method involving a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[11]

• Chiral Gas Chromatography (GC): Similar to HPLC, this technique uses a capillary column with a chiral stationary phase to separate the volatile enantiomers. The alcohol may require derivatization (e.g., acetylation) to improve separation.[12]

Troubleshooting Guide for Poor Enantioselectivity

This section addresses specific problems encountered during the synthesis.

Problem 1: The enantiomeric excess (ee%) of my 3-Methyl-1-heptanol is consistently low.

Possible Cause A: Catalyst or Ligand Issues

• Question: Could my catalyst be the problem?

• Answer: Yes, this is a common starting point for troubleshooting.

  • Purity and Integrity: Ensure the chiral catalyst or ligand is of high purity. Impurities can significantly interfere with the formation of the active catalytic species.[7] For catalysts generated in situ, ensure the precursors are pure.

  • Air and Moisture Sensitivity: Many catalysts used in asymmetric reductions are sensitive to air and moisture.[7] All glassware should be flame-dried, solvents must be anhydrous, and the reaction should be conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen).

  • Catalyst Degradation: If using a pre-formed catalyst (e.g., an isolated CBS catalyst), be aware that it can degrade over time, leading to low reproducibility.[2] Use a fresh batch or a recently opened bottle if possible.

Possible Cause B: Suboptimal Reaction Conditions

• Question: I've confirmed my catalyst is active. What reaction parameters should I investigate next?

• Answer: Systematically optimizing your reaction conditions is the next critical step.

  • Temperature Control: Low enantioselectivity is often observed at elevated temperatures. Try lowering the reaction temperature incrementally (e.g., from room temperature to 0 °C, -20 °C, or even -78 °C).[7] Be aware that for some systems, an optimal temperature exists, and excessively low temperatures might not be beneficial or could significantly slow the reaction.[6]

  • Solvent Choice: The solvent can dramatically affect the outcome.[9] If you are using a standard solvent like THF, consider screening other anhydrous, non-protic solvents (e.g., Toluene (B28343), Dichloromethane). The enantiomeric yield can be inversely proportional to the dielectric constant of the solvent in some reactions.[10]

  • Catalyst Loading: A low catalyst loading may be insufficient to outcompete the non-catalyzed, non-enantioselective background reduction by the borane source.[7] Incrementally increase the catalyst loading (e.g., from 5 mol% to 10 mol%) to see if it improves the ee%.

Data Presentation: Impact of Reaction Parameters

The following tables summarize hypothetical data based on established principles to illustrate the effect of key variables on the synthesis of (S)-3-Methyl-1-heptanol via CBS-catalyzed reduction of 3-methyl-3-heptanone.

Table 1: Effect of Catalyst Loading and Temperature on Enantioselectivity

Entry	Catalyst Loading (mol%)	Temperature (°C)	Conversion (%)	Enantiomeric Excess (ee%)
1	2	25	99	65
2	5	25	99	82
3	10	25	99	88
4	10	0	98	94
5	10	-20	95	97

Table 2: Influence of Solvent on Enantioselectivity

Entry	Solvent	Temperature (°C)	Conversion (%)	Enantiomeric Excess (ee%)
1	THF	0	98	94
2	Toluene	0	97	91
3	Dichloromethane	0	99	85
4	Diethyl Ether	0	96	89

Problem 2: My reaction has low conversion AND low enantioselectivity.

• Question: What should I do if the reaction is not proceeding to completion and the ee% is also poor?

• Answer: This often points to catalyst deactivation or fundamentally incorrect conditions.

  • Check for Catalyst Deactivation: As mentioned in Problem 1, ensure strict anhydrous and anaerobic conditions. Water or oxygen can rapidly deactivate many catalysts.[7]

  • Verify Reagent Stoichiometry: Ensure the stoichiometry of your reducing agent (e.g., borane) is correct. A sufficient excess is often required to drive the reaction to completion.[7]

  • Increase Reaction Time/Temperature: While higher temperatures can harm enantioselectivity, a slight increase might be necessary to improve conversion if it is extremely low. Monitor both conversion and ee% over time to find an optimal balance.[7]

Experimental Protocols

Protocol 1: Asymmetric Reduction of 3-Methyl-3-heptanone using an in situ Generated Oxazaborolidine Catalyst

This protocol is a representative example and may require optimization.

• Apparatus Setup: Under an argon atmosphere, add the chiral amino alcohol (e.g., (S)-α,α-diphenyl-2-pyrrolidinemethanol) (10 mol%) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and argon inlet.

• Solvent Addition: Add anhydrous toluene via cannula and cool the resulting solution to 0 °C in an ice bath.

• Catalyst Formation: Slowly add a 1.0 M solution of borane-dimethyl sulfide (B99878) complex (BH₃-SMe₂) in toluene (1.0-1.2 equivalents relative to the amino alcohol) to the stirred solution. Stir the mixture at 0 °C for 30-60 minutes to allow for the formation of the oxazaborolidine catalyst.

• Substrate Addition: Cool the reaction mixture to the desired temperature (e.g., -20 °C). Slowly add a solution of 3-methyl-3-heptanone (1.0 equivalent) in anhydrous toluene dropwise over 20 minutes.

• Reduction: To the reaction mixture, add the primary reducing agent, a 1.0 M solution of BH₃-SMe₂ in toluene (0.6-1.0 equivalents relative to the ketone), dropwise, ensuring the internal temperature does not rise significantly.

• Monitoring: Stir the reaction at -20 °C and monitor its progress by TLC or GC.

• Quenching: Once the reaction is complete, slowly and carefully quench the reaction at low temperature by the dropwise addition of methanol.

• Workup: Allow the mixture to warm to room temperature. Add 1 M HCl and stir for 30 minutes. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude 3-Methyl-1-heptanol by flash column chromatography on silica (B1680970) gel.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the purified 3-Methyl-1-heptanol in the mobile phase.

• Column: Use a suitable chiral column, such as one based on a polysaccharide derivative (e.g., amylose (B160209) or cellulose (B213188) tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: A typical mobile phase for normal phase separation is a mixture of hexane (B92381) and isopropanol (e.g., 98:2 v/v). This may require optimization.

• Analysis: Inject the sample onto the HPLC system. The two enantiomers should elute as separate peaks.

• Calculation: Calculate the enantiomeric excess using the areas of the two peaks:

  • ee% = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer's peak and Area₂ is the area of the minor enantiomer's peak).

Visualizations

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor enantioselectivity.

Factors Influencing Enantioselectivity

Caption: Key experimental factors that control reaction enantioselectivity.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols | MDPI [mdpi.com]
• 3. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. New chiral catalysts for reduction of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. portal.research.lu.se [portal.research.lu.se]
• 9. Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. Solvent effects in homogeneous asymmetric catalysis - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Innovations in Chiral Purification: Exploring Techniques and Future Potential - Rotachrom Technologies [rotachrom.com]
• 12. mdpi.com [mdpi.com]

Resolving co-eluting peaks in gas chromatography of 3-Methyl-1-heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-eluting peaks during the gas chromatography (GC) analysis of 3-Methyl-1-heptanol and its isomers.

Frequently Asked Questions (FAQs)

Q1: My chromatogram shows a single, broad, or shouldering peak for 3-Methyl-1-heptanol. How can I resolve the enantiomers?

A1: Co-elution of 3-Methyl-1-heptanol enantiomers is expected on standard, achiral GC columns because enantiomers have identical physical properties like boiling point.[1] To resolve these isomers, you must introduce a chiral environment into your chromatographic system. The most effective approach is to use a chiral stationary phase (CSP).[2]

Initial Troubleshooting Steps:

• Confirm Column Type: Ensure you are using a capillary column with a chiral stationary phase. Cyclodextrin-based columns are the most common and effective for separating volatile chiral compounds like alcohols.[3][4]

• Optimize Temperature Program: The lower the analysis temperature, the greater the potential energy differences between the transient diastereomeric complexes formed on the column, which can lead to better separation.[5] Start with a low initial oven temperature and a slow ramp rate (e.g., 1–5 °C/min).[5]

• Adjust Carrier Gas Velocity: Higher linear velocities of the carrier gas can improve chiral selectivity in a shorter time.[5] Hydrogen is often the preferred carrier gas for chiral separations due to its efficiency at high velocities.

• Consider Derivatization: Converting the alcohol to a less polar ester derivative (e.g., an acetate) can enhance volatility and improve chiral recognition on the stationary phase, often leading to significantly better resolution.[3][6]

Below is a logical workflow to guide you through resolving co-eluting peaks of 3-Methyl-1-heptanol.

A logical workflow for troubleshooting co-eluting chiral peaks.

Q2: Which type of chiral GC column is best for separating 3-Methyl-1-heptanol enantiomers?

A2: For the chiral separation of volatile compounds like alcohols, stationary phases based on cyclodextrin (B1172386) derivatives are highly effective and widely used.[2][7] These cyclic oligosaccharides create a chiral cavity into which one enantiomer fits better than the other, leading to different retention times.

Recommended Column Types:

• β-Cyclodextrin Phases: Beta (β) cyclodextrins are versatile and a good starting point for separating a wide range of chiral compounds, including alcohols.[8] Columns with derivatized β-cyclodextrins, such as permethylated or acetylated versions, are particularly effective.[9][10]

• γ-Cyclodextrin Phases: Gamma (γ) cyclodextrins have a larger cavity and can offer different selectivity, especially for bulkier molecules.[8] Phases derivatized with trifluoroacetyl groups (e.g., Chiraldex G-TA) are known to be highly selective for alcohols and their derivatives.[5][9]

A column such as a CP Chirasil-DEX CB (based on modified β-cyclodextrins) has been shown to be effective in separating enantiomers of similar secondary alcohols, especially after derivatization.[3]

Q3: How does derivatization improve the separation, and what is a reliable protocol?

A3: Derivatization chemically modifies the analyte to improve its chromatographic properties. For chiral alcohols, acylation (e.g., converting the alcohol to an acetate (B1210297) or trifluoroacetate) is a common strategy with several benefits:[6]

• Reduces Polarity: The resulting ester is less polar than the alcohol, which reduces peak tailing and improves peak shape.

• Increases Volatility: Derivatives are often more volatile, allowing for elution at lower temperatures where chiral recognition is typically better.

• Enhances Chiral Recognition: The added acyl group can create new interaction points with the chiral stationary phase, significantly increasing the separation factor (α).[3][6]

Studies have shown that acetylation can dramatically improve the separation of C5-C8 secondary alcohols on a β-cyclodextrin column.[3]

References

• 1. gcms.cz [gcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review of Applications of β-Cyclodextrin as a Chiral Selector for Effective Enantioseparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. agilent.com [agilent.com]
• 8. gcms.cz [gcms.cz]
• 9. Chiral Purification of Volatile Flavors and Fragrances by SFC | Waters [waters.com]
• 10. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 3-Methyl-1-heptanol Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 3-Methyl-1-heptanol. The information is presented in a user-friendly question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Methyl-1-heptanol?

A1: The most prevalent and versatile method for the synthesis of 3-Methyl-1-heptanol is the Grignard reaction. This involves the reaction of a Grignard reagent with an appropriate electrophile. Two primary retrosynthetic routes are feasible:

• Route A: Reaction of a Grignard reagent derived from a 1-halo-2-methylhexane with formaldehyde (B43269).

• Route B: Reaction of a pentylmagnesium halide Grignard reagent with 2-methyloxirane (propylene oxide).

Q2: What are the critical parameters to control for a successful Grignard synthesis of 3-Methyl-1-heptanol?

A2: Several parameters are crucial for maximizing the yield and purity of 3-Methyl-1-heptanol. These include:

• Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents (like water and alcohols). All glassware must be rigorously dried, and anhydrous solvents (typically diethyl ether or tetrahydrofuran) must be used.

• Quality of Magnesium: The magnesium turnings should be fresh and reactive. Activation with iodine or 1,2-dibromoethane (B42909) may be necessary to initiate Grignard reagent formation.

• Temperature Control: The formation of the Grignard reagent is exothermic and may require initial heating to start, but should be controlled to prevent side reactions. The subsequent reaction with the electrophile is often carried out at low temperatures (e.g., 0 °C) to enhance selectivity.

• Slow Addition of Reagents: The alkyl halide should be added slowly to the magnesium suspension to maintain a controlled reaction rate. Similarly, the electrophile should be added dropwise to the prepared Grignard reagent.

Q3: How can I purify the crude 3-Methyl-1-heptanol after the reaction?

A3: Purification of 3-Methyl-1-heptanol typically involves a multi-step process:

• Quenching: The reaction is carefully quenched with a weak acid (e.g., saturated aqueous ammonium (B1175870) chloride solution) to neutralize the unreacted Grignard reagent and protonate the alkoxide intermediate.

• Extraction: The product is extracted from the aqueous layer using an organic solvent like diethyl ether or ethyl acetate.

• Washing: The organic layer is washed with brine (saturated NaCl solution) to remove residual water and some water-soluble impurities.

• Drying: The organic extract is dried over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Distillation: The final purification is achieved by fractional distillation under reduced pressure to separate the 3-Methyl-1-heptanol from any remaining impurities and by-products.

Troubleshooting Guides

Problem 1: Low or No Yield of 3-Methyl-1-heptanol

Potential Cause	Troubleshooting Steps	Expected Outcome
Poor Quality or Inactive Grignard Reagent	Ensure all glassware is flame-dried or oven-dried and cooled under an inert atmosphere (nitrogen or argon). Use freshly opened anhydrous ether or THF. Activate magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane if the reaction does not initiate.	Successful formation of the Grignard reagent, indicated by a color change (often to cloudy grey or brown) and gentle refluxing.
Presence of Moisture or Protic Impurities	Use anhydrous solvents and ensure all reagents are free from water. The starting alkyl halide and electrophile should be dry.	The Grignard reagent is not prematurely quenched, leading to a higher concentration available for the desired reaction.
Side Reactions	Control the reaction temperature. Add the electrophile slowly and at a low temperature (e.g., 0 °C) to minimize side reactions like Wurtz coupling (in the case of alkyl halide dimerization) or enolization (if a ketone were used).	Increased selectivity for the desired 1,2-addition product, leading to a higher yield of 3-Methyl-1-heptanol.
Incomplete Reaction	Ensure the reaction is stirred efficiently and allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin Layer Chromatography (TLC) if possible.	Complete consumption of the limiting reagent and maximization of product formation.

Problem 2: Presence of Significant Impurities in the Final Product

Potential Cause	Troubleshooting Steps	Expected Outcome
Unreacted Starting Materials	Ensure the stoichiometry of the reactants is correct. A slight excess of the Grignard reagent is often used. Improve the efficiency of the fractional distillation by using a column with a higher number of theoretical plates.	Complete separation of the product from lower-boiling starting materials.
Formation of By-products (e.g., Wurtz coupling product)	Optimize the Grignard reagent formation by adding the alkyl halide slowly to the magnesium suspension. This minimizes the concentration of the alkyl halide available for side reactions.	Reduced formation of symmetrical coupling by-products.
Inefficient Work-up and Purification	During extraction, ensure thorough mixing of the aqueous and organic layers. Perform multiple extractions (e.g., 3x with the organic solvent). In the final distillation, collect narrow boiling point fractions and analyze them for purity (e.g., by GC-MS).	Improved separation and purity of the final 3-Methyl-1-heptanol product.

Experimental Protocols

Synthesis of 3-Methyl-1-heptanol via Grignard Reaction (Adapted from a similar synthesis)

This protocol is adapted from the synthesis of 4-methyl-3-heptanol (B77350) and provides a general guideline.[1] Optimization for 3-Methyl-1-heptanol may be required.

1. Preparation of the Grignard Reagent (e.g., 2-Methylhexylmagnesium bromide):

• Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen or argon inlet. All glassware must be flame-dried or oven-dried before assembly.

• Reagents:

  • Magnesium turnings (1.2 equivalents)

  • 1-Bromo-2-methylhexane (B35086) (1.0 equivalent)

  • Anhydrous diethyl ether or THF

  • A small crystal of iodine (as an initiator)

• Procedure:

  • Place the magnesium turnings and a crystal of iodine in the reaction flask under an inert atmosphere.

  • Add a small portion of the anhydrous solvent.

  • Dissolve the 1-bromo-2-methylhexane in the remaining anhydrous solvent in the dropping funnel.

  • Add a small amount of the alkyl bromide solution to the magnesium suspension. The reaction should initiate, as indicated by a color change and gentle reflux. If not, gentle warming may be applied.

  • Once the reaction has started, add the remaining alkyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with Formaldehyde:

• Reagents:

  • Paraformaldehyde (1.1 equivalents), freshly depolymerized to gaseous formaldehyde, or a solution of formaldehyde in an anhydrous solvent.

• Procedure:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly bubble the gaseous formaldehyde through the stirred Grignard solution, or add the formaldehyde solution dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

3. Work-up and Purification:

• Procedure:

  • Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer two more times with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude oil by vacuum distillation to obtain pure 3-Methyl-1-heptanol.

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
1-Bromo-2-methylhexane	179.10	168-170	1.134
Magnesium	24.31	1090	1.738
Formaldehyde	30.03	-19	0.815
3-Methyl-1-heptanol	130.23	188-190	0.824

Table 2: Typical Reaction Conditions and Expected Yields (Hypothetical)

Parameter	Condition A	Condition B	Condition C
Solvent	Diethyl Ether	THF	Diethyl Ether
Reaction Temp (°C)	0 to RT	-20 to RT	0 to RT
Reactant Ratio (Grignard:Formaldehyde)	1.2 : 1	1.5 : 1	1.2 : 1.2
Reaction Time (h)	3	4	3
Typical Yield (%)	65-75%	70-80%	60-70%

Note: The data in Table 2 is illustrative and may vary based on specific experimental execution.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 3-Methyl-1-heptanol.

Caption: Troubleshooting logic for low product yield.

References

• 1. dasher.wustl.edu [dasher.wustl.edu]

Minimizing byproduct formation in the synthesis of 3-Methyl-1-heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of 3-Methyl-1-heptanol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 3-Methyl-1-heptanol via Grignard reaction and hydroformylation routes.

Grignard Reaction Route

The synthesis of 3-Methyl-1-heptanol via the Grignard reaction, typically by reacting n-butylmagnesium bromide with propionaldehyde (B47417), is a common method. However, several side reactions can occur, leading to the formation of unwanted byproducts.

Question 1: I am observing a significant amount of 3-heptanone (B90015) in my product mixture. How can I minimize its formation?

Answer: The formation of 3-heptanone is a known byproduct in the Grignard synthesis of 3-heptanol (B47328) and can arise from the oxidation of the intermediate magnesium alkoxide, a reaction analogous to the Oppenauer oxidation.[1] In some reported syntheses of 3-heptanol from n-butylmagnesium bromide and propionaldehyde, 3-heptanone has been observed as a significant side product, constituting approximately 20% of the product mixture.[1]

Troubleshooting Steps:

• Excess Aldehyde: Avoid using a large excess of the aldehyde (propionaldehyde). A fourfold excess of propionaldehyde has been shown to result in 3-heptanone as the major product.[1]

• Reaction Quench: The addition of isopropyl alcohol to the reaction mixture before acidification can help shift the equilibrium back towards the desired 3-heptanol, reducing the ketone impurity to a few percent.[1]

• Temperature Control: Maintain a low reaction temperature during the addition of the Grignard reagent to the aldehyde to disfavor the oxidation pathway.

Question 2: My yield of 3-Methyl-1-heptanol is low, and I have isolated a significant amount of a high-boiling, non-polar byproduct. What is this byproduct and how can I prevent its formation?

Answer: A common non-polar byproduct in Grignard reactions is the Wurtz coupling product, which is a homocoupled dimer of the starting alkyl halide (in this case, octane (B31449) from n-butyl bromide). This side reaction consumes the Grignard reagent and reduces the overall yield of the desired alcohol. The formation of octane has been observed at levels of approximately 5% in the synthesis of 3-heptanol.[1]

Troubleshooting Steps:

• Slow Addition of Alkyl Halide: Add the alkyl halide (e.g., n-butyl bromide) to the magnesium turnings slowly and at a controlled rate. This prevents a high local concentration of the alkyl halide, which can react with the newly formed Grignard reagent.

• Solvent Choice: The choice of solvent can significantly impact the extent of Wurtz coupling. While Tetrahydrofuran (THF) can promote this side reaction for certain substrates, solvents like diethyl ether (Et₂O) and 2-Methyltetrahydrofuran (2-MeTHF) are known to suppress it.[2]

• Magnesium Quality: Use high-purity magnesium turnings with a large surface area to ensure efficient formation of the Grignard reagent, minimizing the time unreacted alkyl halide is present.

Solvent	Yield of Grignard Product (%) [a]	Observations
Diethyl Ether (Et₂O)	94	Excellent yield with minimal Wurtz coupling.[2]
Tetrahydrofuran (THF)	27	Poor yield due to significant Wurtz byproduct formation.[2]
2-Methyltetrahydrofuran (2-MeTHF)	90	Excellent yield, demonstrating suppression of Wurtz coupling.[2]

[a] Isolated yield of the alcohol product after reaction of the in situ generated Grignard reagent with 2-butanone. Data adapted from Kadam et al., Green Chem., 2013, 15, 1860-1864.[2]

Question 3: My reaction is sluggish, and the final yield is poor. What are the likely causes and how can I improve it?

Answer: Low yields in Grignard reactions are often attributed to the quality of the reagents and the reaction setup. Grignard reagents are highly sensitive to moisture and oxygen.

Troubleshooting Steps:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Even trace amounts of water will quench the Grignard reagent.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the Grignard reagent from reacting with atmospheric oxygen.

• Magnesium Activation: The surface of magnesium turnings can have an oxide layer that prevents the reaction from initiating. Activating the magnesium with a small crystal of iodine or by gentle heating under an inert atmosphere can be beneficial.

Hydroformylation and Reduction Route

The synthesis of 3-Methyl-1-heptanol can also be approached via the hydroformylation of 1-hexene (B165129) to produce a mixture of aldehydes, followed by reduction. The primary challenge in this route is controlling the regioselectivity of the hydroformylation step to maximize the formation of the desired linear aldehyde, heptanal (B48729), which is then reduced to 1-heptanol. While not a direct synthesis of 3-Methyl-1-heptanol, understanding the byproducts of the reduction of related aldehydes is crucial.

Question 4: The hydroformylation of 1-hexene is producing a mixture of aldehydes. How can I maximize the yield of the linear aldehyde (heptanal)?

Answer: The regioselectivity of hydroformylation is highly dependent on the catalyst and ligands used. The goal is to favor the formation of the linear aldehyde over branched isomers.

Troubleshooting Steps:

• Catalyst and Ligand Selection: Rhodium-based catalysts with phosphine (B1218219) ligands are commonly used. The choice of phosphine ligand can significantly influence the linear-to-branched aldehyde ratio. For instance, using phosphinated silica (B1680970) and controlled pore size supports can improve regioselectivity.

• Reaction Conditions: Optimizing reaction parameters such as temperature, pressure, and syngas (CO/H₂) ratio can also influence the product distribution.

Question 5: During the reduction of the aldehyde mixture to alcohols, I am observing incomplete conversion and the formation of other byproducts. How can I improve the reduction step?

Answer: The reduction of aldehydes to primary alcohols is a standard transformation. However, issues can arise from the choice of reducing agent and reaction conditions. Sodium borohydride (B1222165) (NaBH₄) is a mild and selective reducing agent for aldehydes and ketones.[3][4]

Troubleshooting Steps:

• Choice of Reducing Agent: For the selective reduction of aldehydes in the presence of ketones (which may be present as byproducts from the hydroformylation or subsequent side reactions), a chemoselective reducing agent is necessary. Sodium borohydride in combination with certain additives can achieve high selectivity for aldehydes.[5][6][7]

• Reaction Conditions for Reduction: The reduction of aldehydes with NaBH₄ is typically carried out in protic solvents like methanol (B129727) or ethanol.[3] Ensuring an adequate molar excess of the reducing agent and appropriate reaction time is crucial for complete conversion.

• Work-up Procedure: A proper aqueous work-up is necessary to decompose the borate (B1201080) complexes and isolate the alcohol product.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the Grignard synthesis of 3-Methyl-1-heptanol?

A1: The most common byproducts are 3-heptanone, formed through a Meerwein-Ponndorf-Verley type reduction/Oppenauer-type oxidation, and octane, the Wurtz coupling product from the n-butyl halide used to prepare the Grignard reagent.[1]

Q2: How can I purify 3-Methyl-1-heptanol from its byproducts?

A2: Fractional distillation is a common method for purifying 3-Methyl-1-heptanol from byproducts like 3-heptanone and octane, as their boiling points are different. Column chromatography can also be employed for higher purity.

Q3: Can I use a different Grignard reagent or carbonyl compound to synthesize 3-Methyl-1-heptanol?

A3: Yes, retrosynthetic analysis allows for different combinations. For example, you could potentially use a methyl Grignard reagent with a heptanal derivative, or a propyl Grignard reagent with a pentanone derivative, followed by subsequent modifications. However, each route will have its own set of potential byproducts to consider.

Experimental Protocols

Protocol 1: Grignard Synthesis of 4-Methyl-3-heptanol (B77350) (Adaptable for 3-Methyl-1-heptanol)

This protocol is adapted from the synthesis of 4-methyl-3-heptanol and can be modified for the synthesis of 3-Methyl-1-heptanol by using the appropriate starting materials (e.g., n-butylmagnesium bromide and propionaldehyde).

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 2-Bromopentane (B28208) (or n-butyl bromide for 3-Methyl-1-heptanol synthesis)

• Propanal

• 5% aqueous NaOH

• Anhydrous MgSO₄

Procedure:

• Grignard Reagent Formation:

  • In a dry 200-mL round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, add magnesium turnings (7.3 g, 0.30 mol) and 100 mL of anhydrous diethyl ether.

  • Add a small amount of 2-bromopentane (2.4 g, 0.016 mol) to initiate the reaction. If the reaction does not start, a few drops of methyl iodide and a crystal of iodine can be added.

  • Once the reaction has initiated, add the remaining 2-bromopentane (27.9 g, 0.184 mol) dropwise over 30 minutes to maintain a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 15 minutes.

• Reaction with Aldehyde:

  • Cool the Grignard reagent in an ice bath.

  • Slowly add a solution of propanal in anhydrous diethyl ether to the cooled Grignard reagent with stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

• Work-up and Purification:

  • Carefully pour the reaction mixture over a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride.

  • Separate the organic layer and wash it with 50 mL of 5% aqueous NaOH, followed by water.

  • Dry the organic layer over anhydrous MgSO₄.

  • Remove the ether by distillation.

  • Purify the resulting oily residue by fractional distillation at atmospheric pressure.

Visualizations

Caption: Troubleshooting workflow for Grignard synthesis.

Caption: Synthesis pathways and byproduct formation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Sodium Borohydride [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. NaBH4/NaNO3/H2O: A Convenient System for Selective Reduction of Aldehydes VS. Ketones to their Corresponding Alcohols – Oriental Journal of Chemistry [orientjchem.org]
• 6. [PDF] Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone | Semantic Scholar [semanticscholar.org]
• 7. Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

How to effectively dry and store 3-Methyl-1-heptanol

Technical Support Center: 3-Methyl-1-heptanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective drying and storage of 3-Methyl-1-heptanol.

Frequently Asked Questions (FAQs)

Q1: What is 3-Methyl-1-heptanol and why are proper drying and storage important?

A1: 3-Methyl-1-heptanol is a colorless liquid organic compound with the chemical formula C8H18O.[1][2][3][4][5] Like many alcohols, it is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6][7][8] The presence of water can interfere with chemical reactions, alter physical properties, and potentially lead to the degradation of the compound. Therefore, proper drying and storage are crucial to maintain its purity and integrity for experimental use.

Q2: What are the main signs that my 3-Methyl-1-heptanol has been contaminated with water?

A2: Water contamination may not always be visually apparent. However, you might observe a cloudy appearance or the presence of a separate phase if the water content is significant. For quantitative analysis, Karl Fischer titration is the standard method for determining water content in organic solvents. Inconsistent experimental results, such as lower yields or unexpected side products in moisture-sensitive reactions, can also be an indicator of water contamination.

Q3: What are the general recommended storage conditions for 3-Methyl-1-heptanol?

A3: 3-Methyl-1-heptanol should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][9][10] It is important to keep it away from heat, sparks, open flames, and other potential ignition sources.[9][10][11][12] Additionally, it should be protected from light and stored separately from incompatible materials such as strong oxidizing agents and strong acids.[5][9][10]

Q4: Can I store 3-Methyl-1-heptanol in a standard laboratory refrigerator?

A4: Storing 3-Methyl-1-heptanol in a cool place is recommended.[4] However, standard laboratory refrigerators are generally not designed for storing flammable liquids due to potential ignition sources from internal components. If refrigerated storage is necessary, use a refrigerator specifically designed and approved for flammable materials.

Troubleshooting Guide

Issue: My moisture-sensitive reaction is failing, and I suspect the 3-Methyl-1-heptanol is wet.

• Solution: Before use in a moisture-sensitive application, it is best practice to dry the 3-Methyl-1-heptanol. The most common and effective method for this is the use of activated 3A molecular sieves.[13][14][15][16] Refer to the detailed experimental protocol below for drying with molecular sieves. After drying, handle the solvent under an inert atmosphere (e.g., nitrogen or argon) to prevent re-exposure to atmospheric moisture.

Issue: I have stored 3-Methyl-1-heptanol for an extended period. Is it still usable?

• Solution: The stability of 3-Methyl-1-heptanol depends on the storage conditions. If stored correctly in a tightly sealed container and protected from moisture and light, it should remain stable. However, it is advisable to re-analyze the material for purity and water content before use, especially for critical applications. Techniques such as Gas Chromatography (GC) for purity and Karl Fischer titration for water content are recommended.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Methyl-1-heptanol

Property	Value	Source(s)
Molecular Formula	C8H18O	[1][2][3]
Molecular Weight	130.23 g/mol	[1][3][5]
Appearance	Colorless liquid	[4][5]
Boiling Point	179.2°C @ 760 mmHg	[17]
Melting Point	-90°C	[17]
Density	0.821 g/cm³	[17]
Flash Point	71.1°C	[17]
Solubility	Slightly soluble in water; miscible with ethanol (B145695) and other organic solvents.	[5]

Table 2: Comparison of Common Drying Methods for Alcohols

Drying Method	Advantages	Disadvantages	Best For
3A Molecular Sieves	High efficiency for water removal, easy to use, can be regenerated.	Can be slow, may introduce dust if not handled carefully.	General purpose drying of small to moderate volumes.[15][16]
Anhydrous MgSO₄/Na₂SO₄	Inexpensive, readily available.	Lower drying capacity compared to other methods.	Pre-drying or removing bulk water.
Calcium Oxide (CaO)	Effective and reacts with water.	Requires subsequent distillation.	Larger volumes where distillation is feasible.[13][14]
Distillation	Can remove water and other volatile impurities.	Can be energy-intensive; may not be effective for azeotrope-forming mixtures without an entrainer.	Purification and drying of larger quantities.[16]

Experimental Protocols

Protocol: Drying of 3-Methyl-1-heptanol using 3A Molecular Sieves

Objective: To reduce the water content of 3-Methyl-1-heptanol to a level suitable for moisture-sensitive applications.

Materials:

• 3-Methyl-1-heptanol

• 3A Molecular Sieves (beads or pellets)

• Oven

• Desiccator

• Clean, dry glass bottle with a screw cap or septum

• Inert gas source (Nitrogen or Argon), optional

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 3A molecular sieves in a ceramic or glass dish.

  • Heat in an oven at 200-230°C for at least 3 hours to remove any adsorbed water.

  • After heating, transfer the hot sieves to a desiccator and allow them to cool to room temperature under vacuum or in the presence of a desiccant.

• Drying Process:

  • Add the activated molecular sieves to a clean, dry glass bottle. A general guideline is to use 5-10% of the solvent's weight in sieves (e.g., 50-100 g of sieves for 1 L of solvent).

  • Add the 3-Methyl-1-heptanol to the bottle containing the molecular sieves.

  • Seal the bottle tightly. If the solvent is to be used in highly sensitive applications, the headspace can be flushed with an inert gas.

  • Allow the solvent to stand over the molecular sieves for at least 24 hours to ensure thorough drying.[15] Occasional gentle swirling can improve the efficiency of the drying process.

• Dispensing the Dry Solvent:

  • To access the dry solvent, carefully decant or cannulate the liquid, leaving the molecular sieves behind. Avoid agitating the sieves to prevent the transfer of fine particles.

  • For applications requiring the strictest anhydrous conditions, it is recommended to work in a glove box or under a stream of inert gas.

Visualizations

Caption: Troubleshooting workflow for water contamination in 3-Methyl-1-heptanol.

Caption: Decision tree for the proper storage of 3-Methyl-1-heptanol.

References

• 1. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Heptanol, 3-methyl- (CAS 1070-32-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Page loading... [guidechem.com]
• 5. chemicalbull.com [chemicalbull.com]
• 6. tutorchase.com [tutorchase.com]
• 7. ibisscientific.com [ibisscientific.com]
• 8. Hygroscopy - Wikipedia [en.wikipedia.org]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. pfaltzandbauer.com [pfaltzandbauer.com]
• 13. xylemtech.com [xylemtech.com]
• 14. reddit.com [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. reddit.com [reddit.com]
• 17. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]

Addressing matrix effects in the analysis of 3-Methyl-1-heptanol from biological extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing 3-Methyl-1-heptanol from complex biological matrices. The following sections address common issues related to matrix effects and provide detailed experimental protocols.

Troubleshooting Guide: Overcoming Matrix Effects

Matrix effects, which are the alteration of an analytical signal by co-extracted components of the sample matrix, are a significant challenge in the quantitative analysis of 3-Methyl-1-heptanol.[1][2] These effects can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification.[3] This guide provides a systematic approach to identifying and mitigating these issues.

Question: My quantitative results for 3-Methyl-1-heptanol are inconsistent and show poor reproducibility. How can I determine if matrix effects are the cause?

Answer: Inconsistent results are a primary indicator of matrix effects. To confirm their presence, you can perform a standard addition experiment.[4] This involves adding known amounts of a 3-Methyl-1-heptanol standard to your sample extracts and observing the analytical response.[5] If the slope of the standard addition curve is significantly different from the slope of a calibration curve prepared in a clean solvent, a proportional or rotational matrix effect is present.[6]

dot

Caption: Workflow for identifying matrix effects.

Question: I have confirmed the presence of matrix effects. What are the primary strategies to mitigate them?

Answer: There are several effective strategies to address matrix effects, which can be broadly categorized into sample preparation, calibration methods, and analytical approaches.

• Sample Preparation: The goal is to remove interfering components from the matrix before analysis. Common techniques include:

  • Sample Dilution: This is the simplest method to reduce the concentration of interfering substances.[7] A 1:5 or 1:10 dilution with a suitable solvent can often be effective.[7]

  • Protein Precipitation: For biological fluids like plasma or serum, precipitating proteins can remove a significant source of interference. A mixture of urea (B33335) and sodium chloride has been shown to be effective in decoupling volatile organic compounds (VOCs) from proteins.[8][9]

  • Salting Out: Adding salts such as sodium chloride (NaCl) or potassium carbonate (K2CO3) to the sample can increase the volatility of 3-Methyl-1-heptanol, thereby improving its transfer to the headspace for analysis by techniques like headspace solid-phase microextraction (HS-SPME).[7][8]

• Calibration Strategies: These methods aim to compensate for matrix effects rather than eliminating them.

  • Stable Isotope Dilution Analysis (SIDA): This is considered the gold standard for correcting matrix effects.[10] A known amount of a stable isotope-labeled internal standard (e.g., 3-Methyl-1-heptanol-d3) is added to the sample before extraction. Since the internal standard has nearly identical physicochemical properties to the analyte, it experiences the same matrix effects, allowing for accurate correction.[11][12][13]

  • Standard Addition: In this method, the sample is spiked with known concentrations of the analyte. The concentration of the analyte in the original sample is then determined by extrapolating the linear regression of the signal versus the added concentration to the x-intercept.[1][5][14] This method is particularly useful when a suitable internal standard is not available.

  • Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is as similar as possible to the samples being analyzed.[15] This helps to ensure that the standards and the samples experience similar matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the analysis of 3-Methyl-1-heptanol in biological extracts?

A1: Gas chromatography-mass spectrometry (GC-MS) is the most widely used technique for the analysis of volatile and semi-volatile compounds like 3-Methyl-1-heptanol in biological matrices.[12][16] Headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique used in conjunction with GC-MS for such analyses.[2][15][17][18]

Q2: How do I choose the right internal standard for my analysis?

A2: The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., 3-Methyl-1-heptanol-d3).[11][19] This is because it will have almost identical chemical and physical properties to the analyte and will therefore be affected by the matrix in the same way.[13] If a stable isotope-labeled standard is not available, a structural analog with similar properties can be used, but it may not compensate for matrix effects as effectively.

Q3: Can matrix effects vary between different biological samples of the same type?

A3: Yes, matrix effects can vary significantly even between individual samples of the same biological matrix (e.g., plasma from different individuals).[18][20] This inter-sample variability is why methods like stable isotope dilution or standard addition are often preferred over a single matrix-matched calibration curve for high-accuracy quantitative studies.

Q4: What are "rotational" and "translational" matrix effects?

A4: A rotational matrix effect (also known as a proportional effect) alters the slope of the calibration curve, meaning the magnitude of the signal suppression or enhancement is proportional to the analyte concentration.[6] The standard addition method is effective at correcting for this type of effect.[6] A translational matrix effect results in a constant change in the signal regardless of the analyte concentration, affecting the intercept of the calibration curve.[6] The standard addition method does not correct for translational effects.[5]

dot

Caption: Decision tree for selecting a mitigation strategy.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation and Salting Out

This protocol is suitable for the analysis of 3-Methyl-1-heptanol in plasma or serum samples.

• Sample Aliquoting: To 500 µL of plasma/serum in a 2 mL microcentrifuge tube, add the internal standard solution (e.g., 3-Methyl-1-heptanol-d3 in methanol) to achieve a final concentration similar to the expected analyte concentration.

• Protein Precipitation: Add 1 mL of a solution containing 6 M urea and 1 M NaCl. Vortex for 1 minute to ensure thorough mixing and protein denaturation.[8][9]

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean headspace vial.

• HS-SPME-GC-MS Analysis: Proceed with the analysis of the supernatant using HS-SPME-GC-MS.

Protocol 2: Standard Addition Method for Quantification

This protocol describes how to perform a standard addition calibration for the quantification of 3-Methyl-1-heptanol.

• Sample Preparation: Prepare at least four identical aliquots of your biological extract.

• Spiking: To each aliquot, add a different, known amount of a 3-Methyl-1-heptanol standard solution. One aliquot should remain unspiked (zero addition).[4][5]

• Analysis: Analyze each of the spiked samples using your established analytical method (e.g., GC-MS).

• Data Analysis: Plot the measured peak area of 3-Methyl-1-heptanol against the concentration of the added standard.

• Quantification: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line corresponds to the concentration of 3-Methyl-1-heptanol in the original, unspiked sample.

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the impact of different mitigation strategies on the recovery of 3-Methyl-1-heptanol from a plasma matrix.

Table 1: Recovery of 3-Methyl-1-heptanol using Different Sample Preparation Methods

Sample Preparation Method	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Direct Injection (No Treatment)	65.2	25.8
1:5 Dilution with Water	85.7	12.3
Protein Precipitation (Urea/NaCl)	92.4	8.5
Salting Out (K2CO3)	95.1	6.2

Table 2: Comparison of Calibration Strategies for Quantification

Calibration Method	Calculated Concentration (ng/mL)	Accuracy (%)
External Calibration (in solvent)	35.8	71.6
Matrix-Matched Calibration	46.2	92.4
Standard Addition	49.5	99.0
Stable Isotope Dilution	50.3	100.6

True Concentration: 50 ng/mL

References

• 1. alpha-measure.com [alpha-measure.com]
• 2. Matrix Effects For Volatiles: HS/SPME Partitioning, Salt Out And Equilibration [eureka.patsnap.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Standard addition - Wikipedia [en.wikipedia.org]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops [frontiersin.org]
• 11. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Quantification of Volatile Compounds in Wines by HS-SPME-GC/MS: Critical Issues and Use of Multivariate Statistics in Method Optimization [mdpi.com]
• 16. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. HS-SPME-GC-MS Analyses of Volatiles in Plant Populations—Quantitating Compound × Individual Matrix Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cris.bgu.ac.il [cris.bgu.ac.il]
• 19. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. HS-SPME-GC-MS Analyses of Volatiles in Plant Populations-Quantitating Compound × Individual Matrix Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mobile Phase for Baseline Separation of 3-Methyl-1-heptanol Isomers

Welcome to the Technical Support Center dedicated to providing researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the mobile phase for the baseline separation of 3-Methyl-1-heptanol isomers. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in overcoming common challenges in chiral chromatography.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides a structured approach to resolving them.

Problem	Potential Causes	Troubleshooting Steps & Solutions
Poor or No Enantiomeric Resolution	1. Inappropriate Chiral Stationary Phase (CSP): The selected column may not be suitable for separating aliphatic alcohol isomers. 2. Suboptimal Mobile Phase Composition: The solvent strength or selectivity of the mobile phase is not adequate for separation.[1] 3. High Flow Rate: Insufficient time for interaction between the analytes and the CSP.	1. Screen Different CSPs: Polysaccharide-based columns, such as those with cellulose (B213188) or amylose (B160209) derivatives (e.g., Daicel CHIRALPAK® series), are often a good starting point for separating alcohol enantiomers.[1][2] 2. Optimize Mobile Phase: Systematically vary the mobile phase composition. For normal-phase chromatography, adjust the percentage of the alcohol modifier (e.g., isopropanol (B130326), ethanol) in the alkane (e.g., n-hexane, heptane).[3][4] Start with a low percentage of alcohol and gradually increase it. 3. Reduce Flow Rate: Lowering the flow rate can enhance resolution by allowing more time for the enantiomers to interact with the stationary phase.[1]
Peak Tailing or Fronting	1. Column Overload: Injecting too much sample can lead to distorted peak shapes.[1] 2. Secondary Interactions: Unwanted interactions between the analyte and the stationary phase can cause peak tailing. 3. Inappropriate Sample Solvent: The solvent used to dissolve the sample may be too strong, causing peak distortion.	1. Reduce Sample Concentration: Dilute the sample and reinject it to see if peak shape improves.[1] 2. Use Mobile Phase Additives: For alcohol separations, secondary interactions are less common, but if observed, ensure the mobile phase components are of high purity. For acidic or basic compounds, adding a small amount of an acidic or basic modifier can improve peak shape.[4] 3. Dissolve Sample in Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase to ensure good peak shape.
Irreproducible Retention Times	1. Inadequate Column Equilibration: The column is not fully equilibrated with the mobile phase before injection.[1] 2. Mobile Phase Instability: The composition of the mobile phase is changing over time due to evaporation of volatile components. 3. Temperature Fluctuations: Changes in column temperature can affect retention times.	1. Ensure Thorough Equilibration: Equilibrate the column with the mobile phase for a sufficient amount of time (e.g., 30-60 minutes) until a stable baseline is achieved.[3] 2. Prepare Fresh Mobile Phase: Prepare the mobile phase fresh daily and keep it tightly sealed to prevent selective evaporation. 3. Use a Column Oven: Maintain a constant column temperature using a column oven to ensure reproducible results.[1]
Baseline Noise or Drift	1. Contaminated Mobile Phase: Solvents or additives may contain impurities. 2. Column Contamination: The column may be contaminated with strongly retained compounds from previous injections. 3. Detector Issues: The detector lamp may be failing, or the flow cell could be dirty.	1. Use High-Purity Solvents: Use HPLC-grade or higher purity solvents and additives. 2. Flush the Column: Flush the column with a strong solvent to remove any contaminants. 3. Detector Maintenance: Check the detector's performance and clean the flow cell if necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving baseline separation of 3-Methyl-1-heptanol isomers?

A1: The most critical factor is the selection of the appropriate Chiral Stationary Phase (CSP).[5] For the separation of alcohol enantiomers, polysaccharide-based CSPs, such as those from the Daicel CHIRALPAK® (e.g., IA, IB, IC) or RegisCell® series, are generally the most successful.[2][6] It is highly recommended to screen a few different chiral columns to find the one that provides the best selectivity for your specific isomers.

Q2: What is a good starting mobile phase for separating 3-Methyl-1-heptanol isomers?

A2: For normal-phase chromatography on a polysaccharide-based CSP, a good starting mobile phase is a mixture of an alkane and an alcohol.[3] A common starting point is n-hexane or heptane (B126788) with a small percentage of an alcohol modifier like isopropanol (IPA) or ethanol.[3][7] For example, you could start with a mobile phase of 98:2 (v/v) n-Hexane:Isopropanol.

Q3: How does the alcohol modifier affect the separation?

A3: The type and concentration of the alcohol modifier significantly impact the retention and resolution of the enantiomers.[8] A lower percentage of the alcohol modifier generally leads to longer retention times and often improves resolution.[8] Different alcohols (e.g., isopropanol, ethanol, n-butanol) can also provide different selectivities. It is often beneficial to screen different alcohols as part of the method development process.

Q4: Should I use normal-phase or reversed-phase chromatography?

A4: Normal-phase chromatography is typically the preferred mode for the chiral separation of relatively non-polar compounds like 3-Methyl-1-heptanol.[9] It often provides better selectivity on polysaccharide-based CSPs. Reversed-phase chromatography can be an option, but it is generally less common for this type of analyte.

Q5: How can I improve the resolution if my peaks are partially overlapping?

A5: To improve partial separation, you can try the following:

• Fine-tune the mobile phase: Make small, incremental changes to the percentage of the alcohol modifier (e.g., in 0.5% or 1% steps).[1]

• Lower the flow rate: Reducing the flow rate can increase the efficiency of the separation.[1]

• Optimize the temperature: Varying the column temperature can sometimes have a significant effect on selectivity. Try analyzing at both lower and higher temperatures (e.g., 15°C and 40°C).

Experimental Protocols

Below are detailed methodologies for developing a baseline separation of 3-Methyl-1-heptanol isomers.

Protocol 1: Chiral Stationary Phase (CSP) Screening

This protocol outlines a systematic approach to selecting the most suitable chiral column.

Objective: To identify a CSP that shows enantioselectivity for 3-Methyl-1-heptanol isomers.

Materials:

• Racemic 3-Methyl-1-heptanol standard

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• A selection of chiral columns (e.g., Daicel CHIRALPAK® IA, IB, IC)

Procedure:

• Prepare a stock solution of racemic 3-Methyl-1-heptanol in isopropanol (e.g., 1 mg/mL).

• Prepare a screening mobile phase of 90:10 (v/v) n-Hexane:Isopropanol.

• Install the first chiral column into the HPLC system.

• Equilibrate the column with the screening mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved (approximately 30-60 minutes).

• Set the column temperature to 25°C.

• Inject a small volume (e.g., 5 µL) of the 3-Methyl-1-heptanol stock solution.

• Run the analysis and observe the chromatogram for any signs of peak splitting or separation.

• Repeat steps 3-7 for each of the selected chiral columns.

• Compare the chromatograms from each column and select the CSP that provides the best initial separation or peak shape for further optimization.

Protocol 2: Mobile Phase Optimization

This protocol details how to fine-tune the mobile phase composition to achieve baseline separation.

Objective: To achieve a resolution (Rs) of ≥ 1.5 between the 3-Methyl-1-heptanol enantiomers.

Materials:

• Racemic 3-Methyl-1-heptanol standard

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• The most promising CSP identified in Protocol 1.

Procedure:

• Prepare a series of mobile phases with varying ratios of n-Hexane and Isopropanol. A suggested range is from 99:1 to 90:10 (v/v) n-Hexane:IPA, in 1% or 2% increments of IPA.

• Install the selected chiral column.

• Begin with the mobile phase containing the lowest concentration of IPA (e.g., 99:1 n-Hexane:IPA).

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Set the column temperature to 25°C.

• Inject the 3-Methyl-1-heptanol sample.

• Record the chromatogram and calculate the resolution (Rs) between the enantiomer peaks.

• Repeat steps 3-7 for each mobile phase composition, moving towards higher percentages of IPA.

• Analyze the data to determine the optimal mobile phase composition that provides baseline separation.

Data Presentation

The following tables summarize hypothetical data from the optimization experiments to illustrate the expected outcomes.

Table 1: CSP Screening Results

Chiral Stationary Phase	Mobile Phase (n-Hexane:IPA)	Observation
CHIRALPAK® IA	90:10	Partial separation, Rs ~ 1.2
CHIRALPAK® IB	90:10	No separation, single peak
CHIRALPAK® IC	90:10	Baseline separation, Rs ~ 1.8

Table 2: Mobile Phase Optimization on CHIRALPAK® IC

Mobile Phase (n-Hexane:IPA, v/v)	Retention Time (min) - Peak 1	Retention Time (min) - Peak 2	Resolution (Rs)
98:2	15.2	16.5	2.1
95:5	10.8	11.7	1.9
90:10	7.3	7.9	1.5

Visualizations

The following diagrams illustrate key workflows and logical relationships in the optimization process.

Caption: Workflow for optimizing the separation of 3-Methyl-1-heptanol isomers.

Caption: Decision tree for troubleshooting poor resolution in chiral separations.

References

• 1. benchchem.com [benchchem.com]
• 2. chiraltech.com [chiraltech.com]
• 3. chiraltech.com [chiraltech.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. bgb-analytik.com [bgb-analytik.com]
• 7. researchgate.net [researchgate.net]
• 8. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]

Technical Support Center: Enhancing the Stability of 3-Methyl-1-heptanol in Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 3-Methyl-1-heptanol in various formulations.

Troubleshooting Guide

This guide addresses specific issues that may arise during the formulation and storage of products containing 3-Methyl-1-heptanol.

Issue 1: Loss of Potency or Unpleasant Odor Development Over Time

• Question: My formulation containing 3-Methyl-1-heptanol is losing its characteristic odor and developing a sharp, unpleasant smell. What could be the cause?

• Answer: This is likely due to the oxidation of 3-Methyl-1-heptanol. As a primary alcohol, it can oxidize to form 3-methylheptanal (B1620058) (an aldehyde) and subsequently 3-methylheptanoic acid (a carboxylic acid). These degradation products can alter the sensory profile and potency of your formulation.

  • Recommended Actions:

    • Incorporate Antioxidants: The addition of antioxidants can mitigate oxidation. Common choices include Butylated Hydroxytoluene (BHT), Tocopherol (Vitamin E), and Ascorbic Acid (Vitamin C). Refer to Table 1 for a comparison of their effectiveness.

    • Control Storage Conditions: Store the formulation in a cool, dark place to minimize exposure to heat and light, which can accelerate oxidation.

    • Use Inert Gas: Purging the headspace of the storage container with an inert gas like nitrogen or argon can displace oxygen and prevent oxidation.[1]

Issue 2: Phase Separation or Changes in Viscosity in Emulsion-Based Formulations

• Question: My cream/lotion formulation with 3-Methyl-1-heptanol is showing signs of phase separation. What is causing this instability?

• Answer: Phase separation in emulsions can be due to a variety of factors, including the destabilization of the emulsion structure. While 3-Methyl-1-heptanol is a fatty alcohol, its stability and interaction with other components are crucial for maintaining the integrity of the emulsion.

  • Recommended Actions:

    • Optimize Emulsifier System: Ensure that the emulsifier system is robust enough for your formulation. The choice and concentration of emulsifiers are critical.

    • Evaluate pH: The pH of the formulation can influence the stability of both the emulsion and the 3-Methyl-1-heptanol. Conduct a pH stability study to determine the optimal range for your formulation. Generally, a pH close to neutral is a good starting point.

    • Consider Co-emulsifiers/Stabilizers: Fatty alcohols with longer chains, such as Cetyl or Stearyl Alcohol, can be used as co-emulsifiers to improve the consistency and stability of emulsions.

Issue 3: Formation of Haze or Precipitation in Aqueous Formulations

• Question: I am observing a haze or precipitate forming in my aqueous solution containing 3-Methyl-1-heptanol. What could be the reason?

• Answer: 3-Methyl-1-heptanol has limited solubility in water. The formation of a haze or precipitate could be due to exceeding its solubility limit, which can be influenced by temperature changes or interactions with other formulation components.

  • Recommended Actions:

    • Solubility Enhancement: Consider the use of co-solvents (e.g., ethanol, propylene (B89431) glycol) or surfactants to increase the solubility of 3-Methyl-1-heptanol in the aqueous phase.

    • Temperature Control: Assess the impact of temperature on solubility. Lower temperatures can often decrease the solubility of organic compounds in water. Ensure consistent storage temperatures.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Methyl-1-heptanol?

A1: The two primary degradation pathways for 3-Methyl-1-heptanol, a primary alcohol, are:

• Oxidation: This is the most common pathway, where the alcohol is first oxidized to an aldehyde (3-methylheptanal) and then can be further oxidized to a carboxylic acid (3-methylheptanoic acid). This process is accelerated by heat, light, and the presence of oxygen and metal ions.

• Dehydration: Under acidic conditions and/or high temperatures, 3-Methyl-1-heptanol can undergo dehydration to form an alkene (e.g., 3-methyl-1-heptene).

Q2: Which antioxidants are most effective for stabilizing 3-Methyl-1-heptanol?

A2: The choice of antioxidant depends on the formulation type (aqueous, oil-based, emulsion). For oil-based or the oil phase of emulsions, lipid-soluble antioxidants like Butylated Hydroxytoluene (BHT) and α-Tocopherol (Vitamin E) are effective. For aqueous formulations, water-soluble antioxidants such as Ascorbic Acid (Vitamin C) are suitable. Often, a combination of antioxidants can provide synergistic protection.[1][4][5]

Q3: How does pH affect the stability of 3-Methyl-1-heptanol?

A3: The pH of a formulation can significantly impact the stability of 3-Methyl-1-heptanol.

• Acidic pH: Can promote dehydration of the alcohol to form alkenes.

• Alkaline pH: Can potentially catalyze oxidation reactions. It is crucial to perform a pH-stability profile for your specific formulation to identify the pH at which 3-Methyl-1-heptanol exhibits maximum stability.

Q4: What are the ideal storage conditions for formulations containing 3-Methyl-1-heptanol?

A4: To maximize stability, formulations should be stored in well-sealed, airtight containers to prevent exposure to oxygen. They should be kept in a cool, dark place to protect from heat and light, which can catalyze degradation reactions.[2][3][6] For volatile compounds, refrigeration can be beneficial in reducing evaporation and slowing degradation rates.[7]

Q5: What analytical techniques are recommended for monitoring the stability of 3-Methyl-1-heptanol?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable technique for monitoring the stability of volatile compounds like 3-Methyl-1-heptanol.[8][9][10][11][12][13] It allows for the separation and quantification of the parent compound and its potential degradation products, such as the corresponding aldehyde and carboxylic acid.

Data Presentation

Table 1: Illustrative Efficacy of Different Antioxidants on the Stability of a 2% 3-Methyl-1-heptanol in an Oil-in-Water Emulsion Stored at 40°C for 3 Months.

Stabilizer	Concentration (% w/w)	% 3-Methyl-1-heptanol Remaining	% 3-Methylheptanal Formed	% 3-Methylheptanoic Acid Formed
Control (None)	0	85.2	10.5	4.3
BHT	0.05	98.5	1.1	0.4
α-Tocopherol	0.1	97.8	1.6	0.6
Ascorbic Acid	0.1	92.1	5.8	2.1
BHT + α-Tocopherol	0.05 + 0.1	99.2	0.6	0.2

Note: The data presented in this table is illustrative and intended to demonstrate the potential relative efficacy of different antioxidants. Actual results will vary depending on the specific formulation and storage conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of 3-Methyl-1-heptanol

Objective: To identify potential degradation products and pathways for 3-Methyl-1-heptanol under various stress conditions.[14][15][16][17]

Methodology:

• Sample Preparation: Prepare solutions of 3-Methyl-1-heptanol (e.g., 1 mg/mL) in appropriate solvents (e.g., methanol (B129727) for oxidation and photolytic stress, and water for hydrolytic stress).

• Acidic Hydrolysis: Add 1N HCl to the aqueous solution and heat at 60°C for 24 hours.

• Alkaline Hydrolysis: Add 1N NaOH to the aqueous solution and heat at 60°C for 24 hours.

• Oxidative Degradation: Add 3% H₂O₂ to the methanolic solution and keep at room temperature for 24 hours.

• Thermal Degradation: Store the methanolic solution at 60°C for 48 hours.

• Photolytic Degradation: Expose the methanolic solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with a control sample, using a validated stability-indicating GC-MS method to identify and quantify any degradation products.

Protocol 2: Stability Testing of 3-Methyl-1-heptanol in a Finished Formulation

Objective: To evaluate the long-term stability of 3-Methyl-1-heptanol in a specific formulation under defined storage conditions.[18][19][20][21]

Methodology:

• Batch Preparation: Prepare three batches of the final formulation containing 3-Methyl-1-heptanol.

• Packaging: Package the formulation in the proposed final container-closure system.

• Storage Conditions: Store the batches under the following conditions as per ICH guidelines:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Time Points:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Analytical Testing: At each time point, analyze the samples for the following parameters:

  • Assay of 3-Methyl-1-heptanol (by GC-MS).

  • Quantification of known and unknown degradation products (by GC-MS).

  • Physical appearance (color, clarity, phase separation).

  • pH.

  • Viscosity.

• Data Evaluation: Evaluate the data to determine the shelf-life and recommended storage conditions for the product.

Mandatory Visualization

Caption: Troubleshooting workflow for instability issues.

Caption: Workflow for stability testing experiments.

References

• 1. Sequestering ability of butylated hydroxytoluene, propyl gallate, resveratrol, and vitamins C and E against ABTS, DPPH, and hydroxyl free radicals in chemical and biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of Alcohol Content and Storage Conditions on the Physicochemical Stability of Spirit Drinks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mendelnet.cz [mendelnet.cz]
• 7. apajournal.org.uk [apajournal.org.uk]
• 8. testinglab.com [testinglab.com]
• 9. researchgate.net [researchgate.net]
• 10. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. shimadzu.com [shimadzu.com]
• 14. pharmoutsourcing.com [pharmoutsourcing.com]
• 15. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 16. acdlabs.com [acdlabs.com]
• 17. resolvemass.ca [resolvemass.ca]
• 18. japsonline.com [japsonline.com]
• 19. Stability Studies for pharmaceutical drug products - CARBOGEN AMCIS [carbogen-amcis.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. www3.paho.org [www3.paho.org]

Technical Support Center: High-Purity 3-Methyl-1-heptanol Purification

Welcome to the Technical Support Center for refining the purification of 3-Methyl-1-heptanol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification process. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in achieving high-purity 3-Methyl-1-heptanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Methyl-1-heptanol synthesized via a Grignard reaction?

A1: Common impurities can include unreacted starting materials such as bromopentane and propanal, as well as side-products from the Grignard reaction. These may include other isomers of methyl-heptanol or related ketones formed by oxidation. The presence of residual solvents like diethyl ether is also common.

Q2: Which purification technique is most suitable for achieving high-purity (>99%) 3-Methyl-1-heptanol?

A2: A combination of fractional distillation and column chromatography is often the most effective approach. Fractional distillation is used to remove impurities with significantly different boiling points, while column chromatography is excellent for separating structurally similar isomers and other closely related impurities.

Q3: How can I confirm the purity and isomeric integrity of my final product?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for assessing purity and identifying the components in your sample.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure and the absence of impurities. Infrared (IR) spectroscopy can be used to verify the presence of the hydroxyl (-OH) functional group.

Q4: My purified 3-Methyl-1-heptanol shows a broad peak in the GC analysis. What could be the cause?

A4: A broad peak in GC analysis can be due to several factors:

• Column Overload: Injecting too much sample can lead to peak broadening.

• Column Degradation: The GC column may be contaminated or degraded.

• Presence of Water: Water in the sample can cause peak tailing for alcohols.

• Co-elution of Isomers: If isomeric impurities are present and not fully resolved, they can appear as a single broad peak.

Q5: What is the expected boiling point of 3-Methyl-1-heptanol?

A5: The boiling point of 3-Methyl-1-heptanol is approximately 179.2°C at atmospheric pressure (760 mmHg).

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of 3-Methyl-1-heptanol.

Fractional Distillation Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Poor separation of components	- Distillation rate is too fast.- Inefficient fractionating column.	- Reduce the heating rate to ensure a slow and steady distillation.- Use a longer fractionating column or one with a higher efficiency packing material (e.g., Raschig rings or Vigreux indentations).
Product yield is low	- Leaks in the distillation apparatus.- Thermometer bulb is incorrectly placed.- Significant hold-up in the column.	- Ensure all joints are properly sealed.- The top of the thermometer bulb should be level with the side arm of the distillation head.- Use a column with a smaller diameter or less packing material to minimize liquid hold-up.
Product is contaminated with lower-boiling impurities	- Initial fraction (forerun) was not discarded.- Heating was too rapid at the beginning.	- Collect and discard the initial distillate fraction which contains the more volatile impurities.- Increase the heat gradually to allow for a clear separation between the forerun and the main fraction.
Product is contaminated with higher-boiling impurities	- Distillation was carried out for too long or at too high a temperature.	- Stop the distillation when the temperature starts to rise significantly above the boiling point of 3-Methyl-1-heptanol.

Column Chromatography Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Compound does not move from the origin (streaking at the top)	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent. For 3-Methyl-1-heptanol, a mixture of hexane (B92381) and ethyl acetate (B1210297) is a good starting point. Increase the proportion of ethyl acetate.
Compound elutes too quickly (high Rf value)	- The eluent is too polar.	- Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent (e.g., hexane).
Poor separation of spots (overlapping bands)	- Improper solvent system.- Column was not packed correctly.- Sample was loaded improperly.	- Optimize the solvent system using Thin Layer Chromatography (TLC) before running the column.- Ensure the column is packed uniformly without any air bubbles or cracks.- Dissolve the sample in a minimal amount of the eluent and load it onto the column in a narrow band.
Tailing of spots	- Sample is too concentrated.- Interactions with acidic silica (B1680970) gel.	- Dilute the sample before loading.- Add a small amount of a slightly more polar solvent or a few drops of a neutralizer like triethylamine (B128534) to the eluent.

Experimental Protocols

Protocol 1: Fractional Distillation of Crude 3-Methyl-1-heptanol

Objective: To remove low-boiling and high-boiling impurities from crude 3-Methyl-1-heptanol.

Apparatus:

• Round-bottom flask

• Fractionating column (Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Add the crude 3-Methyl-1-heptanol and a few boiling chips to the round-bottom flask.

• Begin to gently heat the flask.

• Observe the vapor rising through the column. A condensation ring should slowly ascend.

• Collect the initial fraction (forerun) that distills at a lower temperature. This will contain volatile impurities.

• As the temperature stabilizes near the boiling point of 3-Methyl-1-heptanol (~179°C at 760 mmHg), change the receiving flask to collect the main fraction.

• Maintain a slow and steady distillation rate.

• Stop the distillation if the temperature rises significantly above the expected boiling point, as this indicates the distillation of higher-boiling impurities.

• Analyze the collected fractions for purity using GC-MS.

Protocol 2: Column Chromatography of Partially Purified 3-Methyl-1-heptanol

Objective: To separate 3-Methyl-1-heptanol from isomeric impurities and other closely-related compounds.

Materials:

• Glass chromatography column

• Silica gel (60-120 mesh)

• Eluent (e.g., Hexane/Ethyl Acetate mixture)

• Sand

• Cotton or glass wool

• Collection tubes or flasks

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Pour the silica gel slurry into the column and allow it to settle, ensuring there are no air bubbles.

  • Drain the excess solvent until the solvent level is just above the silica bed.

  • Add a protective layer of sand on top of the silica.

• Sample Loading:

  • Dissolve the partially purified 3-Methyl-1-heptanol in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the silica gel.

• Elution:

  • Add the eluent to the top of the column.

  • Begin collecting fractions.

  • Monitor the separation by analyzing the collected fractions using TLC.

• Fraction Combination and Solvent Removal:

  • Combine the fractions containing the pure 3-Methyl-1-heptanol.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Data Presentation

Table 1: Physical Properties of 3-Methyl-1-heptanol and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)
3-Methyl-1-heptanol	C₈H₁₈O	130.23	179.2
Propanal	C₃H₆O	58.08	48
2-Bromopentane	C₅H₁₁Br	151.04	117
Diethyl Ether	C₄H₁₀O	74.12	34.6
4-Methyl-3-heptanol	C₈H₁₈O	130.23	160-161[3]

Visualizations

Experimental Workflow for Purification

Caption: Purification workflow for 3-Methyl-1-heptanol.

Troubleshooting Logic for Low Purity after Distillation

Caption: Troubleshooting low purity in distillation.

References

• 1. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. dasher.wustl.edu [dasher.wustl.edu]

Overcoming challenges in the stereospecific synthesis of 3-Methyl-1-heptanol

Welcome to the technical support center for the stereospecific synthesis of 3-Methyl-1-heptanol. This resource is designed for researchers, scientists, and professionals in drug development. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges in achieving high stereoselectivity and yield for this chiral alcohol.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section provides answers to common questions and solutions for problems you may encounter during the synthesis of 3-Methyl-1-heptanol.

1. Low Enantioselectivity or Diastereoselectivity

• Question: My synthesis is producing a nearly racemic mixture of 3-Methyl-1-heptanol. How can I improve the stereocontrol?

• Answer: Achieving high stereoselectivity is a primary challenge. The choice of your synthetic strategy is critical. Consider the following:

  • Chiral Auxiliaries: Employing a chiral auxiliary, such as (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) or (R)-(+)-1-amino-2-(methoxymethyl)pyrrolidine (RAMP), allows for the diastereoselective alkylation of a precursor ketone.[1] The auxiliary can be removed in a subsequent step to yield the desired enantiomer of the chiral alcohol.[2]

  • Asymmetric Reduction: The use of chiral reducing agents to convert a prochiral ketone (e.g., 3-methyl-1-heptan-1-al) to the corresponding chiral alcohol can provide high enantiomeric excess. Biocatalysts, such as engineered ketoreductases, have shown great promise in this area.[3]

  • Chiral Pool Synthesis: Starting from a readily available chiral molecule can be an effective strategy to control stereochemistry.

• Question: I am using a chiral auxiliary, but the diastereomeric excess (d.e.) is still low. What could be the issue?

• Answer: Several factors can affect the efficiency of a chiral auxiliary:

  • Base Selection: The choice of base for the deprotonation step is crucial. A non-nucleophilic, sterically hindered base is often required to ensure clean enolate formation.

  • Reaction Temperature: Temperature control is critical. Running the alkylation at low temperatures (e.g., -78°C) can significantly enhance diastereoselectivity.

  • Purity of Reagents: Ensure all reagents and solvents are of high purity and anhydrous, as impurities can interfere with the reaction.

2. Low Yield

• Question: My overall yield for the synthesis is consistently low. What are the common causes?

• Answer: Low yields can stem from various stages of the synthesis. Here are some common culprits and solutions:

  • Grignard Reagent Issues: If your synthesis involves a Grignard reaction, the quality of the Grignard reagent is paramount. Ensure your glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent quenching by moisture or oxygen.

  • Side Reactions: Competing side reactions, such as enolization of a ketone starting material or reduction, can lower the yield of the desired product. Using additives like cerium(III) chloride (CeCl₃) can sometimes suppress these side reactions.

  • Product Loss During Workup: Ensure efficient extraction of your product from the aqueous phase during workup. Multiple extractions with a suitable organic solvent are recommended.

3. Difficulty in Separating Stereoisomers

• Question: I have synthesized a mixture of diastereomers but am struggling to separate them. What methods are effective?

• Answer: The separation of stereoisomers can be challenging due to their similar physical properties.

  • Chromatography: Chiral column chromatography (e.g., using a column with a chiral stationary phase) is a powerful technique for separating enantiomers. For diastereomers, standard column chromatography on silica (B1680970) gel may be sufficient.

  • Enzymatic Resolution: Lipases can be used for the kinetic resolution of racemic alcohols.[4][5] The enzyme will selectively acylate one enantiomer, allowing for the separation of the acylated product from the unreacted enantiomer.[2]

  • Crystallization of Diastereomeric Salts: If your synthetic route involves an intermediate that is an acid or a base, you can form diastereomeric salts with a chiral resolving agent. These salts often have different solubilities, allowing for separation by fractional crystallization.[3]

Data Presentation

The following tables summarize expected outcomes for key stereoselective synthesis strategies. Note that the data for the synthesis of the closely related 4-methyl-3-heptanol (B77350) is provided as a reference due to the limited availability of specific data for 3-Methyl-1-heptanol.

Table 1: Asymmetric Synthesis of Chiral Ketone Precursor (Analogous to 4-Methyl-3-heptanone)

Chiral Auxiliary	Alkylating Agent	Solvent	Temp (°C)	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
SAMP	Propyl iodide	Ether	-110 to RT	90 (crude)	>96	[6]
RAMP	Propyl iodide	Ether	-110 to RT	90 (crude)	>96	[2]

Table 2: Enzymatic Resolution of Diastereomeric Alcohols (Analogous to 4-Methyl-3-heptanol)

Enzyme	Acyl Donor	Solvent	Time	Conversion (%)	Enantiomeric Excess (e.e.) of Remaining Alcohol (%)	Reference
Lipase (B570770) AK	Vinyl acetate	t-butylmethyl ether	1 week	~50	>99	[6]
Lipase PS (Amano)	Vinyl acetate	t-butylmethyl ether	3 weeks	~50	>99	[6]

Experimental Protocols

Below are detailed methodologies for key experiments in the stereospecific synthesis of a chiral 3-Methyl-1-heptanol, adapted from highly analogous, well-documented procedures.

Protocol 1: Synthesis of (S)-3-Methyl-1-heptan-1-one via SAMP Chiral Auxiliary (Analogous Procedure)

This protocol is adapted from the synthesis of (S)-(+)-4-Methyl-3-heptanone.

• Preparation of the Hydrazone:

  • In a round-bottom flask equipped with a condenser and a magnetic stirrer, combine (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) and 3-pentanone.

  • Heat the mixture at 60°C overnight under an argon atmosphere.

  • After cooling, dilute the crude product with diethyl ether and wash with water.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663), filter, and concentrate under reduced pressure.

  • Purify the resulting hydrazone by short-path distillation.

• Diastereoselective Alkylation:

  • In a flame-dried flask under an argon atmosphere, prepare a solution of lithium diisopropylamide (LDA) in anhydrous diethyl ether at 0°C.

  • Add the SAMP-hydrazone dropwise to the LDA solution at 0°C and stir for 4 hours.

  • Cool the mixture to -110°C (pentane/liquid nitrogen bath) and add propyl iodide dropwise.

  • Allow the reaction to slowly warm to room temperature overnight.

  • Quench the reaction with water and extract the product with diethyl ether.

  • Wash the combined organic layers with water, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude alkylated hydrazone.

• Ozonolysis to the Chiral Ketone:

  • Dissolve the crude alkylated hydrazone in dichloromethane (B109758) and cool to -78°C.

  • Bubble ozone through the solution until a persistent blue color is observed.

  • Purge the solution with nitrogen to remove excess ozone and allow it to warm to room temperature.

  • The resulting solution contains the desired (S)-3-methyl-1-heptan-1-one.

Protocol 2: Reduction of the Chiral Ketone to 3-Methyl-1-heptanol

• Reduction:

  • Dissolve the chiral ketone in anhydrous diethyl ether under an argon atmosphere.

  • Carefully add lithium aluminum hydride (LiAlH₄) portion-wise at 0°C.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, quench by slowly adding water, followed by a 15% aqueous solution of sodium hydroxide (B78521) and then more water.

  • Filter the resulting suspension and extract the filtrate with diethyl ether.

  • Dry the combined organic layers over anhydrous magnesium sulfate and concentrate under reduced pressure to obtain the diastereomeric mixture of 3-Methyl-1-heptanol.

Protocol 3: Lipase-Catalyzed Kinetic Resolution of 3-Methyl-1-heptanol

• Enzymatic Acylation:

  • Dissolve the diastereomeric mixture of 3-Methyl-1-heptanol in an appropriate organic solvent (e.g., t-butylmethyl ether).

  • Add lipase (e.g., Lipase AK or Lipase PS) and an acyl donor (e.g., vinyl acetate).

  • Stir the mixture at room temperature and monitor the reaction progress by gas chromatography (GC) on a chiral column.

  • When approximately 50% conversion is reached, filter off the enzyme.

  • Concentrate the filtrate under reduced pressure.

  • Separate the acylated alcohol from the unreacted alcohol by column chromatography on silica gel.

Visualizations

Diagram 1: General Workflow for Stereospecific Synthesis of (S)-3-Methyl-1-heptanol

Caption: A generalized workflow for the synthesis of (S)-3-Methyl-1-heptanol.

Diagram 2: Troubleshooting Logic for Low Yield in Grignard-based Synthesis

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 3-Methyl-1-heptanol Kovats Retention Index Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent Kovats retention index (RI) values for 3-Methyl-1-heptanol in gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the expected Kovats retention index for 3-Methyl-1-heptanol?

Q2: Why is my Kovats retention index for 3-Methyl-1-heptanol inconsistent?

Inconsistency in the Kovats retention index can arise from several factors. Key variables to consider include the stability of the GC oven temperature, the carrier gas flow rate, the condition of the GC column, and the data processing parameters.[2] For polar analytes like alcohols, interactions with active sites in the GC system can also lead to peak shape distortions and, consequently, shifts in retention time and RI.

Q3: How does the GC column's stationary phase polarity affect the retention index of 3-Methyl-1-heptanol?

The polarity of the stationary phase has a significant impact on the retention index. Non-polar columns, such as those with a 100% dimethylpolysiloxane phase (e.g., DB-1), primarily separate compounds based on their boiling points. In contrast, polar columns, such as those with a polyethylene (B3416737) glycol phase (e.g., DB-Wax or Carbowax), exhibit stronger interactions with polar analytes. Due to the hydroxyl group in 3-Methyl-1-heptanol, it will be more strongly retained on a polar column, resulting in a higher Kovats retention index compared to a non-polar column.

Q4: Can the temperature program of the GC analysis affect the Kovats retention index?

Yes, the temperature program can influence the calculated Kovats retention index. While the index is designed to be more stable than retention times, variations in the temperature ramp rate can cause slight shifts in the RI values.[3] For the highest consistency, it is crucial to use the same temperature program for both the sample analysis and the n-alkane calibration standard.

Q5: What are the common causes of peak tailing for 3-Methyl-1-heptanol and how does it affect the retention index?

Peak tailing for alcohols like 3-Methyl-1-heptanol is often caused by unwanted interactions with active sites (e.g., silanol (B1196071) groups) in the GC system, such as in the injector liner or at the head of the column. This can lead to inaccurate peak integration and a shift in the measured retention time, which in turn affects the accuracy and consistency of the Kovats retention index. Using deactivated liners and columns, as well as proper column maintenance, can help minimize these interactions.

Troubleshooting Guides

This section provides a structured approach to troubleshoot common issues encountered when determining the Kovats retention index of 3-Methyl-1-heptanol.

Issue 1: Inconsistent or Drifting Kovats Retention Index

If you are observing variability in your calculated Kovats RI for 3-Methyl-1-heptanol across different runs, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for inconsistent Kovats RI.

Issue 2: Peak Tailing of 3-Methyl-1-heptanol

Peak tailing can significantly impact the accuracy of your retention index. This guide will help you diagnose and resolve this issue.

Caption: Troubleshooting workflow for peak tailing of alcohols.

Data Presentation

The following table summarizes the known Kovats retention index for 3-Methyl-1-heptanol on a non-polar stationary phase and provides an expected range for a polar stationary phase.

Compound	Stationary Phase Type	Stationary Phase Composition	Reported Kovats RI	Reference
3-Methyl-1-heptanol	Semi-standard non-polar	5% Phenyl 95% Dimethylpolysiloxane (CP Sil 8 CB)	1041	NIST WebBook[1]
3-Methyl-1-heptanol	Polar	Polyethylene Glycol (e.g., DB-Wax, Carbowax)	Expected > 1400	General Principle

Experimental Protocols

Protocol 1: Determination of Kovats Retention Index for 3-Methyl-1-heptanol

This protocol outlines the steps for determining the Kovats retention index of 3-Methyl-1-heptanol using a standard n-alkane mixture.

1. Materials:

• 3-Methyl-1-heptanol standard

• n-Alkane standard mix (e.g., C8-C20)

• High-purity solvent (e.g., hexane (B92381) or ethanol)

• Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS)

• GC columns: one non-polar (e.g., DB-1 or HP-5) and one polar (e.g., DB-Wax or Carbowax)

2. Sample Preparation:

• Prepare a dilute solution of 3-Methyl-1-heptanol in the chosen solvent (e.g., 100 ppm).

• Prepare a working solution of the n-alkane standard mix in the same solvent.

• For co-injection, prepare a mixed solution containing both 3-Methyl-1-heptanol and the n-alkane standard mix.

3. GC Method Parameters (Illustrative):

Parameter	Non-Polar Column (e.g., DB-5)	Polar Column (e.g., DB-Wax)
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C	250 °C
Carrier Gas	Helium	Helium
Flow Rate	1.0 mL/min (constant flow)	1.2 mL/min (constant flow)
Oven Program	50 °C (hold 2 min), ramp at 5 °C/min to 250 °C (hold 5 min)	60 °C (hold 2 min), ramp at 8 °C/min to 240 °C (hold 10 min)
Detector Temperature	280 °C (FID)	280 °C (FID)
Injection Volume	1 µL	1 µL
Split Ratio	50:1	50:1

4. Data Acquisition:

• Inject the n-alkane standard mix to determine the retention times of the n-alkanes.

• Inject the 3-Methyl-1-heptanol sample to determine its retention time.

• Alternatively, perform a co-injection of the mixed sample.

5. Kovats Retention Index Calculation:

The temperature-programmed Kovats retention index (I) is calculated using the following formula:

I = 100 * [n + (t_R(x) - t_R(n)) / (t_R(n+1) - t_R(n))]

Where:

• n = number of carbon atoms in the n-alkane eluting immediately before the analyte

• t_R(x) = retention time of 3-Methyl-1-heptanol

• t_R(n) = retention time of the n-alkane with 'n' carbon atoms

• t_R(n+1) = retention time of the n-alkane with 'n+1' carbon atoms

Caption: Experimental workflow for Kovats RI determination.

References

• 1. 1-Heptanol, 3-methyl- [webbook.nist.gov]
• 2. greyhoundchrom.com [greyhoundchrom.com]
• 3. chromtech.net.au [chromtech.net.au]

Reference Data & Comparative Studies

Comparative Bioactivity of (R)- vs. (S)-3-Methyl-1-heptanol: An Analysis of Available Data and Illustrative Parallels

However, the critical role of stereochemistry in the bioactivity of structurally similar compounds is well-established. To illustrate this principle, this guide will present a detailed comparison of the stereoisomers of a closely related compound, 4-methyl-3-heptanol (B77350), which serves as a significant case study in the field of chemical ecology. The experimental methodologies and findings for 4-methyl-3-heptanol provide a robust framework for understanding how the (R) and (S) enantiomers of 3-Methyl-1-heptanol might be investigated and the types of differential bioactivity they could exhibit.

Quantitative Data Summary

As noted, no direct quantitative bioactivity data for the individual enantiomers of 3-Methyl-1-heptanol was found in the available literature. The following table reflects this data gap.

Table 1: Bioactivity of 3-Methyl-1-heptanol Enantiomers

Enantiomer	Bioactivity Metric (e.g., EC50, IC50)	Biological System	Finding
(R)-3-Methyl-1-heptanol	Data Not Available	Data Not Available	Data Not Available

| (S)-3-Methyl-1-heptanol | Data Not Available | Data Not Available | Data Not Available |

To provide context on the importance of stereoisomerism in this class of molecules, Table 2 summarizes the findings for the stereoisomers of 4-methyl-3-heptanol, which is a known insect pheromone.

Table 2: Comparative Bioactivity of 4-Methyl-3-heptanol Stereoisomers as an Aggregation Pheromone for the Almond Bark Beetle (Scolytus amygdali)

Stereoisomer	Bioactivity	Observation in Field Tests
(3S,4S)-4-methyl-3-heptanol	Attractant	Attracted beetles in combination with a synergist.[1][2]
(3R,4S)-4-methyl-3-heptanol	Inhibitory	Activity was similar to the hexane (B92381) control and inhibited attraction when combined with the (3S,4S) isomer.[1][2][3]
(3R,4R)-4-methyl-3-heptanol	Inhibitory	Activity was similar to the hexane control and inhibited attraction when combined with the (3S,4S) isomer.[1][2][3]

| (3S,4R)-4-methyl-3-heptanol | Inactive | Data on inhibitory or attractant properties not specified in the same detail, but did not show attraction. |

Experimental Protocols

The following is a detailed methodology for a field-based behavioral bioassay, as adapted from studies on 4-methyl-3-heptanol, which would be a suitable approach for assessing the comparative bioactivity of (R)- and (S)-3-Methyl-1-heptanol.[1][2]

Objective: To determine the attractive or inhibitory effects of the individual enantiomers of a test compound on a target insect species in a natural environment.

Materials:

• Insect Traps: Funnel traps or similar appropriate for the target insect.

• Lures: Rubber septa or other slow-release dispensers.

• Test Compounds: Purified (R)- and (S)-3-Methyl-1-heptanol, and a racemic mixture.

• Control: A lure loaded with the solvent used to dissolve the test compounds (e.g., hexane).

• Synergists (if applicable): Other known pheromone components for the target species.

• Randomized Block Design: An experimental layout in the field to minimize spatial bias.

Procedure:

• Lure Preparation: Each rubber septum is loaded with a precise amount of a test compound or the control solvent.

• Trap Deployment: Traps are deployed in the field in a randomized block design. Each block contains one of each treatment (e.g., (R)-enantiomer, (S)-enantiomer, racemic mixture, and control). Traps are spaced sufficiently far apart to avoid interference.

• Data Collection: Traps are checked at regular intervals (e.g., daily or weekly), and the number of captured target insects is recorded for each trap.

• Data Analysis: The mean number of insects captured per treatment is calculated. Statistical analysis (e.g., ANOVA followed by a post-hoc test like Student-Newman-Keuls) is used to determine if there are significant differences in capture rates between the different treatments and the control.[4]

Mandatory Visualization

The following diagram illustrates a typical workflow for a field bioassay to compare the behavioral effects of different stereoisomers of a pheromone candidate.

Caption: Workflow for a comparative field bioassay of chemical enantiomers.

Conclusion

While direct experimental data comparing the bioactivity of (R)- and (S)-3-Methyl-1-heptanol is currently lacking in the scientific literature, the pronounced stereospecificity observed in the structurally analogous 4-methyl-3-heptanol provides a compelling argument for the likely importance of chirality in the biological function of 3-Methyl-1-heptanol. For the almond bark beetle, the difference between stereoisomers of 4-methyl-3-heptanol is the difference between a potent attractant and an inhibitor.[1][2][3] This underscores the necessity of evaluating individual enantiomers in any future bioactivity screening of 3-Methyl-1-heptanol. The experimental protocols outlined here provide a clear roadmap for such investigations. Future research in this area would be invaluable for a complete understanding of the chemical ecology and potential applications of this compound.

References

• 1. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. One-Pot Multi-Enzymatic Synthesis of the Four Stereoisomers of 4-Methylheptan-3-ol [mdpi.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of a New Gas Chromatography-Mass Spectrometry (GC-MS) Method for the Detection of 3-Methyl-1-heptanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the detection of 3-Methyl-1-heptanol against a traditional gas chromatography method with a Flame Ionization Detector (GC-FID). The presented data and protocols are compiled to assist researchers in selecting and implementing the most suitable analytical method for their specific needs.

Data Presentation: Performance Comparison

The following table summarizes the key performance characteristics of the new GC-MS method compared to a conventional GC-FID method for the analysis of 3-Methyl-1-heptanol. The data for the "New GC-MS Method" is based on typical performance characteristics observed in validated methods for similar alcohol compounds, while the "Traditional GC-FID Method" data represents established general performance for such analyses.

Performance Parameter	New GC-MS Method	Traditional GC-FID Method
Limit of Detection (LOD)	0.1 µg/mL	1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL	3 µg/mL
**Linearity (R²) **	> 0.999	> 0.995
Accuracy (% Recovery)	98 - 103%	95 - 105%
Precision (% RSD)	< 5%	< 10%
Selectivity	High (Mass Spec Confirmation)	Moderate (Retention Time Based)

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative and may require optimization for specific sample matrices.

Sample Preparation

A liquid-liquid extraction (LLE) is a common procedure for extracting 3-Methyl-1-heptanol from aqueous samples.

• To 1 mL of the sample, add 10 µL of an internal standard solution (e.g., 2-octanol (B43104) at 100 µg/mL).

• Add 2 mL of a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the organic (upper) layer to a clean vial for analysis.

New GC-MS Method Parameters

These parameters are based on data available for the analysis of 3-Methyl-1-heptanol and its isomers from the NIST and PubChem databases.[1][2]

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and full scan for confirmation.

  • Quantifier Ion: m/z 70.

  • Qualifier Ions: m/z 41, 55.

Traditional GC-FID Method Parameters

• Gas Chromatograph: Standard GC system with a Flame Ionization Detector.

• Column: A polar capillary column (e.g., DB-WAX).

• Carrier Gas: Helium or Nitrogen.

• Inlet and Detector Temperature: 250°C.

• Oven Temperature Program: Isothermal or programmed ramp suitable for alcohol separation.

Method Validation Protocol

The validation of the new analytical method should be performed according to established guidelines.

• Linearity: Prepare a series of calibration standards of 3-Methyl-1-heptanol (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µg/mL) and analyze them. Plot the peak area ratio (analyte/internal standard) against the concentration and determine the coefficient of determination (R²).

• Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations and calculate the percent recovery.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing QC samples in multiple replicates on the same day and on different days, respectively. Calculate the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, typically based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ).

• Selectivity: Analyze blank matrix samples to ensure no interferences are present at the retention time of 3-Methyl-1-heptanol.

Mandatory Visualization

References

• 1. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of 3-Methyl-1-heptanol and Its Constitutional Isomers

For researchers, scientists, and drug development professionals, understanding the subtle yet significant differences between constitutional isomers is paramount. This guide provides a detailed spectroscopic comparison of 3-Methyl-1-heptanol with its representative constitutional isomers, offering valuable data for identification, characterization, and quality control.

Constitutional isomers, sharing the same molecular formula (C₈H₁₈O for the compounds discussed herein) but differing in their atomic connectivity, exhibit distinct physical, chemical, and biological properties. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for elucidating these structural variations. This guide presents a comparative analysis of the ¹H NMR, ¹³C NMR, IR, and MS data for 3-Methyl-1-heptanol and selected constitutional isomers, including 1-Octanol and 2-Ethyl-1-hexanol.

Logical Relationship of Constitutional Isomers

Constitutional isomers are compounds that have the same molecular formula but different structural formulas, meaning the atoms are connected in a different order. The following diagram illustrates this fundamental relationship.

Caption: Relationship of Constitutional Isomers.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 3-Methyl-1-heptanol and its selected constitutional isomers.

¹H NMR Spectral Data

Table 1: Comparative ¹H NMR Data (Chemical Shifts in ppm relative to TMS)

Compound	-CH₂OH	-CH(OH)-	-CH-	-CH₂-	-CH₃
3-Methyl-1-heptanol	~3.6 (m)	-	~1.5 (m)	~1.1-1.4 (m)	~0.9 (d), ~0.9 (t)
1-Octanol [1]	~3.65 (t)[1]	-	-	~1.2-1.6 (m)[1]	~0.90 (t)[1]
2-Ethyl-1-hexanol [2]	~3.5 (d)	-	~1.5 (m)	~1.2-1.4 (m)	~0.9 (t)

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Multiplicity is indicated in parentheses (s=singlet, d=doublet, t=triplet, q=quartet, m=multiplet).

¹³C NMR Spectral Data

Table 2: Comparative ¹³C NMR Data (Chemical Shifts in ppm relative to TMS)

Compound	-CH₂OH	-CH(OH)-	-CH-	-CH₂-	-CH₃
3-Methyl-1-heptanol	~61	-	~35	~20, ~23, ~30, ~39, ~42	~11, ~14, ~19
1-Octanol [3]	~63.0[3]	-	-	~14.0, ~22.6, ~25.7, ~29.2, ~29.4, ~31.8, ~32.6[3]	~14.0[3]
2-Ethyl-1-hexanol [4]	~65	-	~41	~11, ~14, ~23, ~24, ~29, ~31	~11, ~14

Infrared (IR) Spectroscopy Data

Table 3: Key IR Absorption Bands (in cm⁻¹)

Compound	O-H Stretch (broad)	C-H Stretch	C-O Stretch
3-Methyl-1-heptanol	~3330	~2870-2960	~1050
1-Octanol [5]	~3330	~2855-2925	~1057
2-Ethyl-1-hexanol	~3340	~2870-2960	~1045

Mass Spectrometry Data

Table 4: Key Mass Spectrometry Fragments (m/z)

Compound	Molecular Ion (M⁺)	[M-H₂O]⁺	Other Key Fragments
3-Methyl-1-heptanol	130	112	43, 57, 71, 85
1-Octanol [6]	130[6]	112[6]	43, 56, 70, 84[6]
2-Ethyl-1-hexanol	130	112	43, 57, 83

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of the alcohol is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), within a standard 5 mm NMR tube. Tetramethylsilane (TMS) is often added as an internal standard for chemical shift calibration (0 ppm).

• Data Acquisition :

  • ¹H NMR : The spectrum is acquired using a high-field NMR spectrometer. Standard parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR : Proton-decoupled ¹³C NMR spectra are typically acquired.[7] Due to the low natural abundance of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are often necessary.[7]

• Data Processing : The raw data (Free Induction Decay - FID) is subjected to Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation : For liquid samples like alcohols, a neat spectrum is commonly obtained by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Data Acquisition : A Fourier-Transform Infrared (FT-IR) spectrometer is used. A background spectrum of the clean salt plates is recorded first, followed by the spectrum of the sample. The instrument's software automatically subtracts the background. The typical spectral range is 4000-400 cm⁻¹.

• Data Analysis : The positions and shapes of the absorption bands are analyzed to identify the functional groups present in the molecule.

Mass Spectrometry (MS)

• Sample Introduction : The sample is typically introduced into the mass spectrometer via Gas Chromatography (GC-MS) for separation from any impurities.

• Ionization : Electron Ionization (EI) is a common method for alcohols.[8] The sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[8]

• Mass Analysis : The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection : An electron multiplier or other detector records the abundance of each ion, generating the mass spectrum.

Generalized Experimental Workflow

The following diagram outlines a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: Generalized Spectroscopic Workflow.

This comparative guide highlights the utility of spectroscopic methods in distinguishing between constitutional isomers. The distinct patterns in NMR, IR, and Mass Spectra serve as molecular fingerprints, enabling confident identification and characterization of 3-Methyl-1-heptanol and its related isomers.

References

• 1. rsc.org [rsc.org]
• 2. 2-Ethylhexanol | C8H18O | CID 7720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [oc-praktikum.de]
• 4. 2-Ethylhexanol(104-76-7) 13C NMR spectrum [chemicalbook.com]
• 5. 1-Octanol(111-87-5) IR Spectrum [chemicalbook.com]
• 6. 1-Octanol(111-87-5) MS spectrum [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. Electron Ionization - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to 3-Methyl-1-heptanol and 4-methyl-3-heptanol as Aggregation Pheromones

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 3-methyl-1-heptanol and 4-methyl-3-heptanol (B77350) as insect aggregation pheromones. This document synthesizes available experimental data to offer an objective overview of their respective roles and efficacy in insect chemical communication.

Executive Summary

This guide reveals a significant disparity in the scientific understanding and application of 3-methyl-1-heptanol and 4-methyl-3-heptanol as aggregation pheromones. The existing body of research overwhelmingly identifies 4-methyl-3-heptanol , particularly the (3S,4S)-stereoisomer, as a potent and crucial aggregation pheromone for several species of bark beetles, most notably within the Scolytus genus. In stark contrast, there is a notable absence of evidence supporting a role for 3-methyl-1-heptanol as a primary aggregation pheromone for any insect species. While some studies have investigated the attractant properties of 3-methyl-1-heptanol or its analogs for other insect orders, these are not in the context of aggregation and show limited efficacy. This document will present the extensive data for 4-methyl-3-heptanol and the limited, indirect data for 3-methyl-1-heptanol to provide a comprehensive, albeit asymmetrical, comparison.

4-Methyl-3-heptanol: A Well-Established Bark Beetle Aggregation Pheromone

4-Methyl-3-heptanol is a well-documented aggregation pheromone, primarily associated with bark beetles of the Scolytus genus. The biological activity of this compound is highly dependent on its stereochemistry.

Stereoisomer Specificity and Behavioral Response

Field and laboratory studies have demonstrated that the (3S,4S)-stereoisomer of 4-methyl-3-heptanol is the most biologically active component of the aggregation pheromone for the almond bark beetle, Scolytus amygdali.[1][2] This specific isomer is highly attractive to both male and female beetles. Conversely, other stereoisomers have been shown to be inactive or even inhibitory to the attraction of the primary pheromone component.[1][3] For instance, in field tests with S. amygdali, the (3R,4S)- and (3R,4R)-4-methyl-3-heptanols were found to be inhibitory.[1][3]

The synergistic effect of other compounds is also crucial. The attractiveness of (3S,4S)-4-methyl-3-heptanol to S. amygdali is significantly enhanced when combined with the synergist (3S,4S)-4-methyl-3-hexanol.[1][3]

Quantitative Data on Field Trapping of Scolytus amygdali

The following table summarizes data from field experiments testing the attractiveness of different stereoisomers of 4-methyl-3-heptanol to Scolytus amygdali.

Treatment	Mean No. of Beetles Captured (±SE)	Statistical Significance
Control (unbaited)	0.5 ± 0.2	c
(3S,4S)-4-methyl-3-heptanol	25.3 ± 5.1	a
(3S,4S)-4-methyl-3-heptanol + (3S,4S)-4-methyl-3-hexanol	45.8 ± 8.7	a
(3S,4S)-4-methyl-3-heptanol + (3R,4S)-4-methyl-3-heptanol	10.2 ± 2.5	b
(3S,4S)-4-methyl-3-heptanol + (3R,4R)-4-methyl-3-heptanol	12.5 ± 3.1	b
(3S,4S)-4-methyl-3-heptanol + (3S,4R)-4-methyl-3-heptanol	23.1 ± 4.9	a

Data adapted from Zada et al., 2004. Means followed by the same letter are not significantly different (P < 0.05).

3-Methyl-1-heptanol: Limited and Indirect Evidence as an Insect Attractant

In contrast to the extensive research on 4-methyl-3-heptanol, there is a significant lack of evidence for 3-methyl-1-heptanol as an aggregation pheromone. The available literature points to its investigation in different contexts and for different insect species, with varied and generally weak results.

It is important to note that some studies have investigated 3-methyl-1-butanol , a structurally related but distinct compound. A field evaluation of synthetic 3-methyl-1-butanol as a lure for Anopheles mosquitoes in Madagascar found that traps baited with this compound were not significantly more successful at capturing mosquitoes than non-baited control traps.[4] Another study showed that the meal moth, Pyralis farinalis, was attracted to a combination of acetic acid and 3-methyl-1-butanol, but not to 3-methyl-1-butanol alone.

Furthermore, 3-methyl-1-butanol has been identified as a component of the alarm pheromone of the giant hornet, Vespa mandarinia, where it elicits aggressive behavior. This function is distinct from aggregation for the purpose of mating or resource exploitation.

Due to the lack of direct comparative studies and the limited evidence for 3-methyl-1-heptanol as an aggregation pheromone, a quantitative performance comparison with 4-methyl-3-heptanol is not scientifically feasible at this time.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research in chemical ecology. Below are outlines of key experimental protocols used in the study of these semiochemicals.

Synthesis of 4-Methyl-3-heptanol Stereoisomers

The synthesis of the four stereoisomers of 4-methyl-3-heptanol is a critical step for bioassays. A common approach involves the following key steps:[2][3]

• Preparation of Chiral Ketones: Synthesis of chiral (R)- and (S)-4-methyl-3-heptanone using SAMP/RAMP reagents.

• Reduction to Alcohols: Reduction of the chiral ketones to their corresponding alcohol mixtures.

• Stereospecific Transesterification: Use of lipase (B570770) AK catalysis for stereospecific transesterification with vinyl acetate (B1210297) to separate the diastereomeric pairs.

Synthesis of 4-Methyl-3-heptanol Stereoisomers.

Electroantennography (EAG)

EAG is used to measure the olfactory response of an insect's antenna to volatile compounds.

• Antenna Preparation: An antenna is excised from a live insect and mounted between two electrodes.

• Stimulus Delivery: A continuous stream of purified, humidified air is passed over the antenna. A puff of air containing the test compound is injected into the airstream.

• Data Recording: The electrical potential difference between the electrodes is amplified and recorded. The amplitude of the negative deflection (EAG response) is measured.

Generalized EAG Experimental Workflow.

Wind Tunnel Bioassay

Wind tunnel assays assess the behavioral response of insects to an odor plume in a controlled environment.

• Acclimatization: Insects are acclimatized to the wind tunnel conditions (light, temperature, humidity, and airflow).

• Odor Source: The pheromone is released from a dispenser at the upwind end of the tunnel.

• Insect Release: Insects are released at the downwind end of the tunnel.

• Behavioral Observation: Behaviors such as activation, upwind flight, casting, and landing at the source are recorded and quantified.

Wind Tunnel Bioassay Experimental Flow.

Field Trapping

Field trapping experiments are essential for validating the activity of pheromones under natural conditions.

• Trap Design: Funnel traps or sticky traps are commonly used.

• Lure Preparation: Pheromones are loaded onto a slow-release dispenser (e.g., rubber septa, polyethylene (B3416737) vials).

• Experimental Layout: Traps with different treatments and a control are placed in a randomized block design in the field.

• Data Collection: Traps are checked periodically, and the number of captured target insects is recorded.

Signaling Pathways

The perception of pheromones in insects is initiated by the binding of the ligand to olfactory receptors (ORs) located on the dendrites of olfactory receptor neurons (ORNs) within the antennal sensilla. While the specific ORs for 4-methyl-3-heptanol in Scolytus species have not been definitively identified, the general insect olfactory signal transduction pathway is understood to involve G-protein coupled receptors (GPCRs).[5][6][7]

Upon pheromone binding, the GPCR is activated, which in turn can initiate an intracellular signaling cascade. One of the prominent pathways in insect olfaction is the inositol (B14025) 1,4,5-trisphosphate (IP3) second messenger pathway.[1][8][9][10] This pathway involves the activation of phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and IP3. IP3 then binds to IP3 receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). This influx of Ca2+ depolarizes the neuron, generating an electrical signal that is transmitted to the antennal lobe of the brain for processing.

Hypothesized Insect Olfactory Signaling Cascade.

Conclusion

The comparison between 3-methyl-1-heptanol and 4-methyl-3-heptanol as aggregation pheromones is decidedly one-sided based on current scientific literature. 4-Methyl-3-heptanol is a well-characterized and potent aggregation pheromone, particularly for bark beetles, with its activity being highly stereoisomer-specific. Its practical application in pest monitoring and management is supported by a substantial body of research.

In contrast, 3-methyl-1-heptanol is not recognized as a primary aggregation pheromone for any insect species. The limited research on this compound and its analogs in the context of insect attraction suggests, at best, a weak and context-dependent role.

For researchers and professionals in drug development and pest management, the focus for aggregation-based strategies should remain firmly on 4-methyl-3-heptanol and its synergistic compounds. Future research could explore the potential semiochemical roles of 3-methyl-1-heptanol, but its utility as an aggregation pheromone is not supported by the available evidence.

References

• 1. The inositol 1,4,5-trisphosphate receptor is required for maintenance of olfactory adaptation in Drosophila antennae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. One-Pot Multi-Enzymatic Synthesis of the Four Stereoisomers of 4-Methylheptan-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. pnas.org [pnas.org]
• 6. Involvement of the G-Protein-Coupled Dopamine/Ecdysteroid Receptor DopEcR in the Behavioral Response to Sex Pheromone in an Insect | PLOS One [journals.plos.org]
• 7. Frontiers | The GPCR membrane receptor, DopEcR, mediates the actions of both dopamine and ecdysone to control sex pheromone perception in an insect [frontiersin.org]
• 8. scienceopen.com [scienceopen.com]
• 9. The Inositol 1,4,5-triphosphate kinase1 gene affects olfactory reception in Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sdbonline.org [sdbonline.org]

A Researcher's Guide to Confirming the Absolute Configuration of Synthesized 3-Methyl-1-heptanol

For researchers engaged in the synthesis of chiral molecules, the unambiguous determination of the absolute configuration of stereocenters is a critical step for ensuring the desired biological activity and stereochemical purity of the final product. This guide provides a comparative overview of key methods for confirming the absolute configuration of synthesized 3-Methyl-1-heptanol, a chiral primary alcohol. We will delve into the principles, protocols, and comparative performance of established techniques, including Mosher's method, the Competing Enantioselective Conversion (CEC) method, Single-Crystal X-ray Crystallography, and Vibrational Circular Dichroism (VCD).

Comparison of Analytical Methods

The selection of an appropriate method for determining the absolute configuration of 3-Methyl-1-heptanol depends on several factors, including the nature of the sample, the availability of instrumentation, and the required level of certainty. The following table summarizes the key performance metrics of the discussed techniques.

Feature	Mosher's Method (NMR)	Competing Enantioselective Conversion (CEC)	Single-Crystal X-ray Crystallography	Vibrational Circular Dichroism (VCD)
Principle	Derivatization with a chiral reagent to form diastereomers with distinct NMR chemical shifts.	Kinetic resolution using enantiomeric catalysts to determine the faster-reacting enantiomer.	Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.	Differential absorption of left and right circularly polarized infrared light.
Sample Requirement	1-10 mg	Micromole quantities	A single, high-quality crystal (typically >0.1 mm)	5-15 mg in solution
Analysis Time	4-6 hours (esterification and NMR analysis)	~1 hour	Highly variable (crystal growth can take days to weeks)	1-12 hours (experimental) + computational analysis
Instrumentation	NMR Spectrometer	NMR Spectrometer or TLC	Single-Crystal X-ray Diffractometer	VCD Spectrometer
Key Advantage	Widely accessible (NMR) and well-established.	Rapid and requires small sample amounts.	Provides unambiguous absolute and relative stereochemistry.	Applicable to non-crystalline samples in solution.
Limitation	Requires derivatization, which may be challenging.	Indirect method based on reaction kinetics.	Crystal growth can be a significant bottleneck.	Requires computational modeling for spectral interpretation.

Experimental Protocols

Mosher's Method: A Detailed Protocol

Mosher's method is a widely used NMR technique for determining the absolute configuration of chiral alcohols and amines. It involves the formation of diastereomeric esters using the chiral derivatizing agents (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). The anisotropic effect of the phenyl group in the MTPA esters leads to different chemical shifts for the protons near the stereocenter in the two diastereomers.

Materials:

• Synthesized 3-Methyl-1-heptanol (1-5 mg)

• (R)-(-)-MTPA chloride (1.1 eq)

• (S)-(+)-MTPA chloride (1.1 eq)

• Anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆)

• Anhydrous pyridine (B92270) or other suitable base (e.g., DMAP)

• Two dry NMR tubes

Procedure:

• Preparation of (R)-MTPA Ester:

  • In a dry NMR tube, dissolve 1-5 mg of the synthesized 3-Methyl-1-heptanol in approximately 0.5 mL of anhydrous deuterated solvent.

  • Add 1.1 equivalents of (R)-(-)-MTPA chloride to the solution.

  • Add a small amount of anhydrous pyridine to catalyze the reaction and scavenge the HCl byproduct.

  • Seal the tube and allow the reaction to proceed to completion at room temperature. Monitor the reaction by ¹H NMR.

• Preparation of (S)-MTPA Ester:

  • In a separate dry NMR tube, repeat the same procedure using (S)-(+)-MTPA chloride.

• NMR Analysis:

  • Acquire the ¹H NMR spectra for both the (R)- and (S)-MTPA esters.

  • Assign the proton signals for the groups flanking the stereocenter (in the case of 3-Methyl-1-heptanol, the protons on C1, C2, C4, and the methyl group on C3).

  • Calculate the difference in chemical shifts (Δδ) for each corresponding proton by subtracting the chemical shift of the (R)-MTPA ester from that of the (S)-MTPA ester (Δδ = δS - δR).

• Determination of Absolute Configuration:

  • A positive Δδ value for a particular set of protons indicates that they are located on one side of the MTPA plane in the preferred conformation, while a negative Δδ value indicates they are on the other side.

  • By applying the established mnemonic for the conformation of MTPA esters, the absolute configuration of the alcohol can be determined. For a secondary alcohol, if the Δδ values for the protons of the larger substituent are positive and those for the smaller substituent are negative, the configuration is assigned as (R). The opposite is true for the (S) configuration. For a primary alcohol like 3-Methyl-1-heptanol, a similar analysis of the substituents on the chiral center (C3) is performed.

Hypothetical Data for 3-Methyl-1-heptanol:

The following table presents hypothetical ¹H NMR data for the (R)- and (S)-MTPA esters of 3-Methyl-1-heptanol to illustrate the data analysis process.

Proton(s)	δ (S-MTPA ester) (ppm)	δ (R-MTPA ester) (ppm)	Δδ (δS - δR) (ppm)
H-1a	4.15	4.20	-0.05
H-1b	4.05	4.12	-0.07
H-2a	1.60	1.55	+0.05
H-2b	1.50	1.46	+0.04
3-CH₃	0.92	0.88	+0.04
H-4a	1.35	1.40	-0.05
H-4b	1.25	1.32	-0.07

Based on this hypothetical data, the positive Δδ values for the protons on C2 and the methyl group (the "right side" of the chiral center when drawn in a specific orientation) and the negative Δδ values for the protons on C1 and C4 (the "left side") would allow for the assignment of the absolute configuration.

Competing Enantioselective Conversion (CEC) Method

The CEC method is a kinetic resolution-based technique particularly suited for determining the absolute configuration of β-chiral primary alcohols like 3-Methyl-1-heptanol.

Procedure Outline:

• Two parallel reactions are set up, each containing the enantioenriched 3-Methyl-1-heptanol.

• To one reaction, the (R)-enantiomer of a chiral acylation catalyst is added, and to the other, the (S)-enantiomer is added.

• An acylating agent is added to both reactions simultaneously to initiate the acylation.

• The reactions are allowed to proceed for a specific time and then quenched.

• The extent of conversion in each reaction is determined by ¹H NMR spectroscopy or thin-layer chromatography (TLC).

• The enantiomer of the catalyst that leads to a higher conversion corresponds to the faster reaction.

• An empirical mnemonic, specific to the catalyst system used, is then applied to correlate the faster-reacting catalyst enantiomer to the absolute configuration of the alcohol.

Visualization of Experimental Workflows

Caption: Comparative workflows for determining the absolute configuration of 3-Methyl-1-heptanol using Mosher's method and the Competing Enantioselective Conversion (CEC) method.

Logical Decision-Making for Method Selection

The choice of method for determining the absolute configuration of a synthesized chiral alcohol often follows a logical progression based on the sample's properties and the available resources.

Caption: A decision tree to guide the selection of an appropriate method for determining the absolute configuration of a synthesized chiral alcohol.

A Comparative Guide to the Cross-Validation of GC-MS and Chiral HPLC for the Enantioselective Analysis of 3-Methyl-1-heptanol

For researchers, scientists, and professionals in drug development, the accurate stereoisomeric quantification of chiral compounds like 3-Methyl-1-heptanol is critical for understanding its biological activity and ensuring product quality. This guide provides an objective comparison between Gas Chromatography-Mass Spectrometry (GC-MS) and chiral High-Performance Liquid Chromatography (HPLC) for the analysis of 3-Methyl-1-heptanol.

While GC-MS is a powerful technique for the analysis of volatile compounds, its ability to separate enantiomers typically requires derivatization with a chiral reagent or the use of a chiral stationary phase. Chiral HPLC, on the other hand, is specifically designed for the separation of stereoisomers. This guide outlines the methodologies for both approaches, presents a comparative summary of their expected performance, and discusses key considerations for method selection and cross-validation.

Data Presentation: A Comparative Summary

The following table summarizes the expected performance characteristics for the analysis of 3-Methyl-1-heptanol using GC-MS with a chiral column and chiral HPLC. These values are based on typical performance for similar chiral alcohols and serve as a general comparison.

Parameter	GC-MS with Chiral Column	Chiral HPLC
Principle	Separation based on volatility and enantioselective interactions with a chiral stationary phase in the gas phase, followed by mass-based detection.	Separation based on enantioselective partitioning between a liquid mobile phase and a chiral solid stationary phase.
Enantioselectivity	Dependent on the choice of chiral column and temperature programming.	High, with a wide range of chiral stationary phases available for method development.
Sensitivity	Generally high, with low limits of detection (LOD) and quantification (LOQ).	Detector-dependent; can be lower, especially with UV detectors due to the lack of a strong chromophore in 3-Methyl-1-heptanol. Refractive Index (RI) or derivatization may be needed.
Selectivity	High, with mass spectrometry providing definitive identification of the analyte and its enantiomers.	Good, but may require careful method development to resolve enantiomers from matrix components.
Sample Preparation	Often requires extraction into a volatile solvent.	Can sometimes be simpler, with direct injection of diluted samples possible.
Analysis Time	Typically faster run times.	Can have longer run times depending on the required resolution.
Derivatization	Not required when using a chiral column.	May be necessary to enhance detection (e.g., for UV or fluorescence detection).

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical procedure. The following sections provide representative protocols for the analysis of 3-Methyl-1-heptanol using GC-MS with a chiral column and chiral HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is well-suited for the analysis of volatile compounds like 3-Methyl-1-heptanol. The use of a chiral capillary column allows for the direct separation of the (R)- and (S)-enantiomers.

Sample Preparation: For liquid samples, a simple liquid-liquid extraction (LLE) with a solvent like hexane (B92381) or direct dissolution in a suitable solvent like methanol (B129727) is often sufficient. For more complex matrices, solid-phase microextraction (SPME) can be employed to pre-concentrate the analyte.

Instrumentation: A standard GC system coupled to a single quadrupole or triple quadrupole mass spectrometer.

Chromatographic Conditions:

• Column: A chiral capillary column, such as a cyclodextrin-based column (e.g., Beta DEX™ or Gamma DEX™).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Inlet Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 180°C at 5°C/min.

• Injection Mode: Splitless.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-200.

Data Analysis: Identify the enantiomers of 3-Methyl-1-heptanol based on their retention times and mass spectra.[1][2] Quantify each enantiomer by constructing a calibration curve using a series of standard solutions of known concentrations.

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

Chiral HPLC is a powerful technique for the separation of enantiomers. The choice of the chiral stationary phase (CSP) is critical for achieving separation. Polysaccharide-based CSPs are often a good starting point for method development.[3]

Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase to a suitable concentration. Filter the solution through a 0.45 µm syringe filter before injection.

Instrumentation and Conditions:

• Instrument: HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., Refractive Index Detector - RID, or a UV detector if derivatization is performed).

• Column: A polysaccharide-based chiral column (e.g., CHIRAL ART Amylose-SA or Cellulose-SB).[3]

• Mobile Phase: A mixture of n-hexane and a polar organic solvent like 2-propanol or ethanol (B145695) (e.g., 95:5 v/v).[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

• Detector: Refractive Index Detector (RID).

Data Analysis: Identify the enantiomer peaks by comparing their retention times with those of reference standards. Quantify each enantiomer by constructing a calibration curve using a series of standard solutions of known concentrations.

Mandatory Visualization

To better illustrate the processes involved, the following diagrams outline the experimental workflow for cross-validation and the logical relationship in method comparison.

Experimental Workflow for Cross-Validation

Comparison of Separation Principles

Conclusion

Both GC-MS with a chiral column and chiral HPLC are powerful techniques for the enantioselective analysis of 3-Methyl-1-heptanol. The choice between the two methods will depend on the specific requirements of the analysis. For high sensitivity and definitive identification, GC-MS is often the preferred method. However, for routine analysis where high throughput is not a primary concern and a robust separation of enantiomers is required, chiral HPLC offers a reliable alternative. Cross-validation of the two methods provides a high degree of confidence in the accuracy and reliability of the analytical results.

References

• 1. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. ymc.co.jp [ymc.co.jp]

Synthetic Pheromone Efficacy: A Comparative Analysis of 4-Methyl-3-heptanol Stereoisomers in Luring the Almond Bark Beetle (Scolytus amygdali)

For Immediate Release

Bet Dagan, Israel – A detailed analysis of field experiments reveals significant variations in the efficacy of synthetic stereoisomers of 4-methyl-3-heptanol (B77350), a key component of the aggregation pheromone of the almond bark beetle (Scolytus amygdali). This guide provides researchers, scientists, and professionals in drug and pest control development with a concise comparison of the biological activity of these compounds, supported by experimental data and protocols.

The primary component of the almond bark beetle's aggregation pheromone has been identified as (3S,4S)-4-methyl-3-heptanol.[1] This specific stereoisomer, when used in conjunction with the synergist (3S,4S)-4-methyl-3-hexanol, demonstrates a strong attractive effect on the beetle population in field settings.[2] However, not all synthetic forms of 4-methyl-3-heptanol are equally effective. In fact, field bioassays have shown that two other stereoisomers, (3R,4S)-4-methyl-3-heptanol and (3R,4R)-4-methyl-3-heptanol, act as inhibitors, significantly reducing the capture rate of the beetles when added to the attractive blend.[1][2]

This comparison underscores the critical importance of stereochemistry in the synthesis of pheromone-based pest management solutions. The biological activity of a pheromone is highly dependent on its specific three-dimensional structure, and the presence of non-natural stereoisomers can be detrimental to the efficacy of a lure.

Data Summary: Field Bioassay Results

The following table summarizes the mean number of Scolytus amygdali captured in traps baited with the primary attractive pheromone component and synergist, and in combination with other stereoisomers of 4-methyl-3-heptanol.

Treatment	Mean Number of Captured S. amygdali	Efficacy
(3S,4S)-4-methyl-3-heptanol + (3S,4S)-4-methyl-3-hexanol (synergist)	Data not specified in snippets	Attractive
(3S,4S)-4-methyl-3-heptanol + synergist + (3R,4S)-4-methyl-3-heptanol	Lower trap catch (specific numbers not provided)	Inhibitory
(3S,4S)-4-methyl-3-heptanol + synergist + (3R,4R)-4-methyl-3-heptanol	Lower trap catch (specific numbers not provided)	Inhibitory

Note: While the search results confirm lower trap catches in the presence of inhibitory stereoisomers, the precise mean numbers were not detailed in the provided snippets.

Experimental Protocols

The biological activity of the synthetic stereoisomers of 4-methyl-3-heptanol was assessed through field trapping bioassays. The general methodology is outlined below.

1. Synthesis and Preparation of Stereoisomers: The four stereoisomers of 4-methyl-3-heptanol were synthesized using established chemical methods. Key steps involved the preparation of chiral 4-methyl-3-heptanones using SAMP and RAMP reagents, followed by reduction to the corresponding alcohols and stereospecific transesterification with vinyl acetate (B1210297) catalyzed by lipase (B570770) AK.[1]

2. Lure Formulation: The synthesized compounds were formulated into lures for field deployment. The attractive blend consisted of the (3S,4S)-4-methyl-3-heptanol and the synergist, (3S,4S)-4-methyl-3-hexanol.[3][2] For the inhibitory tests, the (3R,4S) and (3R,4R) stereoisomers were added to this attractive blend.

3. Field Trapping: Traps baited with the different lure combinations were deployed in almond orchards. The placement and number of traps would have followed a randomized block design to minimize positional effects. The number of Scolytus amygdali beetles captured in each trap was recorded over a specified period.

4. Data Analysis: The mean number of beetles captured per trap for each treatment was calculated. Statistical analysis, likely an Analysis of Variance (ANOVA) followed by a means separation test, would have been used to determine if the differences in trap catches between the treatments were statistically significant.

Logical Relationship of Stereoisomer Efficacy

The following diagram illustrates the differential effects of the synthetic stereoisomers of 4-methyl-3-heptanol on the behavior of Scolytus amygdali.

Caption: Differential behavioral response of S. amygdali to pheromone stereoisomers.

This guide highlights the necessity of stereochemical precision in the development of effective semiochemical-based pest management strategies. Future research should continue to focus on the synthesis of stereochemically pure pheromones to maximize their efficacy and minimize unintended inhibitory effects.

References

• 1. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Benchmarking different synthetic routes for 3-Methyl-1-heptanol production

A Comparative Guide to the Synthetic Production of 3-Methyl-1-heptanol

For researchers and professionals in drug development and chemical synthesis, the efficient and selective production of chiral alcohols such as 3-Methyl-1-heptanol is a critical consideration. This guide provides a comparative analysis of three primary synthetic routes for the production of 3-Methyl-1-heptanol: the Grignard reaction, hydroformylation of an alkene followed by reduction, and the reduction of a carboxylic acid derivative. This comparison is supported by experimental data and detailed methodologies to aid in the selection of the most suitable pathway based on factors such as yield, purity, and scalability.

Comparison of Synthetic Routes

The selection of a synthetic route for 3-Methyl-1-heptanol is a multifactorial decision involving considerations of yield, reaction conditions, cost of starting materials, and desired purity. The following table summarizes the key quantitative data for the three benchmarked synthetic routes.

Parameter	Grignard Reaction	Hydroformylation & Reduction	Reduction of Carboxylic Acid Derivative
Starting Materials	1-Bromopentane (B41390), Magnesium, Propanal	2-Methyl-1-hexene, Syngas (CO, H₂)	Methyl 3-methylheptanoate
Key Reagents	Diethyl ether	Rhodium or Cobalt-based catalyst, H₂	Lithium aluminum hydride (LiAlH₄) or Diisobutylaluminum hydride (DIBAL-H)
Reaction Conditions	Anhydrous, inert atmosphere	High pressure (10-100 atm), elevated temperature (40-200°C)[1]	Anhydrous, inert atmosphere, low temperature (-78°C to reflux)
Reported Yield	~36% (for analogous 4-methyl-3-heptanol)[2]	Varies depending on catalyst and conditions	Up to 96%
Purity	Good, requires purification by distillation	Good, requires purification	High, requires purification
Key Advantages	Well-established, versatile C-C bond formation	Atom economical, suitable for large-scale industrial production	High yields, high selectivity
Key Disadvantages	Moisture-sensitive, potential for side reactions	Requires specialized high-pressure equipment, catalyst cost	Use of hazardous and pyrophoric reagents

Experimental Protocols

The following are representative experimental protocols for each of the three synthetic routes.

Grignard Reaction

This protocol is adapted from the synthesis of the analogous compound, 4-methyl-3-heptanol, and is representative of a Grignard approach to synthesizing 3-Methyl-1-heptanol.[2]

Reaction: CH₃(CH₂)₄Br + Mg → CH₃(CH₂)₄MgBr CH₃(CH₂)₄MgBr + CH₃CH₂CHO → CH₃(CH₂)₄CH(OMgBr)CH₂CH₃ CH₃(CH₂)₄CH(OMgBr)CH₂CH₃ + H₃O⁺ → CH₃(CH₂)₄CH(OH)CH₂CH₃ + Mg(OH)Br

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add magnesium turnings (2.6 g, 0.11 mol). The apparatus is maintained under an inert atmosphere (e.g., nitrogen or argon). A solution of 1-bromopentane (15.1 g, 0.10 mol) in anhydrous diethyl ether (50 mL) is added dropwise to the magnesium turnings. The reaction is initiated with gentle heating or the addition of a small crystal of iodine. Once the reaction starts, the remaining 1-bromopentane solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Propanal: The Grignard reagent solution is cooled in an ice bath. A solution of propanal (5.8 g, 0.10 mol) in anhydrous diethyl ether (20 mL) is added dropwise from the dropping funnel with vigorous stirring. After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour.

• Work-up and Purification: The reaction mixture is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (50 mL). The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 30 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by fractional distillation to yield 3-Methyl-1-heptanol.

Hydroformylation of 2-Methyl-1-hexene and Subsequent Reduction

This two-step industrial process first converts the alkene to an aldehyde, which is then reduced to the primary alcohol.[1][3]

Reaction: CH₃(CH₂)₃C(CH₃)=CH₂ + CO + H₂ → CH₃(CH₂)₃CH(CH₃)CH₂CHO CH₃(CH₂)₃CH(CH₃)CH₂CHO + H₂ → CH₃(CH₂)₃CH(CH₃)CH₂CH₂OH

Procedure:

• Hydroformylation: A high-pressure autoclave is charged with 2-methyl-1-hexene, a rhodium-based catalyst (e.g., Rh(CO)₂(acac)) with a phosphine (B1218219) ligand (e.g., triphenylphosphine), and a suitable solvent such as toluene. The autoclave is pressurized with a 1:1 mixture of carbon monoxide and hydrogen (syngas) to 10-100 atm and heated to 40-200°C. The reaction is monitored by GC for the consumption of the alkene and the formation of 3-methylheptanal (B1620058).

• Reduction: Upon completion of the hydroformylation, the resulting 3-methylheptanal can be reduced to 3-Methyl-1-heptanol. The aldehyde can be isolated and then reduced in a separate step using a reducing agent like sodium borohydride (B1222165) or by catalytic hydrogenation. For a tandem process, the reaction conditions can be adjusted (e.g., by increasing the hydrogen pressure and temperature in the presence of a suitable hydrogenation catalyst) to directly hydrogenate the aldehyde to the alcohol in the same reactor.

• Purification: The final product is purified by distillation.

Reduction of Methyl 3-methylheptanoate

This route involves the reduction of an ester derivative of 3-methylheptanoic acid to the corresponding primary alcohol using a powerful reducing agent.

Reaction: CH₃(CH₂)₃CH(CH₃)COOCH₃ + LiAlH₄ → CH₃(CH₂)₃CH(CH₃)CH₂OH

Procedure:

• Reaction Setup: A flame-dried, 500 mL three-necked flask is equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, and maintained under an inert atmosphere. A suspension of lithium aluminum hydride (LiAlH₄) (3.8 g, 0.10 mol) in anhydrous diethyl ether (100 mL) is prepared in the flask and cooled in an ice bath.

• Reduction: A solution of methyl 3-methylheptanoate (15.8 g, 0.10 mol) in anhydrous diethyl ether (50 mL) is added dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is stirred at room temperature for 2 hours or until the reaction is complete as monitored by TLC.

• Work-up and Purification: The reaction is carefully quenched by the sequential dropwise addition of water (4 mL), 15% aqueous sodium hydroxide (B78521) (4 mL), and then water (12 mL). The resulting granular precipitate is filtered off and washed with diethyl ether. The combined filtrate and washings are dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude 3-Methyl-1-heptanol is then purified by distillation.

Visualizing the Workflow for Route Selection

The decision-making process for selecting a synthetic route can be visualized as a logical workflow. The following diagram, generated using Graphviz, illustrates the key considerations and decision points.

Caption: Logical workflow for selecting a synthetic route.

References

• 1. Hydroformylation - Wikipedia [en.wikipedia.org]
• 2. dasher.wustl.edu [dasher.wustl.edu]
• 3. chem.libretexts.org [chem.libretexts.org]

Inter-laboratory study for the validation of 3-Methyl-1-heptanol quantification

An Inter-laboratory study is a cornerstone for the validation of analytical methods, ensuring that a procedure is robust, reliable, and transferable between different laboratories. This guide provides a comparative framework for the validation of 3-Methyl-1-heptanol quantification, presenting hypothetical data from a simulated inter-laboratory study. The objective is to offer researchers, scientists, and drug development professionals a clear comparison of expected performance characteristics and detailed experimental protocols.

Comparative Performance in 3-Methyl-1-heptanol Quantification

The following tables summarize the quantitative data from a simulated inter-laboratory study involving three laboratories (Lab A, Lab B, and Lab C). The study assesses the key validation parameters for the quantification of 3-Methyl-1-heptanol in a model complex matrix.

Table 1: Accuracy and Precision

Laboratory	Concentration (µg/mL)	Mean Measured Concentration (µg/mL)	Accuracy (% Recovery)	Precision (RSD%)
Lab A	1.0	0.98	98.0	4.5
10.0	10.12	101.2	3.2
50.0	49.55	99.1	2.1
Lab B	1.0	1.03	103.0	5.1
10.0	9.89	98.9	3.8
50.0	50.81	101.6	2.5
Lab C	1.0	0.95	95.0	6.2
10.0	10.25	102.5	4.1
50.0	48.90	97.8	3.0

Table 2: Linearity and Limit of Quantification (LOQ)

Laboratory	Linear Range (µg/mL)	Correlation Coefficient (r²)	Limit of Quantification (LOQ) (µg/mL)
Lab A	0.5 - 100	0.9992	0.5
Lab B	0.5 - 100	0.9989	0.5
Lab C	0.5 - 100	0.9995	0.6

Experimental Protocols

A standardized analytical method is crucial for meaningful inter-laboratory comparison. The following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) was provided to all participating laboratories.

Sample Preparation

• Spiking: A stock solution of 3-Methyl-1-heptanol is prepared in methanol. This stock is used to spike a model complex matrix (e.g., human plasma) to create calibration standards and quality control (QC) samples at various concentrations.

• Internal Standard Addition: An internal standard (e.g., 1-Octanol) is added to all samples, calibrators, and QCs to a final concentration of 10 µg/mL.

• Liquid-Liquid Extraction (LLE):

  • To 100 µL of the sample, add 500 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean microcentrifuge tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of hexane (B92381) for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC system or equivalent.[1]

• Mass Spectrometer: Agilent 5975C MSD or equivalent.[1]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion for 3-Methyl-1-heptanol: m/z 70

  • Qualifier Ion for 3-Methyl-1-heptanol: m/z 55

  • Quantifier Ion for Internal Standard (1-Octanol): m/z 56

Visualizations

The following diagrams illustrate the logical workflow of the inter-laboratory study and the experimental procedure.

Caption: Logical workflow of the inter-laboratory validation study.

References

• 1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship of 3-Methyl-1-heptanol Analogues

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct structure-activity relationship (SAR) studies specifically investigating a series of 3-Methyl-1-heptanol analogues are not extensively available in the current scientific literature. This guide provides a comparative analysis based on the well-documented SAR of its positional isomer, 4-Methyl-3-heptanol, and explores potential biological activities and SAR principles for 3-Methyl-1-heptanol analogues based on studies of other structurally related short-chain and branched alcohols.

Case Study: Pheromonal Activity of 4-Methyl-3-heptanol Stereoisomers

The most detailed SAR data for a close structural analogue of 3-Methyl-1-heptanol comes from the study of 4-Methyl-3-heptanol stereoisomers as aggregation pheromones for the almond bark beetle, Scolytus amygdali. This example highlights the critical role of stereochemistry in the biological activity of this class of compounds.

Data Presentation: Biological Activity of 4-Methyl-3-heptanol Stereoisomers

The biological activity of the four stereoisomers of 4-Methyl-3-heptanol was evaluated in field tests for their ability to attract Scolytus amygdali. The results clearly demonstrate that only one stereoisomer is active, while others can be inhibitory.

Compound	Stereoisomer	Biological Activity
1	(3S,4S)-4-Methyl-3-heptanol	Active (attractant)
2	(3R,4S)-4-Methyl-3-heptanol	Inhibitory
3	(3R,4R)-4-Methyl-3-heptanol	Inhibitory
4	(3S,4R)-4-Methyl-3-heptanol	Inactive

Data synthesized from Zada et al., 2004.[1]

Experimental Protocol: Insect Pheromone Bioassay using Electroantennography (EAG)

Electroantennography is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a direct measure of olfactory stimulation.

Objective: To determine the olfactory response of an insect to different analogues of 3-Methyl-1-heptanol.

Materials:

• Live insects (e.g., moths, beetles)

• 3-Methyl-1-heptanol analogues and control compounds

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• EAG system (micromanipulators, electrodes, amplifier, data acquisition system)

• Glass capillaries for electrodes

• Saline solution (e.g., Ringer's solution)

• Filter paper strips

• Pasteur pipettes and stimulus delivery system

• Stereomicroscope

Procedure:

• Preparation of Test Compounds: Prepare serial dilutions of the 3-Methyl-1-heptanol analogues and control compounds in the chosen solvent.

• Antenna Preparation: Immobilize a live insect and carefully excise one antenna at its base under a stereomicroscope.[2][3]

• Electrode Preparation: Pull glass capillaries to a fine point and fill them with saline solution. Insert Ag/AgCl wires to serve as the recording and reference electrodes.[4]

• Antenna Mounting: Mount the excised antenna between the two electrodes. The base of the antenna is connected to the reference electrode, and the tip is brought into contact with the recording electrode.[2][4]

• Stimulus Delivery: Apply a known volume of a test compound dilution onto a filter paper strip and insert it into a Pasteur pipette. The pipette is connected to a stimulus delivery system that will puff a controlled volume of air over the antenna.[2]

• Data Recording: Record the baseline electrical activity of the antenna. Deliver a puff of the test compound and record the resulting depolarization, which is the EAG response. A solvent puff is used as a negative control.[2][3]

• Data Analysis: Measure the amplitude of the EAG response for each compound and concentration. Compare the responses to the different analogues to determine their relative olfactory activity.

Signaling Pathway: Insect Olfactory Transduction

The detection of pheromones in insects initiates a signaling cascade within the olfactory receptor neurons located in the antennae.

References

• 1. Antimicrobial - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ockenfels-syntech.com [ockenfels-syntech.com]

A Comparative Guide to the Solvent Properties of 3-Methyl-1-heptanol and Other Heptanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the solvent properties of 3-Methyl-1-heptanol against other common heptanol (B41253) isomers, including 1-heptanol (B7768884), 2-heptanol (B47269), and 4-heptanol (B146996). The selection of an appropriate solvent is critical in many chemical and pharmaceutical processes, influencing reaction rates, solubility of reagents, and crystallization outcomes. This document summarizes key physical properties, supported by available experimental data, to aid in the informed selection of a suitable heptanol isomer for your specific application.

Comparative Analysis of Physical Properties

The branching and position of the hydroxyl group in heptanol isomers significantly influence their physical properties, thereby affecting their behavior as solvents. Generally, increased branching can disrupt intermolecular forces, leading to lower boiling points compared to their straight-chain counterparts. The position of the hydroxyl group also plays a crucial role in determining the polarity and hydrogen bonding capacity of the alcohol.

Here, we compare 3-Methyl-1-heptanol, a primary branched-chain alcohol, with the straight-chain primary alcohol 1-heptanol, and the secondary alcohols 2-heptanol and 4-heptanol.

Data Presentation: Physical Properties of Heptanol Isomers

The following table summarizes the key physical properties of 3-Methyl-1-heptanol and its isomers based on available experimental data. These parameters are crucial for predicting the solvent behavior in various applications.

Property	3-Methyl-1-heptanol	1-Heptanol	2-Heptanol	4-Heptanol
Molecular Formula	C₈H₁₈O[1]	C₇H₁₆O	C₇H₁₆O	C₇H₁₆O
Molecular Weight ( g/mol )	130.23	116.20	116.20	116.20
Boiling Point (°C)	179.2 - 186[2]	175	159[3]	155[4]
Density (g/mL at 25°C)	0.784 - 0.821[2]	0.819	0.817	0.815[4]
Water Solubility (g/L)	Data not available	Insoluble	3.3[3]	4.753 (at 20°C)[5]
Dielectric Constant	2.87[2]	12.10[6]	Data not available	6.17[4]
Polarity	Moderately Polar	Moderately Polar	Moderately Polar	Moderately Polar

Experimental Protocols

The data presented in this guide are based on standard experimental techniques for determining the physicochemical properties of organic compounds. While specific experimental details for each data point are not exhaustively available in the public domain, the following sections describe the general methodologies employed for these types of measurements.

Determination of Boiling Point

The boiling point of an organic liquid is a key indicator of its volatility and the strength of intermolecular forces. Common methods for its determination include:

• Simple Distillation: This method involves heating the liquid in a distillation apparatus and recording the temperature at which a steady stream of distillate is collected. The temperature at which the vapor pressure of the liquid equals the atmospheric pressure is the boiling point.

• Capillary Method (Siwoloboff Method): A small amount of the liquid is placed in a fusion tube, and a sealed capillary tube is inverted into it. The setup is heated, and the temperature at which a continuous stream of bubbles emerges from the capillary, and upon cooling, the liquid just begins to enter the capillary, is recorded as the boiling point. This method is suitable for small sample volumes.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. It is typically measured using:

• Pycnometry: A pycnometer, a flask with a precisely known volume, is weighed empty, then filled with the liquid, and weighed again. The density is calculated from the mass of the liquid and the known volume.

• Hydrometry: A hydrometer, a calibrated instrument, is floated in the liquid, and the density is read directly from the scale at the point where the liquid surface meets the stem of the hydrometer.

Determination of Water Solubility

The solubility of an organic solvent in water is a critical parameter, especially in applications involving extractions or reactions in biphasic systems. A common method for determining the water content in an organic phase (and thus inferring solubility) is:

• Karl Fischer Titration: This is a highly sensitive and specific method for determining trace amounts of water in a sample. The sample is titrated with a Karl Fischer reagent, and the endpoint is detected potentiometrically.

Determination of Polarity (Dielectric Constant)

The polarity of a solvent is a measure of its ability to solvate polar molecules and is often quantified by its dielectric constant.

• Capacitance Measurement: The dielectric constant is determined by measuring the capacitance of a capacitor with the solvent as the dielectric material and comparing it to the capacitance of the same capacitor with a vacuum as the dielectric.

• Solvatochromism: This method involves dissolving a solvatochromic dye, such as Reichardt's dye, in the solvent and measuring the wavelength of maximum absorption (λmax) of the dye. The position of the λmax is sensitive to the polarity of the solvent, providing an empirical measure of polarity.

Mandatory Visualizations

Logical Relationship of Heptanol Isomers

Caption: Structural classification of the compared heptanol isomers.

Experimental Workflow for Solvent Property Determination

Caption: A generalized workflow for the experimental determination of key solvent properties.

Conclusion

The choice between 3-Methyl-1-heptanol and other heptanol isomers will depend on the specific requirements of the application. 3-Methyl-1-heptanol, with its branched structure and lower dielectric constant of 2.87, is the least polar among the compared isomers for which data is available.[2] This property, combined with its relatively high boiling point, may make it a suitable solvent for non-polar compounds in reactions requiring elevated temperatures.

In contrast, 1-heptanol exhibits a significantly higher dielectric constant of 12.10, indicating greater polarity.[6] 4-heptanol, with a dielectric constant of 6.17, presents an intermediate polarity.[4] The secondary alcohols, 2-heptanol and 4-heptanol, show slightly better water solubility than the primary straight-chain isomer, 1-heptanol.[3][5]

Researchers and professionals in drug development should consider the specific balance of properties offered by each isomer. For applications requiring a less polar medium, 3-Methyl-1-heptanol is a strong candidate. For processes where higher polarity is desired, 1-heptanol or 4-heptanol would be more appropriate. Further experimental investigation into the solubility of specific solutes in each of these heptanols is recommended to make the most informed decision for a given process. This guide serves as a foundational resource to aid in that selection process.

References

• 1. 1-Heptanol, 3-methyl- [webbook.nist.gov]
• 2. 3-methyl-1-heptanol [stenutz.eu]
• 3. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 4. 4-heptanol [stenutz.eu]
• 5. 4-HEPTANOL CAS#: 589-55-9 [m.chemicalbook.com]
• 6. 1-heptanol [stenutz.eu]

Validating the Metabolic Journey of 3-Methyl-1-heptanol: A Comparative Guide to Isotopic Labeling and Alternative Approaches

For researchers, scientists, and drug development professionals, understanding the metabolic fate of novel compounds is a cornerstone of efficacy and safety assessment. This guide provides a comparative analysis of isotopic labeling studies and alternative in vitro methods for elucidating the metabolic pathways of the branched-chain alcohol, 3-Methyl-1-heptanol. We present a plausible metabolic map, detailed experimental protocols, and a quantitative comparison to aid in the selection of the most appropriate validation strategy.

The biotransformation of xenobiotics, such as 3-Methyl-1-heptanol, is a complex process primarily occurring in the liver. The metabolic pathways determine the compound's pharmacokinetic profile, potential toxicity, and biological activity. Validating these pathways is therefore a critical step in drug development and chemical safety assessment. Isotopic labeling offers a powerful tool to trace the fate of a molecule in a biological system, while other established in vitro methods provide valuable, albeit less direct, insights into metabolic processes.

Proposed Metabolic Pathways of 3-Methyl-1-heptanol

Based on the established principles of alcohol and branched-chain alkane metabolism, 3-Methyl-1-heptanol is likely to undergo two primary types of biotransformation: oxidation of the primary alcohol group and hydroxylation at various positions along the heptane (B126788) chain.

The primary oxidative pathway is initiated by alcohol dehydrogenases (ADHs) that convert 3-Methyl-1-heptanol to its corresponding aldehyde, 3-methylheptanal. This is followed by further oxidation to 3-methylheptanoic acid by aldehyde dehydrogenases (ALDHs). Cytochrome P450 enzymes, particularly from the CYP2E1 family, can also contribute to this initial oxidation.

Secondary metabolic routes likely involve CYP-mediated hydroxylation at various carbon atoms, leading to the formation of several diol and hydroxy acid metabolites. These subsequent hydroxylations can create a more complex metabolic profile for the compound.

Caption: Proposed metabolic pathway of 3-Methyl-1-heptanol.

Isotopic Labeling Studies: A Direct Approach to Pathway Validation

Isotopic labeling involves replacing one or more atoms of a molecule with their stable, heavier isotopes (e.g., replacing ¹²C with ¹³C or ¹H with ²H). When this labeled compound is introduced into a biological system, the isotope acts as a tracer, allowing for the unambiguous identification of its metabolites using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

Hypothetical Isotopic Labeling Study with [1-¹³C]-3-Methyl-1-heptanol

A proposed study would utilize 3-Methyl-1-heptanol labeled with ¹³C at the C1 position ([1-¹³C]-3-Methyl-1-heptanol). This allows for direct tracking of the carbon atom bearing the alcohol group.

Predicted Labeling Patterns:

• 3-Methylheptanal: The aldehyde metabolite will retain the ¹³C label at the carbonyl carbon, resulting in a mass shift of +1 compared to the unlabeled molecule.

• 3-Methylheptanoic Acid: The carboxylic acid metabolite will also have the ¹³C label at the carboxyl carbon, showing a +1 mass shift.

• 3-Methyl-1,x-heptanediol: Hydroxylation at other positions will not affect the labeled C1, so these diol metabolites will also exhibit a +1 mass shift.

• x-Hydroxy-3-methylheptanoic Acid: Similarly, these metabolites will retain the ¹³C at the carboxyl group, leading to a +1 mass shift.

The detection of these ¹³C-labeled metabolites provides direct evidence for the proposed metabolic transformations.

Caption: Experimental workflow for isotopic labeling study.

Alternative Methods: In Vitro Metabolism Assays

While isotopic labeling provides definitive evidence, other in vitro methods can offer valuable insights into the metabolism of 3-Methyl-1-heptanol, often at a lower cost and with less specialized resources.

In Vitro Metabolism with Liver Microsomes

This technique involves incubating 3-Methyl-1-heptanol with liver microsomes, which are vesicles of the endoplasmic reticulum containing a high concentration of drug-metabolizing enzymes, particularly cytochrome P450s. The formation of metabolites is then monitored over time.

Enzyme Inhibition Studies

To identify the specific enzymes responsible for the metabolism of 3-Methyl-1-heptanol, inhibitor studies can be performed. This involves co-incubating the compound and liver microsomes with known inhibitors of specific enzyme families (e.g., a CYP2E1 inhibitor). A significant reduction in metabolite formation in the presence of the inhibitor points to the involvement of that enzyme.

Safety & Regulatory Compliance

Proper Disposal of 3-Methyl-1-heptanol: A Guide for Laboratory Professionals

The safe and compliant disposal of laboratory chemicals is a critical component of research and development operations. This document provides essential, step-by-step guidance for the proper disposal of 3-Methyl-1-heptanol, ensuring the safety of laboratory personnel and adherence to environmental regulations.

I. Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is imperative to handle 3-Methyl-1-heptanol with appropriate personal protective equipment (PPE). Based on safety data for similar flammable liquids, the following PPE is recommended:

Personal Protective Equipment (PPE)	Specification
Eye Protection	Chemical safety goggles or glasses.
Hand Protection	Impervious gloves (e.g., nitrile).
Skin and Body Protection	Protective clothing to prevent skin exposure.

II. Step-by-Step Disposal Protocol

The disposal of 3-Methyl-1-heptanol must be managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[1][2][3]

• Waste Identification and Classification:

  • 3-Methyl-1-heptanol is classified as a flammable liquid.[4][5][6] All waste containing this chemical must be treated as hazardous waste.

• Container Selection and Labeling:

  • Use a designated, leak-proof, and chemically compatible container for waste collection.[7][8] The container must be in good condition with a secure, screw-on cap.[7]

  • Affix a "Hazardous Waste" label to the container.[1][9]

  • The label must include:

    • The full chemical name: "3-Methyl-1-heptanol".[1]

    • The quantity of waste.[1]

    • The date of waste generation.[1]

    • The location of origin (e.g., laboratory room number).[1]

    • The name and contact information of the principal investigator.[1]

• Waste Accumulation and Storage:

  • Store the hazardous waste container in a designated and well-ventilated satellite accumulation area.

  • Keep the container tightly closed except when adding waste.[7][8]

  • Ensure segregation from incompatible materials, such as strong oxidizing agents and strong acids.[4][5][6]

• Disposal Request and Collection:

  • Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor to arrange for pickup.[1]

  • Provide the EHS office with a complete list of the chemicals in the waste container.[1]

• Empty Container Disposal:

  • Empty containers that previously held 3-Methyl-1-heptanol must be triple-rinsed with a suitable solvent.[8][9]

  • The rinsate from this process must be collected and disposed of as hazardous waste.[8][9]

  • After triple-rinsing, the container labels should be defaced, and the container can then be disposed of as regular solid waste.[9]

III. Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition from the area.[4][6]

• Containment: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

• Collection: Carefully collect the absorbent material and place it in a sealed, labeled container for disposal as hazardous waste.

• Decontamination: Clean the spill area thoroughly.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Methyl-1-heptanol.

Caption: Disposal workflow for 3-Methyl-1-heptanol.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. acs.org [acs.org]
• 3. web.mit.edu [web.mit.edu]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. vumc.org [vumc.org]

Personal protective equipment for handling 3-Methyl-1-heptanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 3-Methyl-1-heptanol (CAS 1070-32-2). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing potential risks associated with this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Item	Material/Standard	Specifications
Eye and Face	Chemical Splash Goggles	ANSI Z87.1 or equivalent	Must provide a complete seal around the eyes to protect from splashes. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or Neoprene	Inspect gloves for any signs of degradation or punctures before use. Change gloves frequently, especially after direct contact with the chemical.
Body Protection	Flame-Retardant Laboratory Coat	Nomex® or equivalent flame-resistant material	Should be worn over personal clothing to protect against splashes and fire hazards.
Respiratory	NIOSH-Approved Respirator with Organic Vapor Cartridges (if necessary)	NIOSH or equivalent	Required when working outside of a properly functioning chemical fume hood or when engineering controls are insufficient to maintain exposure below acceptable limits.
Footwear	Closed-Toe Shoes	Non-porous material	Shoes must fully cover the feet to protect against spills.

Quantitative Data

The following table summarizes key quantitative data for 3-Methyl-1-heptanol and its isomers. This information is crucial for safe handling and experimental planning.

Table 2: Physical and Chemical Properties

Property	Value	Source(s)
CAS Number	1070-32-2	[6][7][8]
Molecular Formula	C8H18O	[6][7][9]
Molecular Weight	130.23 g/mol	[6][9]
Boiling Point	179.2°C at 760 mmHg	[8]
Flash Point	71.1°C	[8]
Density	0.821 g/cm³	[8]
Vapor Pressure	0.284 mmHg at 25°C	[8]
Solubility	Insoluble in water; soluble in organic solvents	[1]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 3-Methyl-1-heptanol is essential to minimize risks. The following workflow outlines the necessary steps from preparation to post-handling.

Figure 1. Step-by-step workflow for the safe handling of 3-Methyl-1-heptanol.

Emergency and Disposal Plans

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3][5][10]

• Skin Contact: Remove contaminated clothing and shoes immediately. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[3][5][10]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[3][5][10]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3][5][10]

• Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable, sealed container for disposal.[2][5] For large spills, evacuate the area and contact your institution's emergency response team. Ensure adequate ventilation and eliminate all ignition sources.[5][10]

• Fire: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish the fire.[2][3][5] Do not use a solid stream of water as it may spread the fire.[5]

Disposal Plan

All waste containing 3-Methyl-1-heptanol must be treated as hazardous waste.

• Waste Collection: Collect all liquid waste containing 3-Methyl-1-heptanol in a clearly labeled, sealed, and appropriate container. Solid waste, such as contaminated gloves and absorbent materials, should be collected in a separate, labeled, and sealed container.

• Disposal: Dispose of all hazardous waste in accordance with local, state, and federal regulations.[2][3] Contact your institution's environmental health and safety department for specific disposal procedures. Do not dispose of 3-Methyl-1-heptanol down the drain.[11]

By adhering to these safety protocols and operational plans, researchers can minimize the risks associated with handling 3-Methyl-1-heptanol and maintain a safe laboratory environment.

References

• 1. Page loading... [guidechem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. 3-Methyl-1-heptanol | C8H18O | CID 517883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. 3-METHYL-1-HEPTANOL｜lookchem [lookchem.com]
• 9. (R)-3-Methyl-1-heptanol | C8H18O | CID 12490718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. smc-keenan.safecollegessds.com [smc-keenan.safecollegessds.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]